Poly(1,4-phenylene ether-ether-sulfone)

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of Poly(1,4-phenylene ether-ether-sulfone) (PEES)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poly(1,4-phenylene ether-ether-sulfone) (PEES) is a high-performance amorphous thermoplastic belonging to the poly(arylene ether sulfone) family. It is distinguished by its exceptional combination of thermal stability, mechanical strength, and chemical resistance.[1] The polymer's structure, characterized by ether and sulfone linkages between aromatic rings, imparts both flexibility and rigidity, contributing to its superior impact strength and high-temperature performance.[1] These properties make PEES a valuable material in various demanding applications, including membrane technology for water purification and hemodialysis, medical devices, automotive components, and electrical insulation.[1][2] This guide provides an in-depth overview of the synthesis and characterization of PEES, offering detailed experimental protocols and data analysis for professionals in research and development.

Synthesis of Poly(1,4-phenylene ether-ether-sulfone)

The most prevalent method for synthesizing PEES is through nucleophilic aromatic substitution (SNAr) polymerization.[3][4][5][6] This reaction involves the displacement of a halide on an aromatic ring by a nucleophile.[4][5][6] In the context of PEES synthesis, this typically involves the reaction of a bisphenol with a dihalodiphenyl sulfone in the presence of a weak base and an aprotic polar solvent. The electron-withdrawing sulfone group activates the halide-bearing ring towards nucleophilic attack, facilitating the polymerization process.[4][5][6]

Logical Workflow for PEES Synthesis

Caption: Workflow for the synthesis of PEES via nucleophilic aromatic substitution.

Detailed Experimental Protocol: Nucleophilic Aromatic Substitution

This protocol outlines a typical laboratory-scale synthesis of PEES.

Materials:

• 4,4'-Dihydroxybiphenyl (B160632) (DHBP)

• Bis(4-fluorophenyl) sulfone (BFPS) or Bis(4-chlorophenyl) sulfone (BCPS)

• Potassium carbonate (K₂CO₃), anhydrous

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Toluene

• Methanol or Isopropanol

• Deionized water

Equipment:

• Four-neck round-bottom flask

• Mechanical stirrer

• Dean-Stark trap

• Condenser

• Nitrogen inlet/outlet

• Heating mantle with temperature controller

• Buchner funnel and filter flask

Procedure:

• Reaction Setup: A four-neck round-bottom flask is charged with equimolar amounts of 4,4'-dihydroxybiphenyl and bis(4-fluorophenyl) sulfone, along with an excess of finely ground, anhydrous potassium carbonate (typically 1.5-2.0 moles per mole of bisphenol). Anhydrous NMP is added to dissolve the monomers, and toluene is added as an azeotropic agent.[7]

• Azeotropic Dehydration: The flask is equipped with a mechanical stirrer, a Dean-Stark trap filled with toluene, a condenser, and a nitrogen inlet. The reaction mixture is heated to 135-140°C with vigorous stirring under a nitrogen atmosphere. The water generated from the reaction between the bisphenol and potassium carbonate is removed azeotropically with toluene and collected in the Dean-Stark trap. This step is typically carried out for 4-6 hours.[8]

• Polymerization: After the complete removal of water, the toluene is distilled off, and the reaction temperature is increased to 160-170°C.[7][8] The polymerization is allowed to proceed at this temperature for 18-24 hours, during which the solution becomes highly viscous.[7]

• Isolation and Purification: The reaction mixture is cooled to room temperature, and the viscous polymer solution is diluted with additional NMP if necessary. The solution is then slowly poured into a vigorously stirred non-solvent such as methanol or isopropanol to precipitate the polymer.[7]

• Washing and Drying: The precipitated PEES is collected by filtration and washed several times with deionized water to remove any remaining salts and solvent.[7] The polymer is then dried in a vacuum oven at 60-80°C for 24 hours to a constant weight.[7]

Characterization of Poly(1,4-phenylene ether-ether-sulfone)

A comprehensive characterization of the synthesized PEES is crucial to confirm its chemical structure, molecular weight, and physical properties. This involves a combination of spectroscopic and thermal analysis techniques.

Logical Workflow for PEES Characterization

Caption: Workflow for the comprehensive characterization of synthesized PEES.

Spectroscopic Characterization

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the characteristic functional groups present in the PEES structure.

• Experimental Protocol: A small amount of the dried PEES sample is mixed with KBr powder and pressed into a thin pellet. Alternatively, a thin film of the polymer can be cast from a solution onto a salt plate. The spectrum is recorded over a range of 4000-400 cm⁻¹.

• Expected Peaks:

  • 1240-1250 cm⁻¹ and 1010-1080 cm⁻¹: Asymmetric and symmetric stretching vibrations of the aryl ether (C-O-C) linkages.[9][10]

  • 1320-1330 cm⁻¹ and 1150-1160 cm⁻¹: Asymmetric and symmetric stretching vibrations of the sulfone (O=S=O) group.[10]

  • 1480-1590 cm⁻¹: Aromatic C=C stretching vibrations.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful techniques for elucidating the detailed chemical structure of the polymer.[11][12]

• Experimental Protocol: The PEES sample is dissolved in a deuterated solvent such as deuterated chloroform (B151607) (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). The spectra are recorded on a high-resolution NMR spectrometer.[8][12]

• Expected ¹H NMR Signals: The aromatic protons will appear in the range of 6.8-8.0 ppm. The specific chemical shifts and splitting patterns will depend on the connectivity of the aromatic rings.

• Expected ¹³C NMR Signals: The aromatic carbons will resonate in the range of 115-165 ppm. Distinct signals for carbons adjacent to ether and sulfone groups will be observed.

Thermal Analysis

Thermogravimetric Analysis (TGA)

TGA is used to evaluate the thermal stability of the polymer by measuring its weight loss as a function of temperature.[13]

• Experimental Protocol: A small sample of PEES (5-10 mg) is placed in a TGA pan. The sample is heated at a constant rate (e.g., 10°C/min) under a nitrogen or air atmosphere.[8][14]

• Data Analysis: The onset of decomposition temperature (Td) is determined from the TGA curve, typically as the temperature at which 5% weight loss occurs. The char yield at a high temperature (e.g., 800°C) provides information about the polymer's resistance to thermal degradation.[15]

Differential Scanning Calorimetry (DSC)

DSC is employed to determine the glass transition temperature (Tg) of the amorphous PEES.[14][16]

• Experimental Protocol: A small, encapsulated sample of PEES (5-10 mg) is subjected to a heat-cool-heat cycle in the DSC instrument.[7][17] A typical heating and cooling rate is 10°C/min.[14]

• Data Analysis: The Tg is identified as a step-like transition in the heat flow curve from the second heating scan.[15][18] This value is a critical indicator of the polymer's upper service temperature.

Summary of Quantitative Data

The following tables summarize typical quantitative data obtained from the characterization of PEES. The exact values can vary depending on the specific monomers used, the polymerization conditions, and the molecular weight of the polymer.

Table 1: Thermal Properties of PEES

Property	Typical Value	Analysis Technique
Glass Transition Temperature (Tg)	180 - 220 °C	DSC
Decomposition Temperature (Td, 5% wt. loss)	> 450 °C (in N₂)	TGA
Char Yield at 800°C (in N₂)	40 - 50 %	TGA

Table 2: Mechanical Properties of PEES

Property	Typical Value
Tensile Strength	80 - 95 MPa
Tensile Modulus	2.4 - 2.8 GPa
Elongation at Break	30 - 60 %

Table 3: Physical Properties of PEES

Property	Typical Value
Density	~1.37 g/cm³[19][20]
Water Absorption (24h)	< 0.5 %

Conclusion

This technical guide has provided a comprehensive overview of the synthesis and characterization of Poly(1,4-phenylene ether-ether-sulfone). The detailed experimental protocols for synthesis via nucleophilic aromatic substitution and characterization using FTIR, NMR, TGA, and DSC offer a practical framework for researchers and scientists. The structured presentation of quantitative data allows for a clear understanding of the material's key properties. The inherent thermal stability, mechanical robustness, and chemical resistance of PEES make it a highly versatile and valuable material for a wide range of advanced applications. Further research and development in this area can lead to novel modifications and applications of this high-performance polymer.

References

• 1. Buy POLY(1,4-PHENYLENE ETHER-SULFONE) | 25608-63-3 [smolecule.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 5. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 6. byjus.com [byjus.com]
• 7. Synthesis of Sulfonated Poly(Arylene Ether Sulfone)s Containing Aliphatic Moieties for Effective Membrane Electrode Assembly Fabrication by Low-Temperature Decal Transfer Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Experimental and Computational Approaches to Sulfonated Poly(arylene ether sulfone) Synthesis Using Different Halogen Atoms at the Reactive Site | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. NMR Spectroscopy [www2.chemistry.msu.edu]
• 13. TG/FTIR analysis on co-pyrolysis behavior of PE, PVC and PS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. shimadzu.com [shimadzu.com]
• 15. iris.unife.it [iris.unife.it]
• 16. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 17. Synthesis and Characterization of Copoly(Ether Sulfone)s with Different Percentages of Diphenolic Acid Units [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. POLY(1,4-PHENYLENE ETHER-SULFONE) | 25608-63-3 [chemicalbook.com]
• 20. POLY(1,4-PHENYLENE ETHER-SULFONE) | 25667-42-9 [chemicalbook.com]

A Technical Guide to Poly(1,4-phenylene ether-ether-sulfone) for Novel Applications

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Poly(1,4-phenylene ether-ether-sulfone) (PEES), commonly known as Polyethersulfone (PES), is a high-performance amorphous thermoplastic polymer renowned for its exceptional combination of thermal stability, mechanical strength, and chemical resistance.[1][2] These properties make it a material of choice for demanding applications in the medical, aerospace, automotive, and electronics industries.[1][2] This guide provides an in-depth overview of the core properties of PEES, details the experimental protocols for its characterization, and explores its application in novel areas, particularly those relevant to biomedical and drug development fields.

Core Properties of PEES

The unique molecular structure of PEES, consisting of rigid sulfone groups, flexible ether linkages, and aromatic rings, imparts its characteristic high-performance attributes.[3] The sulfone group provides stiffness and thermal stability, the ether bonds offer flexibility and impact strength, and the aromatic backbone contributes to overall chemical and thermal resilience.[1][3]

Quantitative Data Summary

The key properties of Poly(1,4-phenylene ether-ether-sulfone) are summarized in the tables below. Data is compiled from various technical datasheets and research articles.

Table 1: Thermal Properties

Property	Value	Units	Notes
Glass Transition Temperature (Tg)	180 - 225	°C	Amorphous nature means no true melting point.[3][4]
Heat Deflection Temperature (HDT)	204	°C	At 1.8 MPa.[2]
Continuous Operating Temperature	175 - 200	°C	[5]
Coefficient of Thermal Expansion	55	µm/m°C	[2]
Decomposition Temperature	> 400	°C	[2]

Table 2: Mechanical Properties

Property	Value	Units	Test Standard
Tensile Strength	67.6 - 95.2	MPa	ASTM D638[6]
Tensile Modulus (Young's Modulus)	2.41 - 2.83	GPa	ASTM D638[5][6]
Elongation at Break	6 - 80	%	ASTM D638[6]
Flexural Modulus	2.6	GPa	-
Density	1.37 - 1.46	g/cm³	[7][8][9][10]
Hardness (Vickers)	25.2 - 26.9	HV	[6]
Water Absorption (24 hr)	~0.3	%	[3]

Table 3: Electrical Properties

Property	Value	Units	Conditions
Dielectric Constant	2.42 - 3.5	-	at 1 kHz - 1 MHz[5][11]
Dielectric Strength	>15	kV/mm	-
Volume Resistivity	>10¹⁵	Ω·cm	-

Table 4: Chemical Resistance

Chemical Class	Resistance	Notes
Aqueous Acids (dilute)	Excellent	Resistant to a wide pH range (2-13).[12]
Concentrated Oxidizing Acids	Poor	Attacked by nitric and sulphonic acids.[12]
Alkalis	Excellent	Good resistance to aqueous bases.[12]
Alcohols	Good	Generally resistant.
Aliphatic Hydrocarbons	Excellent	[13]
Aromatic Hydrocarbons	Limited	Suitable for short-term, unstressed contact.[12]
Halogenated Hydrocarbons	Poor to Limited	Attacked by methylene (B1212753) chloride, chloroform.[12]
Ketones & Esters	Poor	Subject to stress cracking and dissolution.[13][14]
Oils and Greases	Excellent	[13]
Sterilization (Steam, Radiation)	Excellent	Can be repeatedly steam and radiation sterilized.[12]

Novel Applications in Research and Drug Development

The inherent biocompatibility, chemical stability, and sterilizability of PEES make it a prime candidate for advanced biomedical applications.

Tissue Engineering Scaffolds

PEES is increasingly used to create porous scaffolds for tissue regeneration.[15][16] Its robust mechanical properties are suitable for load-bearing applications like cartilage repair.[17] By blending PEES with biodegradable polymers like polyurethane (PUR), researchers can create partially degradable scaffolds that provide initial mechanical support and then slowly degrade to allow for tissue integration.[15][16] Surface modification, such as sulfonation, can improve the hydrophilicity of PEES nanofibers, enhancing cell adhesion, growth, and proliferation of stem cells.[18]

Advanced Drug Delivery Systems

The processability of PEES allows for the fabrication of various drug delivery vehicles, including microcapsules and porous coatings.[19][20] Porous PEES coatings, created by embedding and then dissolving nanoparticles, can significantly increase the loading and release capacity of model drugs.[19] Furthermore, modified PEES membranes are being explored as platforms for RNA-based therapies, potentially integrating drug delivery directly into systems like hemodialysis.[21]

Membranes for Bioseparation and Hemodialysis

PEES is a well-established material for filtration membranes due to its sharp pore-size distribution and thermal stability.[22][23] In biomedical applications, hydrophilic-modified PEES (mPES) hollow-fiber membranes offer high flux rates and low protein binding, making them ideal for sterile filtration, vaccine production, and nanoparticle separation.[24] Novel composite membranes incorporating functionalized nanoparticles, such as crown ether-functionalized graphene oxide, are being developed to enhance the retention of specific ions, with potential applications in advanced hemodialysis to improve the clearance of uremic toxins.[25]

Experimental Protocols

Detailed and standardized experimental procedures are critical for accurate characterization of PEES properties.

Thermal Analysis: Differential Scanning Calorimetry (DSC)

• Standard: ASTM D3418.[26][27][28][29]

• Objective: To determine the glass transition temperature (Tg) of PEES.

• Methodology:

  • A small sample of PEES (typically 5-15 mg) is weighed and hermetically sealed in an aluminum pan.[26][27]

  • An empty, sealed aluminum pan is used as a reference.

  • The sample and reference pans are placed in the DSC cell.

  • The sample is heated at a controlled rate, typically 10-20°C per minute, under an inert nitrogen atmosphere.[26]

  • The heat flow to the sample relative to the reference is measured as a function of temperature.

  • The glass transition is observed as a step change in the baseline of the heat flow curve. The Tg is typically reported as the midpoint of this transition.[27]

  • A second heating run is often performed after a controlled cooling cycle to erase the previous thermal history of the material and obtain a more accurate Tg.

Mechanical Analysis: Tensile Testing

• Standard: ASTM D638.[30][31][32]

• Objective: To determine the tensile strength, tensile modulus, and elongation at break of PEES.

• Methodology:

  • Test specimens are prepared in a standard dumbbell shape (e.g., Type I) from molded or machined PEES sheets.[30][32]

  • The specimens are conditioned at a standard temperature and humidity (e.g., 23°C and 50% RH) for a specified period.

  • The cross-sectional area of the specimen's gauge section is measured precisely.

  • The specimen is mounted securely in the grips of a universal testing machine (UTM).[31]

  • An extensometer is attached to the gauge section to accurately measure strain.[31]

  • A uniaxial tensile force is applied at a constant rate of crosshead movement (e.g., 5 mm/min) until the specimen fractures.[30]

  • The applied load and the corresponding elongation are recorded throughout the test.

  • The data is used to generate a stress-strain curve, from which tensile strength (maximum stress), tensile modulus (slope of the initial linear portion), and elongation at break are calculated.[30]

Membrane Fabrication: Wet Phase Inversion

• Objective: To prepare a porous PEES membrane for filtration or as a scaffold.

• Methodology:

  • A casting solution (dope) is prepared by dissolving PEES polymer granules in a suitable solvent, such as N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP).[33][34] Pore-forming additives like polyvinylpyrrolidone (B124986) (PVP) may be included.

  • The solution is stirred, often with gentle heating (e.g., 60°C), until fully homogenized, then allowed to degas to remove air bubbles.

  • The dope (B7801613) solution is cast onto a flat substrate (e.g., a glass plate) using a casting knife to ensure a uniform thickness.

  • The cast film is immediately immersed in a coagulation bath containing a non-solvent, typically water.[33]

  • The solvent from the cast film diffuses into the non-solvent bath, and the non-solvent diffuses into the film. This exchange induces the phase inversion of the polymer solution from liquid to solid, forming a porous membrane structure.

  • The solidified membrane is kept in the coagulation bath for a period to ensure complete phase separation, then washed thoroughly with deionized water to remove any residual solvent.

  • The final membrane is dried for characterization and use.

Visualizations: Workflows and Relationships

Logical Relationship: PEES for Medical Devices

Caption: Structure-Property-Application relationship for PEES in medical devices.

Experimental Workflow: Hollow Fiber Membrane Fabrication

Caption: Workflow for fabricating PEES hollow fiber membranes via phase inversion.

Conceptual Model: PEES Nanoparticle Drug Delivery

Caption: Conceptual model of a PEES-based nanoparticle for drug delivery.

References

• 1. PES Polymer Mechanic|Electric|Physical|Thermal|Properties [engineercalculator.com]
• 2. ud-machine.com [ud-machine.com]
• 3. Polyethersulfone Polymer for Biomedical Applications and Biotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Poly(1,4-phenylene ether-ether-sulfone) pellets 28212-68-2 [sigmaaldrich.com]
• 5. Polyethersulfone PES - Properties [swicofil.com]
• 6. dielectricmfg.com [dielectricmfg.com]
• 7. Understanding the Properties of Polyethersulfone (PES) and Its Benefits - Tuntun Plastic [tuntunplastic.com]
• 8. POLY(1,4-PHENYLENE ETHER-SULFONE) | 25608-63-3 [chemicalbook.com]
• 9. POLY(1,4-PHENYLENE ETHER-SULFONE) | 25667-42-9 [chemicalbook.com]
• 10. Page loading... [guidechem.com]
• 11. researchgate.net [researchgate.net]
• 12. cranecpe.com [cranecpe.com]
• 13. Chemical stability of SUMIKAEXCEL PES | Sumitomo Chemical Engineering Plastics Division [sumitomo-chem.co.jp]
• 14. bmbio.com [bmbio.com]
• 15. Scaffolds for Cartilage Tissue Engineering from a Blend of Polyethersulfone and Polyurethane Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Scaffolds for Cartilage Tissue Engineering from a Blend of Polyethersulfone and Polyurethane Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Sulfonated polyethersulfone nanofibers as new scaffold for regenerative medicine applications [amnc.aut.ac.ir]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. sterlitech.com [sterlitech.com]
• 23. wateranywhere.com [wateranywhere.com]
• 24. youtube.com [youtube.com]
• 25. A Novel Generation of Polysulfone/Crown Ether-Functionalized Reduced Graphene Oxide Membranes with Potential Applications in Hemodialysis - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Differential Scanning Calorimeter ASTM D3418, ASTM E1356, ISO 11357 [intertek.com]
• 27. atslab.com [atslab.com]
• 28. matestlabs.com [matestlabs.com]
• 29. store.astm.org [store.astm.org]
• 30. How to Measure Tensile Strength in Polymers: ASTM D638 Explained [eureka.patsnap.com]
• 31. ASTM D638 Standard Test Method for Tensile Properties of Plastics [ssi.shimadzu.com]
• 32. zwickroell.com [zwickroell.com]
• 33. The Resistance of Polyethersulfone Membranes on the Alkaline Cleaning Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 34. scispace.com [scispace.com]

An In-depth Technical Guide to the Chemical Structure and Properties of Poly(ether ether sulfone) Polymers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and characterization of Poly(ether ether sulfone) (PEES) polymers. PEES are high-performance thermoplastics known for their excellent thermal stability, mechanical strength, and chemical resistance, making them suitable for a wide range of demanding applications, including in the medical and pharmaceutical fields.

Chemical Structure

Poly(ether ether sulfone) belongs to the family of poly(aryl ether sulfone)s. The defining characteristic of its backbone is the presence of repeating ether (-O-) and sulfone (-SO₂-) linkages connecting aromatic rings. The most common commercial variant of PEES is synthesized from bisphenol A and 4,4'-dihalodiphenyl sulfone. The inclusion of the flexible isopropylidene group from bisphenol A introduces two ether linkages for every sulfone group, leading to the designation "ether ether sulfone". This structural feature is crucial as it imparts a degree of flexibility to the polymer chain, which influences its thermal and mechanical properties.[1]

The general chemical structure of a common PEES derived from bisphenol A is shown below:

Where 'Ph' represents a phenylene group.

Synthesis of Poly(ether ether sulfone)

The primary method for synthesizing PEES is through nucleophilic aromatic substitution (SNAr) polycondensation.[2][3] This process typically involves the reaction of a bisphenate salt with an activated aromatic dihalide.

Experimental Protocol: Synthesis of PEES from Bisphenol A and 4,4'-Dichlorodiphenyl Sulfone

Materials:

• Bisphenol A (BPA)

• 4,4'-Dichlorodiphenyl sulfone (DCDPS)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylacetamide (DMAc) or Dimethyl sulfoxide (B87167) (DMSO) (anhydrous)

• Toluene (B28343) (anhydrous)

• Methanol (B129727)

• Deionized water

Procedure:

• Reactor Setup: A multi-necked flask is equipped with a mechanical stirrer, a nitrogen inlet and outlet, a Dean-Stark trap, and a condenser.

• Monomer and Solvent Addition: Bisphenol A and an equimolar amount of 4,4'-dichlorodiphenyl sulfone are charged into the reactor. Anhydrous DMAc or DMSO is added as the solvent, followed by the addition of toluene as an azeotropic agent.

• Formation of Bisphenate: A slight excess of anhydrous potassium carbonate is added to the mixture. The reaction mixture is heated to approximately 140-160°C with continuous stirring under a nitrogen atmosphere. The water generated from the reaction between the bisphenol and potassium carbonate is removed azeotropically with toluene, which is collected in the Dean-Stark trap.

• Polymerization: After the complete removal of water, the toluene is distilled off, and the reaction temperature is raised to 160-180°C to initiate the polycondensation reaction.[4] The reaction is allowed to proceed for several hours until a significant increase in viscosity is observed, indicating the formation of a high molecular weight polymer.

• Precipitation and Purification: The viscous polymer solution is then cooled to room temperature and slowly poured into a non-solvent such as methanol or water with vigorous stirring to precipitate the polymer.

• Washing and Drying: The precipitated PEES is collected by filtration and washed thoroughly with deionized water and methanol to remove any unreacted monomers, salts, and residual solvent. The final polymer is then dried in a vacuum oven at a temperature between 100-120°C for 24 hours.[5]

Figure 1: Experimental workflow for the synthesis of PEES.

Properties of Poly(ether ether sulfone)

PEES polymers are amorphous thermoplastics with a combination of properties that make them highly valuable in advanced applications.

Thermal Properties

The thermal stability of PEES is one of its most notable characteristics. The rigid aromatic backbone and the strong sulfone linkages contribute to a high glass transition temperature (Tg) and excellent thermal-oxidative stability.

Property	Value	Units
Glass Transition Temperature (Tg)	185 - 230	°C
Heat Deflection Temperature	174	°C
Decomposition Temperature	> 400	°C

Note: The exact values can vary depending on the specific grade, molecular weight, and any additives present.

Mechanical Properties

PEES exhibits high strength, stiffness, and toughness over a wide temperature range.

Property	Value	Units
Tensile Strength	70 - 84	MPa
Young's Modulus	2.4 - 2.6	GPa
Elongation at Break	40 - 80	%
Flexural Strength	120 - 130	MPa
Izod Impact Strength (notched)	53 - 69	J/m

Note: The exact values can vary depending on the specific grade, molecular weight, and any additives present.

Chemical Resistance

PEES demonstrates excellent resistance to a wide range of chemicals, including many acids, bases, and organic solvents. However, it can be attacked by some polar aprotic solvents, such as N-methyl-2-pyrrolidone (NMP) and dimethylformamide (DMF), especially at elevated temperatures.

Characterization of PEES Polymers

A variety of analytical techniques are employed to characterize the structure and properties of PEES.

Experimental Protocols for Characterization

4.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To confirm the chemical structure of the polymer.

• Method: ¹H and ¹³C NMR spectra are recorded on a spectrometer (e.g., 400 or 500 MHz). The polymer sample is dissolved in a deuterated solvent, typically deuterated chloroform (B151607) (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆). The chemical shifts of the protons and carbons in the repeating unit are analyzed to verify the expected structure.

4.1.2. Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC)

• Objective: To determine the number average molecular weight (Mn), weight average molecular weight (Mw), and polydispersity index (PDI) of the polymer.

• Method: GPC/SEC is performed using a system equipped with a refractive index (RI) detector. The polymer is dissolved in a suitable solvent, such as NMP or tetrahydrofuran (B95107) (THF), and passed through a series of columns packed with porous gel. The elution time is calibrated against a set of polymer standards (e.g., polystyrene) of known molecular weights to determine the molecular weight distribution of the PEES sample.[5]

4.1.3. Differential Scanning Calorimetry (DSC)

• Objective: To determine the glass transition temperature (Tg) of the polymer.

• Method: A small sample of the dried polymer is placed in an aluminum pan and heated in a DSC instrument under a nitrogen atmosphere. The sample is typically heated to a temperature above its expected Tg, then cooled rapidly, and then reheated at a controlled rate (e.g., 10°C/min). The Tg is identified as the midpoint of the step change in the heat flow curve during the second heating scan.[6]

4.1.4. Thermogravimetric Analysis (TGA)

• Objective: To evaluate the thermal stability and decomposition temperature of the polymer.

• Method: A small sample of the polymer is heated in a TGA instrument at a constant rate (e.g., 10°C/min) under a nitrogen or air atmosphere. The weight of the sample is monitored as a function of temperature. The decomposition temperature is typically reported as the temperature at which a certain percentage of weight loss (e.g., 5%) occurs.

4.1.5. Mechanical Testing

• Objective: To determine the tensile strength, Young's modulus, and elongation at break of the polymer.

• Method: Dog-bone shaped specimens of the polymer are prepared by injection molding or by casting from a solution. The specimens are then subjected to a tensile test using a universal testing machine at a constant crosshead speed. The stress-strain curve is recorded, from which the key mechanical properties are calculated.

Structure-Property Relationship

The properties of PEES are directly linked to its chemical structure. The introduction of the flexible bisphenol A unit is a key determinant of its processability and thermal characteristics.

Figure 2: Relationship between PEES chemical structure and its properties.

This diagram illustrates how the combination of rigid and flexible components in the PEES backbone leads to its unique and desirable set of properties. The rigid aromatic and sulfone groups provide high thermal stability and strength, while the flexible ether linkages, particularly the two introduced by the bisphenol A unit, enhance processability by lowering the glass transition temperature compared to more rigid all-aromatic polysulfones.[1]

References

• 1. pslc.ws [pslc.ws]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. WO2013041062A1 - Process for preparing polysulfone - Google Patents [patents.google.com]
• 5. nrc-publications.canada.ca [nrc-publications.canada.ca]
• 6. Synthesis of Sulfonated Poly(Arylene Ether Sulfone)s Containing Aliphatic Moieties for Effective Membrane Electrode Assembly Fabrication by Low-Temperature Decal Transfer Methods - PMC [pmc.ncbi.nlm.nih.gov]

Determining the Molecular Weight of Poly(1,4-phenylene ether-ether-sulfone): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core methodologies for determining the molecular weight of Poly(1,4-phenylene ether-ether-sulfone) (PEES), a high-performance thermoplastic with significant applications in various scientific and industrial fields. Accurate molecular weight characterization is paramount as it directly influences the material's mechanical, thermal, and solution properties, which are critical for its performance in demanding applications, including in the pharmaceutical and drug development sectors.

This guide details the experimental protocols for the most pertinent analytical techniques: Size-Exclusion Chromatography (SEC) / Gel Permeation Chromatography (GPC), Static Light Scattering (SLS), and Viscometry. It also presents a summary of quantitative data for poly(ether sulfone) and provides visualizations of the experimental workflows.

Core Methodologies for Molecular Weight Determination

The determination of molecular weight for polymers like PEES is not a singular value but rather a distribution. The most common parameters used to describe this distribution are the number-average molecular weight (Mn), the weight-average molecular weight (Mw), and the polydispersity index (PDI), which is the ratio of Mw to Mn.

Size-Exclusion Chromatography (SEC) / Gel Permeation Chromatography (GPC)

SEC, also known as GPC, is a powerful and widely used technique that separates polymer molecules based on their hydrodynamic volume in solution.[1][2][3][4][5] Larger molecules elute from the chromatography column faster than smaller molecules. By calibrating the system with polymer standards of known molecular weights, the molecular weight distribution of the PEES sample can be determined.

Experimental Protocol: SEC/GPC of PEES

• Solvent and Sample Preparation:

  • Solvent System: A suitable solvent for PEES is N,N-Dimethylformamide (DMF) containing 0.1% Lithium Bromide (LiBr) or N,N-Dimethylacetamide (DMAc) containing 0.5% LiBr. The salt is added to suppress polymer aggregation and interactions with the column packing material.

  • Sample Concentration: Prepare a dilute solution of the PEES sample in the chosen solvent system, typically in the range of 1-5 mg/mL.

  • Dissolution: Gently agitate the solution at an elevated temperature (e.g., 60-80 °C) to ensure complete dissolution of the polymer.

  • Filtration: Filter the solution through a 0.2 or 0.45 µm syringe filter to remove any particulate matter before injection into the GPC system.

• Instrumentation and Conditions:

  • GPC System: A high-performance liquid chromatography (HPLC) system equipped with a pump, injector, column oven, and a detector (typically a refractive index (RI) detector). For absolute molecular weight determination, a multi-angle light scattering (MALS) detector can be coupled with the RI detector.

  • Columns: A set of GPC columns suitable for organic solvents and the expected molecular weight range of the PEES. Columns with a polystyrene-divinylbenzene (PS-DVB) stationary phase are commonly used.

  • Column Temperature: Maintain the columns at a constant elevated temperature (e.g., 60-80 °C) to ensure good solubility and reduce solvent viscosity.

  • Flow Rate: A typical flow rate is 1.0 mL/min.

  • Injection Volume: Inject a precise volume of the filtered sample solution (e.g., 100 µL).

• Calibration and Data Analysis:

  • Calibration: For conventional GPC, create a calibration curve by injecting a series of narrow molecular weight distribution polystyrene standards. Plot the logarithm of the molecular weight against the elution volume.

  • Universal Calibration: For more accurate results, especially when using different polymer types, a universal calibration based on the hydrodynamic volume (the product of intrinsic viscosity and molecular weight) can be employed. This requires the use of a viscometer detector in addition to the RI detector.

  • Absolute Molecular Weight: When using a MALS detector, the absolute weight-average molecular weight (Mw) can be determined directly without the need for column calibration.

  • Data Processing: Use GPC software to analyze the chromatogram, calculate Mn, Mw, and PDI based on the calibration curve or light scattering data.

Logical Workflow for SEC/GPC Analysis

Caption: Workflow for PEES molecular weight determination by SEC/GPC.

Static Light Scattering (SLS)

Static light scattering is an absolute technique for determining the weight-average molecular weight (Mw) of polymers in solution. It measures the time-averaged intensity of scattered light from the polymer solution at various angles. The intensity of the scattered light is proportional to the square of the molecular weight and the concentration of the polymer.

Experimental Protocol: Static Light Scattering of PEES

• Solvent and Sample Preparation:

  • Solvent Selection: Choose a solvent in which PEES is readily soluble and that has a significantly different refractive index from the polymer. Filter the solvent meticulously through a 0.1 µm or smaller filter to remove any dust particles.

  • Sample Preparation: Prepare a series of PEES solutions of different known concentrations (typically 4-5 concentrations) in the filtered solvent.

  • Clarification: Centrifuge or filter the polymer solutions through a low-adsorption filter (e.g., 0.2 µm PTFE) directly into clean light scattering cells to remove any dust.

• Instrumentation and Measurement:

  • Light Scattering Photometer: Use a goniometer-based instrument with a monochromatic light source (e.g., a laser). The instrument should be capable of measuring scattered light intensity at various angles.

  • Refractive Index Increment (dn/dc): Measure the change in refractive index with concentration (dn/dc) for the PEES-solvent system at the same wavelength as the light scattering instrument's laser. This is a crucial parameter for accurate Mw determination.

  • Measurement: For each concentration, measure the intensity of scattered light at multiple angles (e.g., from 30° to 150°). Also, measure the scattering intensity of the pure solvent.

• Data Analysis (Zimm Plot):

  • Calculate the Rayleigh Ratio: For each concentration and angle, calculate the excess Rayleigh ratio (Rθ), which is the scattered intensity of the solution minus that of the solvent, normalized by the instrument's calibration constant.

  • Construct a Zimm Plot: Plot Kc/Rθ versus sin²(θ/2) + k'c, where K is an optical constant (dependent on dn/dc, wavelength, and solvent refractive index), c is the concentration, θ is the scattering angle, and k' is an arbitrary constant for data presentation.

  • Extrapolation: The data is extrapolated to both zero angle (θ=0) and zero concentration (c=0).

  • Determine Mw, Rg, and A2: The intercept on the y-axis at c=0 gives 1/Mw. The initial slope of the c=0 line provides the radius of gyration (Rg), and the initial slope of the θ=0 line gives the second virial coefficient (A2).

Logical Flow for Static Light Scattering Analysis

Caption: Workflow for PEES molecular weight determination by SLS.

Viscometry

Viscometry is a classical and cost-effective method for determining the viscosity-average molecular weight (Mv) of a polymer. It relies on the principle that the viscosity of a polymer solution is related to the size and shape of the polymer molecules. The intrinsic viscosity [η] of a polymer solution is related to its molecular weight through the Mark-Houwink-Sakurada equation:

[η] = K * M^a

where K and a are the Mark-Houwink parameters, which are specific to the polymer-solvent-temperature system.

Experimental Protocol: Viscometry of PEES

• Solvent and Sample Preparation:

  • Solvent Selection: Choose a good solvent for PEES. N,N-Dimethylformamide (DMF) is a commonly used solvent.

  • Solution Preparation: Prepare a stock solution of PEES of a known concentration. From this stock solution, prepare a series of dilutions (at least four) of known concentrations.

• Viscosity Measurement:

  • Viscometer: Use a capillary viscometer, such as an Ubbelohde viscometer, which allows for the measurement of the flow time of a fixed volume of liquid through a capillary.

  • Temperature Control: Place the viscometer in a constant temperature bath (e.g., 25 °C ± 0.1 °C) to ensure precise and reproducible measurements.

  • Flow Time Measurement: Measure the flow time (t) of each of the prepared polymer solutions and the flow time of the pure solvent (t₀). Perform multiple readings for each solution to ensure accuracy.

• Data Analysis:

  • Calculate Relative and Specific Viscosities:

    • Relative viscosity (η_rel) = t / t₀

    • Specific viscosity (η_sp) = η_rel - 1

  • Determine Intrinsic Viscosity [η]: The intrinsic viscosity is the hypothetical viscosity at zero concentration. It can be determined by extrapolating the reduced viscosity (η_sp / c) and the inherent viscosity (ln(η_rel) / c) to zero concentration using the Huggins and Kraemer equations, respectively. A plot of both reduced and inherent viscosity against concentration should yield a common intercept at c=0, which is the intrinsic viscosity [η].

Experimental Workflow for Viscometry

Caption: Workflow for PEES molecular weight determination by viscometry.

Quantitative Data Summary

The following table summarizes typical molecular weight and polydispersity values for a commercial poly(ether sulfone). It is important to note that these values can vary depending on the specific synthesis conditions and grade of the polymer.

Parameter	Value	Method	Reference
Number-Average Molecular Weight (Mn)	8,600 - 28,700 g/mol	GPC	[4]
Weight-Average Molecular Weight (Mw)	10,100 - 38,800 g/mol	GPC	[4]
Polydispersity Index (PDI = Mw/Mn)	1.17 - 1.55	GPC	[4]

Conclusion

The determination of the molecular weight of Poly(1,4-phenylene ether-ether-sulfone) is a critical step in its characterization for various applications. Size-Exclusion Chromatography (SEC/GPC) is the most powerful and versatile technique, providing detailed information on the entire molecular weight distribution. Static Light Scattering offers a direct measurement of the absolute weight-average molecular weight, while viscometry provides a cost-effective method for determining the viscosity-average molecular weight. The choice of method will depend on the specific information required, the available instrumentation, and the nature of the PEES sample. For comprehensive characterization, a combination of these techniques is often employed.

References

• 1. researchgate.net [researchgate.net]
• 2. Page loading... [wap.guidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. download.polympart.ir [download.polympart.ir]
• 5. scribd.com [scribd.com]

Unveiling the Thermal Behavior: A Technical Guide to the Glass Transition Temperature of Poly(1,4-phenylene ether-ether-sulfone)

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the glass transition temperature (Tg) of Poly(1,4-phenylene ether-ether-sulfone) (PEES), a high-performance thermoplastic polymer. Understanding the Tg is critical for defining the upper service temperature and predicting the mechanical behavior of this material in various applications. This document details the reported Tg values, outlines the experimental protocols for its determination, and illustrates the logical workflow of the characterization process.

Glass Transition Temperature of Poly(1,4-phenylene ether-ether-sulfone)

The glass transition temperature is a critical parameter that defines the transition of a polymer from a rigid, glassy state to a more flexible, rubbery state. For PEES, this transition is a key indicator of its thermal stability and mechanical performance.

A reported glass transition temperature for Poly(1,4-phenylene ether-ether-sulfone) is approximately 192 °C . It is important to note that the Tg of polymers can be influenced by factors such as molecular weight, thermal history, and the presence of additives. For the closely related Poly(ether sulfone) (PES), which lacks the second ether linkage in the repeating unit, the glass transition temperature is generally higher, typically in the range of 220 °C to 230 °C[1][2][3]. The additional ether linkage in PEES increases the flexibility of the polymer chain, leading to a lower Tg compared to PES.[2]

Quantitative Data Summary

Polymer	Glass Transition Temperature (Tg)	Measurement Method	Reference
Poly(1,4-phenylene ether-ether-sulfone) (PEES)	192 °C	Not Specified	--INVALID-LINK--
Poly(ether sulfone) (PES)	228 °C (midpoint)	DSC	--INVALID-LINK--[4]
Poly(ether sulfone) (PES)	~220 °C	Not Specified	--INVALID-LINK--[1]
Poly(ether sulfone) with bisphenol A derived linkage (a poly(ether ether sulfone))	190 °C	Not Specified	--INVALID-LINK--[2]
Poly(ether sulfone) with a less flexible linkage	230 °C	Not Specified	--INVALID-LINK--[2]

Experimental Protocols for Determining Glass Transition Temperature

The glass transition temperature of polymers is typically determined using thermal analysis techniques such as Differential Scanning Calorimetry (DSC), Dynamic Mechanical Analysis (DMA), and Thermomechanical Analysis (TMA). DMA is often considered the most sensitive method for detecting the Tg.[5][6]

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature or time. The glass transition is observed as a step-like change in the heat flow curve.

Methodology:

• Sample Preparation: A small sample of the polymer (typically 5-10 mg) is accurately weighed and hermetically sealed in an aluminum pan.[7]

• Instrument Setup: The DSC instrument is purged with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min).

• Thermal Program:

  • First Heating Scan: The sample is heated from room temperature to a temperature well above the expected Tg (e.g., 250 °C) at a constant heating rate (e.g., 10 °C/min or 20 °C/min) to erase the thermal history of the sample.[8][9]

  • Cooling Scan: The sample is then cooled at a controlled rate (e.g., 10 °C/min) to a temperature below the Tg (e.g., 50 °C).[8]

  • Second Heating Scan: A second heating scan is performed under the same conditions as the first scan. The Tg is determined from this second heating curve to ensure a consistent thermal history.[8]

• Data Analysis: The glass transition temperature is determined as the midpoint of the step change in the heat flow curve.

Dynamic Mechanical Analysis (DMA)

DMA is a highly sensitive technique that measures the mechanical properties of a material as a function of temperature, time, and frequency of an applied oscillatory force. The Tg can be identified from the peak of the loss modulus (E") or the tan delta curve, or from the onset of the drop in the storage modulus (E').[5][10]

Methodology:

• Sample Preparation: A rectangular specimen of the polymer with defined dimensions is prepared and mounted in the DMA instrument, typically in a single cantilever or three-point bending clamp.

• Instrument Setup: The instrument is set to apply an oscillatory strain at a fixed frequency (e.g., 1 Hz).

• Thermal Program: The sample is subjected to a controlled temperature ramp, typically at a heating rate of 3-5 °C/min, over a temperature range that encompasses the glass transition.[11]

• Data Analysis:

  • Storage Modulus (E'): The onset of the significant drop in the storage modulus is one indicator of the Tg.[10]

  • Loss Modulus (E"): The temperature at the peak of the loss modulus curve is another common definition of Tg.[10]

  • Tan Delta (δ): The temperature at the peak of the tan delta (the ratio of loss modulus to storage modulus) curve is also frequently reported as the Tg.[10] It is important to specify which of these values is being reported as the Tg, as they can differ slightly.

Thermomechanical Analysis (TMA)

TMA measures the dimensional changes of a material as a function of temperature. The glass transition is detected as a change in the coefficient of thermal expansion.

Methodology:

• Sample Preparation: A small, flat sample of the polymer is placed on the TMA sample stage.

• Instrument Setup: A probe is brought into contact with the sample surface with a minimal, constant force.

• Thermal Program: The sample is heated at a constant rate (e.g., 5-10 °C/min) through the glass transition region.

• Data Analysis: The change in the slope of the dimension versus temperature curve indicates the glass transition temperature. The Tg is typically determined from the intersection of the tangents to the curve before and after the transition.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the glass transition temperature of a polymer using thermal analysis techniques.

Caption: Workflow for Tg determination of PEES.

References

• 1. ud-machine.com [ud-machine.com]
• 2. pslc.ws [pslc.ws]
• 3. Polyethersulfone (PES) :: MakeItFrom.com [makeitfrom.com]
• 4. PES: Polyethersulfone - NETZSCH Polymers [polymers.netzsch.com]
• 5. madisongroup.com [madisongroup.com]
• 6. qualitymag.com [qualitymag.com]
• 7. DSC Analysis of Polymers | Thermal | EAG Laboratories [eag.com]
• 8. Synthesis of Sulfonated Poly(Arylene Ether Sulfone)s Containing Aliphatic Moieties for Effective Membrane Electrode Assembly Fabrication by Low-Temperature Decal Transfer Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Thermal Degradation Processes of Aromatic Poly(Ether Sulfone) Random Copolymers Bearing Pendant Carboxyl Groups [mdpi.com]
• 10. tainstruments.com [tainstruments.com]
• 11. matestlabs.com [matestlabs.com]

Thermal Stability of Poly(ether ether sulfone) (PEES): An In-depth Technical Guide

This technical guide provides a comprehensive overview of the thermal stability of Poly(ether ether sulfone) (PEES), a high-performance thermoplastic renowned for its excellent thermal and chemical resistance. The information herein is curated for researchers, scientists, and drug development professionals who utilize or are investigating the use of PEES in applications where thermal stability is a critical parameter. This document details the mechanisms of thermal decomposition, presents quantitative data from thermogravimetric analysis, and outlines the experimental protocols for such evaluations.

Introduction to PEES Thermal Stability

Aromatic poly(ether sulfone)s (PESs) are a class of engineering thermoplastics that exhibit high glass transition temperatures, robust mechanical properties, and exceptional resistance to hydrolysis and oxidation.[1] Their inherent thermal stability is a key attribute, making them suitable for demanding applications. The thermal degradation of these polymers typically occurs at elevated temperatures, generally in the range of 370 to 650 °C.[2][3] The decomposition process is complex, involving multiple mechanisms that lead to the evolution of volatile products and the formation of a carbonaceous char residue.[2][4]

Quantitative Thermal Stability Data

Thermogravimetric analysis (TGA) is the primary technique used to quantify the thermal stability of polymers. TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. Key parameters obtained from TGA include the onset temperature of decomposition (Tonset), the temperature of maximum weight loss rate (Tmax), and the percentage of char residue at the end of the analysis.

The following table summarizes thermogravimetric data for a series of poly(ether sulfone) random copolymers, which can serve as a valuable reference for understanding the thermal stability of PEES. The data illustrates how the incorporation of different monomer units can influence the thermal degradation profile.

Polymer Composition	Tonset (5% weight loss) (°C)	T50% (50% weight loss) (°C)	Tmax (°C)	Char Residue at 800°C (%)
P(ESES)	515	565	558	44
P(ESES-co-ESDPA) 70:30	412	552	545	41
P(ESES-co-ESDPA) 50:50	405	548	542	38
P(ESES-co-ESDPA) 30:70	398	545	538	35
P(ESDPA)	390	540	535	32

Data adapted from a study on poly(ether sulfone) random copolymers. P(ESES) is a hydrophobic homopolymer, while P(ESDPA) contains a diphenolic acid (DPA) moiety.[1]

Mechanism of Thermal Decomposition

The thermal degradation of poly(aryl ether sulfone)s is a complex process that primarily involves random scission of the polymer backbone and subsequent carbonization.[5] The decomposition pathway is influenced by the chemical structure of the polymer and the surrounding atmosphere.

In an inert atmosphere, the primary degradation mechanism is pyrolysis. The main-chain scission occurs at the ether and sulfone linkages, which are the weakest points in the polymer backbone.[3] The major volatile products evolved during the pyrolysis of poly(ether sulfone)s are sulfur dioxide (SO2) and phenol.[3][5] The elimination of SO2 from the diphenyl sulfone units typically occurs at temperatures above 450 °C.[2] At higher temperatures, further fragmentation leads to the formation of other aromatic compounds.[2]

The following diagram illustrates a proposed pathway for the thermal decomposition of a poly(ether sulfone) structure, which is analogous to PEES.

Caption: Proposed thermal decomposition pathway of PEES.

Experimental Protocols

Thermogravimetric Analysis (TGA)

This protocol outlines the general procedure for conducting a thermogravimetric analysis of PEES to determine its thermal stability.

Objective: To measure the weight loss of a PEES sample as a function of temperature.

Materials and Equipment:

• Thermogravimetric Analyzer (TGA) with a high-precision microbalance and a programmable furnace.

• PEES sample (powder or small film).

• Sample pans (e.g., alumina, platinum).

• Inert gas (e.g., nitrogen, argon) and/or reactive gas (e.g., air).

• Analytical balance.

Procedure:

• Sample Preparation:

  • Ensure the PEES sample is dry and representative of the bulk material.

  • Accurately weigh 5-10 mg of the sample into a clean, tared TGA sample pan.

• Instrument Setup:

  • Place the sample pan in the TGA instrument.

  • Purge the furnace with the desired gas (e.g., nitrogen at a flow rate of 20-50 mL/min) to create a controlled atmosphere.

  • Set the temperature program. A typical program involves heating the sample from ambient temperature to 800-1000 °C at a constant heating rate (e.g., 10 or 20 °C/min).

• Data Acquisition:

  • Start the TGA experiment. The instrument will record the sample weight as a function of temperature.

  • At the end of the experiment, cool the furnace to room temperature.

• Data Analysis:

  • Plot the percentage of weight loss versus temperature to obtain the TGA curve.

  • Determine the onset decomposition temperature (Tonset), the temperature of maximum decomposition rate (Tmax) from the derivative of the TGA curve (DTG curve), and the final char yield.

The following diagram illustrates the general experimental workflow for TGA.

Caption: Experimental workflow for TGA of PEES.

Conclusion

The thermal stability of Poly(ether ether sulfone) is a critical property that enables its use in high-temperature applications. This guide has provided an overview of the key aspects of PEES thermal analysis, including quantitative data from TGA, the proposed mechanisms of thermal decomposition, and a detailed experimental protocol for TGA. The information presented serves as a foundational resource for scientists and researchers working with this advanced polymer, facilitating a deeper understanding of its thermal behavior and enabling its effective application in various fields.

References

• 1. Thermal Degradation Processes of Aromatic Poly(Ether Sulfone) Random Copolymers Bearing Pendant Carboxyl Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Solubility of Poly(1,4-phenylene ether-ether-sulfone) in different solvents

An In-Depth Technical Guide to the Solubility of Poly(1,4-phenylene ether-ether-sulfone)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Poly(1,4-phenylene ether-ether-sulfone) (PEES), a high-performance thermoplastic polymer. Understanding the solubility characteristics of PEES is crucial for its processing and application in various fields, including advanced materials and drug delivery systems. This document outlines the solvents capable of dissolving PEES, presents available quantitative solubility data for the closely related Poly(ether sulfone) (PES), details experimental protocols for solubility determination, and provides a visual representation of the factors influencing its solubility.

Introduction to Poly(1,4-phenylene ether-ether-sulfone) (PEES)

Poly(1,4-phenylene ether-ether-sulfone) is an amorphous thermoplastic belonging to the polyarylethersulfone family. It is characterized by a chemical structure consisting of repeating ether and sulfone linkages between phenyl rings. This structure imparts high thermal stability, excellent mechanical strength, and good chemical resistance to the polymer. The solubility of PEES is a critical parameter for various applications that require dissolving the polymer for processing, such as in the formation of films, membranes, or composite materials.

Solubility of PEES in Various Solvents

The dissolution of a polymer is a complex process governed by the principle of "like dissolves like," which can be quantified using solubility parameters. The Hildebrand and Hansen solubility parameters are key indicators for predicting the compatibility between a polymer and a solvent. Materials with similar solubility parameters are more likely to be miscible.[1][2]

PEES is generally soluble in polar aprotic solvents. Common and effective solvents for PEES and the structurally similar PES include N-Methyl-2-pyrrolidone (NMP), N,N-Dimethylacetamide (DMAc), N,N-Dimethylformamide (DMF), and Dimethyl sulfoxide (B87167) (DMSO).[3][4] The dissolution process can often be facilitated by gentle heating and agitation.

Qualitative Solubility Data

Based on available literature, the qualitative solubility of PEES in various common solvents is summarized in the table below.

Solvent Category	Solvent Name	Solubility of PEES
Polar Aprotic	N-Methyl-2-pyrrolidone (NMP)	Soluble
N,N-Dimethylacetamide (DMAc)	Soluble
N,N-Dimethylformamide (DMF)	Soluble
Dimethyl sulfoxide (DMSO)	Soluble
Chlorinated	Chloroform	Swelling to Soluble
Dichloromethane	Swelling to Soluble
Ketones	Acetone	Insoluble
Methyl Ethyl Ketone (MEK)	Insoluble
Alcohols	Methanol	Insoluble
Ethanol	Insoluble
Hydrocarbons	Toluene	Insoluble
Hexane	Insoluble
Water	Insoluble

Quantitative Solubility Data for Poly(ether sulfone) (PES)

Solvent	Temperature (°C)	Polymer Concentration (wt%) for Solution	Reference
N-Methyl-2-pyrrolidone (NMP)	25	15 - 25	[3][4]
N,N-Dimethylacetamide (DMAc)	25	15	[4]
N,N-Dimethylformamide (DMF)	25	15	[4]
Dimethyl sulfoxide (DMSO)	25	15	[4]

Note: The concentrations listed represent values at which homogeneous solutions have been successfully prepared for membrane casting and other applications. The maximum solubility may be higher.

Experimental Protocols for Determining Polymer Solubility

Several experimental methods can be employed to determine the solubility of a polymer like PEES. The choice of method often depends on the desired precision and the nature of the polymer-solvent system.

Gravimetric Method

This is a straightforward and widely used method to determine the equilibrium solubility.

Methodology:

• Sample Preparation: An excess amount of the dried PEES polymer is added to a known volume or mass of the solvent in a sealed container.

• Equilibration: The mixture is agitated at a constant temperature for a prolonged period to ensure that equilibrium is reached. This can take several hours to days.

• Separation: The undissolved polymer is separated from the saturated solution by filtration or centrifugation.

• Quantification: A known aliquot of the saturated solution is taken, and the solvent is evaporated. The mass of the remaining dissolved polymer is then measured.

• Calculation: The solubility is calculated and typically expressed in grams of polymer per 100 mL of solvent (g/100mL) or as a weight percentage (wt%).

Cloud Point Titration

This method is particularly useful for determining the phase boundary of a polymer solution, especially in ternary systems (polymer/solvent/non-solvent).[5][6]

Methodology:

• Solution Preparation: A PEES solution of a known concentration is prepared in a specific solvent.

• Titration: A non-solvent (a liquid in which the polymer is insoluble but is miscible with the solvent) is slowly added to the polymer solution under constant stirring and at a constant temperature.

• Observation: The addition of the non-solvent is continued until the solution becomes turbid or cloudy, indicating the onset of phase separation. This is the "cloud point."[7][8]

• Data Analysis: The amount of non-solvent added at the cloud point is recorded. By repeating this procedure with different initial polymer concentrations, a phase boundary curve can be constructed on a ternary phase diagram.

Differential Scanning Calorimetry (DSC)

DSC can be used to determine the solubility of a substance in a polymer matrix by observing the melting point depression of the crystalline solute.[9] While PEES is amorphous, this method is relevant for understanding the solubility of crystalline drugs or additives within a PEES matrix.

Methodology:

• Mixture Preparation: Physical mixtures of PEES and the crystalline substance (e.g., a drug) at various compositions are prepared.

• Thermal Analysis: The mixtures are heated in a DSC instrument at a controlled rate.

• Melting Point Determination: The melting endotherm of the crystalline substance is recorded. The peak temperature of the endotherm is taken as the melting point.

• Data Analysis: A depression in the melting point of the crystalline substance in the presence of the polymer indicates some level of solubility. The extent of the melting point depression can be related to the composition of the mixture and used to construct a phase diagram.

Factors Influencing PEES Solubility

The solubility of PEES is a complex interplay of several factors related to the polymer, the solvent, and the environmental conditions. A logical relationship between these factors is depicted in the following diagram.

Caption: Factors influencing the solubility of PEES.

Conclusion

The solubility of Poly(1,4-phenylene ether-ether-sulfone) is a critical consideration for its application in research, development, and manufacturing. While PEES is readily soluble in a range of polar aprotic solvents, its solubility is influenced by a variety of factors including the polymer's intrinsic properties, the characteristics of the solvent, and the external processing conditions. The experimental protocols outlined in this guide provide a framework for the systematic determination of PEES solubility, enabling researchers and professionals to optimize its use in their specific applications. The provided data on the closely related PES serves as a useful starting point for solvent selection and process development.

References

• 1. Hildebrand solubility parameter - Wikipedia [en.wikipedia.org]
• 2. ramprasad.mse.gatech.edu [ramprasad.mse.gatech.edu]
• 3. nrc-publications.canada.ca [nrc-publications.canada.ca]
• 4. matec-conferences.org [matec-conferences.org]
• 5. researchgate.net [researchgate.net]
• 6. scielo.br [scielo.br]
• 7. inkworldmagazine.com [inkworldmagazine.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. pharmaexcipients.com [pharmaexcipients.com]

Spectroscopic Analysis of Poly(1,4-phenylene ether-ether-sulfone): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core spectroscopic techniques used for the characterization of Poly(1,4-phenylene ether-ether-sulfone) (PEES). This amorphous thermoplastic is valued for its excellent thermal stability, mechanical strength, and chemical resistance, making it a material of interest in various high-performance applications, including membranes for separation processes. Spectroscopic analysis is crucial for confirming its chemical structure, identifying functional groups, and assessing its purity and modifications, such as sulfonation.

Overview of Spectroscopic Techniques

Spectroscopic methods are indispensable tools in polymer science for elucidating molecular structure and properties. For PEES, the most relevant techniques include Fourier-Transform Infrared (FTIR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, Raman Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy. Each of these techniques provides unique insights into the polymer's characteristics.

dot

Caption: Probing PEES structure with various spectroscopic techniques.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying the functional groups present in a polymer. It relies on the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol

• Sample Preparation:

  • Thin Films: PEES can be dissolved in a suitable solvent (e.g., N-methyl-2-pyrrolidone, NMP, or dimethylacetamide, DMAc) and cast onto a clean, flat surface (e.g., a glass plate). The solvent is then slowly evaporated in an oven to form a thin, uniform film.

  • KBr Pellets: A small amount of finely ground PEES powder is mixed with dry potassium bromide (KBr). The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR): A small amount of the polymer film or powder is placed directly onto the ATR crystal. This is a rapid and convenient method that requires minimal sample preparation.

• Instrumentation:

  • A standard FTIR spectrometer is used.

  • For ATR-FTIR, a diamond or germanium crystal is commonly employed.

• Data Acquisition:

  • A background spectrum (e.g., of the empty sample compartment or the clean ATR crystal) is collected.

  • The sample spectrum is then recorded, typically over a range of 4000 to 400 cm⁻¹.

  • Multiple scans (e.g., 16 or 32) are often co-added to improve the signal-to-noise ratio.

Quantitative Data: Characteristic FTIR Peaks for PEES

Wavenumber (cm⁻¹)	Assignment	Reference(s)
3050 - 3100	Aromatic C-H stretching	[1]
1580 - 1600	Aromatic C=C stretching	[1]
1485 - 1500	Aromatic C=C stretching	[1]
1290 - 1325	Asymmetric O=S=O stretching (sulfone)	[2][3]
1240 - 1250	Asymmetric C-O-C stretching (ether)	[2][3]
1150 - 1170	Symmetric O=S=O stretching (sulfone)	[2][3]
1100 - 1110	Symmetric C-O-C stretching (ether)
1010 - 1030	Symmetric S-O stretching (sulfone)	[2]
850 - 880	C-H out-of-plane bending (p-disubstituted)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of atomic nuclei, primarily ¹H (proton) and ¹³C. It is invaluable for confirming the polymer's repeat unit structure and for analyzing chemical modifications.

Experimental Protocol

• Sample Preparation:

  • Approximately 10-20 mg of the PEES sample is dissolved in 0.5-0.7 mL of a deuterated solvent.

  • Commonly used solvents for poly(aryl ether sulfone)s are deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) or deuterated chloroform (B151607) (CDCl₃).

  • The sample is thoroughly mixed to ensure complete dissolution. The solution should be free of any solid particles.

• Instrumentation:

  • A high-field NMR spectrometer (e.g., 300 MHz or higher) is used.

• Data Acquisition:

  • ¹H NMR and ¹³C NMR spectra are acquired.

  • For ¹³C NMR, a larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

  • Two-dimensional NMR techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be employed for more complex structural assignments.

Quantitative Data: ¹H and ¹³C NMR Chemical Shifts for PEES

Note: Chemical shifts can vary slightly depending on the solvent and the specific polymer batch.

Nucleus	Chemical Shift (ppm)	Assignment	Reference(s)
¹H	7.8 - 8.0	Protons on the aromatic ring adjacent to the sulfone group.	[4]
¹H	7.0 - 7.3	Protons on the aromatic rings of the hydroquinone (B1673460) moiety.	[4]
¹³C	~160	Quaternary carbons of the ether linkages.
¹³C	~145	Quaternary carbons attached to the sulfone group.
¹³C	130 - 135	Aromatic carbons ortho to the sulfone group.
¹³C	118 - 122	Aromatic carbons of the hydroquinone moiety.

Raman Spectroscopy

Raman spectroscopy is a light scattering technique that provides information about molecular vibrations. It is complementary to FTIR spectroscopy and is particularly sensitive to non-polar bonds and symmetric vibrations.

Experimental Protocol

• Sample Preparation:

  • PEES samples can be analyzed as solids (films or powders) with minimal preparation.

  • The sample is placed on a microscope slide or in a suitable holder.

• Instrumentation:

  • A Raman spectrometer equipped with a laser excitation source (e.g., 532 nm, 633 nm, or 785 nm) is used.

  • A confocal Raman microscope allows for high spatial resolution analysis.

• Data Acquisition:

  • The laser is focused on the sample.

  • The scattered light is collected and analyzed to generate the Raman spectrum.

  • The spectral range typically covers from 100 to 3500 cm⁻¹.

  • Acquisition time and laser power may need to be optimized to obtain a good signal without causing sample degradation.

Quantitative Data: Characteristic Raman Peaks for PEES

Note: The following peak assignments are based on data for structurally similar sulfonated poly(phenylene sulfone)s and may be used as a guide for PEES.

Wavenumber (cm⁻¹)	Assignment	Reference(s)
~3070	Aromatic C-H stretching	[5][6]
~1610	Aromatic C=C stretching	[5][6]
~1585	Aromatic C=C stretching	[5][6]
~1155	S-O stretching (sulfone bridge)	[5]
~1090	Phenyl ring breathing mode	[6]
~1022	Symmetric SO₃⁻ stretching (in sulfonated PEES)	[6]
~800	Aromatic C-H bending	[5][6]

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a sample, which corresponds to electronic transitions within the molecules. For PEES, this technique is primarily used to study the aromatic chromophores.

Experimental Protocol

• Sample Preparation:

  • A dilute solution of PEES is prepared in a UV-transparent solvent (e.g., NMP, DMAc, or chloroform). The concentration should be low enough to ensure that the absorbance is within the linear range of the instrument (typically < 1.5).

  • Alternatively, a thin film of known thickness can be cast on a quartz slide.

• Instrumentation:

  • A dual-beam UV-Vis spectrophotometer is used.

• Data Acquisition:

  • A baseline is recorded using a cuvette containing the pure solvent.

  • The absorption spectrum of the sample solution is then measured, typically over a wavelength range of 200 to 800 nm.

Quantitative Data: UV-Vis Absorption for PEES

Wavelength (λmax) (nm)	Assignment	Reference(s)
~290 - 300	π → π* transitions in the aromatic rings
~250 - 260	π → π* transitions in the aromatic rings

Application: Analysis of Sulfonated PEES (SPEES)

A common modification of PEES is sulfonation to introduce sulfonic acid groups (-SO₃H), which enhances its hydrophilicity and makes it suitable for applications such as proton exchange membranes. Spectroscopic techniques are essential for confirming the success of this reaction.

dot

Caption: Reaction scheme for the sulfonation of PEES.

Key spectroscopic changes upon sulfonation include:

• FTIR: Appearance of new peaks corresponding to the sulfonic acid group, such as a broad O-H stretch around 3400 cm⁻¹ and S=O stretching vibrations around 1025 cm⁻¹.[2]

• NMR: Appearance of new signals in the aromatic region of the ¹H NMR spectrum due to the protons on the sulfonated rings, and a downfield shift of the adjacent carbon signals in the ¹³C NMR spectrum.

General Workflow for Spectroscopic Analysis

The characterization of PEES typically follows a systematic workflow to ensure comprehensive analysis.

dot

Caption: General workflow for the spectroscopic analysis of PEES.

This guide provides a foundational understanding of the key spectroscopic techniques for the analysis of Poly(1,4-phenylene ether-ether-sulfone). For more specific applications and advanced characterization, readers are encouraged to consult the cited literature and specialized analytical resources.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Sulfonated Poly(Arylene Ether Sulfone)s Containing Aliphatic Moieties for Effective Membrane Electrode Assembly Fabrication by Low-Temperature Decal Transfer Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]

An In-depth Technical Guide on the Crystalline Structure of Poly(1,4-phenylene ether-ether-sulfone)

Introduction

Poly(1,4-phenylene ether-ether-sulfone) (PEES) is a high-performance thermoplastic belonging to the polyarylethersulfone (PAES) family. These polymers are renowned for their exceptional thermal stability, mechanical strength, and chemical resistance, making them suitable for demanding applications in aerospace, automotive, and medical industries. While often utilized in their amorphous state, the induction of crystallinity in PEES can further enhance its properties, such as stiffness and solvent resistance. This technical guide provides a comprehensive overview of the crystalline structure of polyethersulfones, with a focus on the methodologies used for its characterization. Due to the limited availability of specific crystallographic data for PEES, this guide will also reference data from closely related polyethersulfone structures to provide a foundational understanding.

Crystalline Structure of Polyethersulfones

Polyethersulfones are generally semi-crystalline polymers, meaning they can exhibit both amorphous and ordered crystalline regions. The degree of crystallinity is influenced by factors such as molecular weight, processing conditions (e.g., cooling rate from the melt), and exposure to certain solvents. The crystalline regions are formed by the regular packing of the polymer chains into ordered lamellar structures.

Table 1: Crystallographic Data for a Related Polyethersulfone

Parameter	Value
Crystal System	Orthorhombic
Unit Cell Dimensions	a = 0.85 nm, b = 0.495 nm, c = 0.67 nm
Unit Cell Angles	α = 90°, β = 90°, γ = 90°
Chains per Unit Cell	2

Note: This data is for poly(oxy-1,4-phenylenesulfonyl-1,4-phenylene) and serves as an illustrative example for the broader polyethersulfone family.

Experimental Protocols for Characterization

The crystalline structure and thermal properties of PEES are primarily investigated using X-ray Diffraction (XRD) and Differential Scanning Calorimetry (DSC). Solvent-induced crystallization is a common method to induce crystallinity in otherwise amorphous samples.

2.1 Solvent-Induced Crystallization

This technique involves exposing an amorphous polymer sample to a suitable solvent, which plasticizes the polymer chains and allows for their rearrangement into a more ordered, crystalline state.

Experimental Protocol:

• Sample Preparation: Prepare a thin film or a small, powdered sample of amorphous PEES.

• Solvent Selection: Choose a solvent that can swell the polymer but not fully dissolve it at the experimental temperature. Examples for related polymers include dioxane, aniline, and nitromethane.

• Crystallization: Immerse the PEES sample in the selected solvent at a controlled temperature for a specific duration. The time required for crystallization can range from hours to days.

• Drying: After the desired crystallization time, remove the sample from the solvent and dry it thoroughly under a vacuum to remove any residual solvent.

• Analysis: Analyze the dried, crystallized sample using XRD and DSC to determine the degree of crystallinity and thermal properties.

2.2 X-ray Diffraction (XRD)

XRD is a powerful non-destructive technique used to determine the atomic and molecular structure of a crystal. For semi-crystalline polymers like PEES, XRD can provide information on the crystal structure, degree of crystallinity, and crystallite size.

Experimental Protocol:

• Sample Preparation: The crystallized PEES sample (film or powder) is mounted on a sample holder.

• Instrumentation: A powder X-ray diffractometer equipped with a monochromatic X-ray source (e.g., Cu Kα radiation) is used.

• Data Collection: The sample is scanned over a range of 2θ angles, and the intensity of the diffracted X-rays is recorded.

• Data Analysis:

  • The positions of the diffraction peaks (Bragg's law) are used to determine the unit cell parameters.

  • The integrated intensity of the crystalline peaks relative to the total scattered intensity (crystalline and amorphous) is used to calculate the degree of crystallinity.

  • The width of the diffraction peaks can be used to estimate the average crystallite size using the Scherrer equation.

2.3 Differential Scanning Calorimetry (DSC)

DSC is a thermal analysis technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. For PEES, DSC is used to determine the glass transition temperature (Tg), crystallization temperature (Tc), and melting temperature (Tm).

Experimental Protocol:

• Sample Preparation: A small amount of the PEES sample (typically 5-10 mg) is weighed and sealed in an aluminum pan.

• Instrumentation: A differential scanning calorimeter is used. An empty sealed pan is used as a reference.

• Thermal Program: The sample is subjected to a controlled temperature program, typically involving a heating-cooling-heating cycle. For example:

  • Heat from room temperature to above the expected melting point (e.g., 300°C) at a constant rate (e.g., 10°C/min). This step removes the thermal history of the sample.

  • Hold at the high temperature for a few minutes to ensure complete melting.

  • Cool the sample at a controlled rate (e.g., 10°C/min) to below the glass transition temperature. This allows for the observation of the crystallization exotherm.

  • Heat the sample again at a controlled rate (e.g., 10°C/min) to observe the glass transition and melting endotherm.

• Data Analysis:

  • Glass Transition Temperature (Tg): A step-like change in the baseline of the DSC curve.

  • Crystallization Temperature (Tc): An exothermic peak observed during the cooling scan.

  • Melting Temperature (Tm): An endothermic peak observed during the second heating scan.

  • Degree of Crystallinity: The enthalpy of melting (ΔHm), obtained by integrating the area of the melting peak, can be used to calculate the percent crystallinity using the following equation: % Crystallinity = (ΔHm / ΔH°m) * 100 where ΔH°m is the theoretical enthalpy of melting for a 100% crystalline sample.

Table 2: Typical Thermal Properties of Polyethersulfones from DSC Analysis

Thermal Property	Description
Glass Transition Temperature (Tg)	The temperature at which the amorphous regions of the polymer transition from a rigid, glassy state to a more flexible, rubbery state.
Crystallization Temperature (Tc)	The temperature at which the polymer chains organize into ordered crystalline structures upon cooling from the melt.
Melting Temperature (Tm)	The temperature at which the crystalline regions of the polymer melt and transition to a disordered, liquid state.

Visualizations

3.1 Experimental Workflow for Crystallinity Analysis

The following diagram illustrates the typical workflow for inducing and analyzing the crystallinity of PEES.

Caption: Workflow for PEES Crystallinity Analysis.

3.2 Logical Relationship in DSC Thermal Analysis

The following diagram illustrates the logical relationship between the different thermal transitions observed during a typical DSC experiment for a semi-crystalline polymer.

Caption: Thermal Transitions in a Semi-Crystalline Polymer.

Conclusion

While specific crystallographic data for Poly(1,4-phenylene ether-ether-sulfone) remains elusive in readily accessible literature, the methodologies for its determination are well-established. Techniques such as solvent-induced crystallization, X-ray diffraction, and differential scanning calorimetry are crucial for inducing and characterizing the crystalline structure of PEES. The data from related polyethersulfones suggest an orthorhombic crystal system. A thorough understanding and application of the experimental protocols outlined in this guide will enable researchers and professionals to effectively analyze and tailor the crystalline properties of PEES for advanced applications.

Poly(1,4-phenylene ether-ether-sulfone): A Comprehensive Technical Review

An In-depth Guide for Researchers and Scientists

Poly(1,4-phenylene ether-ether-sulfone) (PEES), a prominent member of the poly(arylene ether sulfone) family, is a high-performance amorphous thermoplastic renowned for its exceptional combination of thermal stability, mechanical strength, and chemical resistance.[1][2][3][4] These properties make it a material of choice for demanding applications, particularly in the fabrication of advanced membranes for separation processes, as well as in the aerospace, automotive, and medical industries.[2][5] This technical guide provides a comprehensive literature review of PEES, focusing on its synthesis, properties, and key experimental protocols, tailored for researchers, scientists, and professionals in drug development and material science.

Synthesis of Poly(1,4-phenylene ether-ether-sulfone)

The primary route for synthesizing PEES is through nucleophilic aromatic substitution (SNAr) polycondensation.[2] This method typically involves the reaction of a dihalogenated monomer, activated by an electron-withdrawing sulfone group, with a bisphenol salt in a polar aprotic solvent at elevated temperatures.[6]

A common synthesis pathway involves the polycondensation of 4,4'-dichlorodiphenyl sulfone (DCDPS) with hydroquinone. The reaction is carried out in the presence of a weak base, such as potassium carbonate, which facilitates the in-situ formation of the phenoxide salt. Water generated during the reaction is typically removed by azeotropic distillation with a solvent like toluene (B28343) to drive the polymerization to completion.[6]

Figure 1: Synthesis of PEES via Nucleophilic Aromatic Polycondensation.

For applications requiring enhanced hydrophilicity and ion-exchange properties, such as in fuel cell membranes, PEES can be functionalized through post-sulfonation.[7] This is typically achieved by reacting the polymer with a sulfonating agent, such as concentrated sulfuric acid.[8] The sulfonic acid groups are introduced onto the aromatic rings of the polymer backbone.[9]

Figure 2: Post-sulfonation of PEES.

Properties of Poly(1,4-phenylene ether-ether-sulfone)

PEES is characterized by its rigid backbone structure, which imparts high thermal stability and mechanical strength.[1][3] The ether linkages provide a degree of flexibility, making the polymer processable.[10]

Physical and Mechanical Properties

PEES is a strong, rigid, and ductile polymer with excellent creep resistance at room temperature.[11] It is known for its dimensional stability at elevated temperatures.[3][11]

Property	Value	Units
Density	1.37 - 1.46	g/cm³[11][12]
Tensile Strength	67.6 - 95.2	MPa[11]
Yield Strength	84.1 - 89.6	MPa[11]
Elongation at Break	6 - 80	%[11]
Young's Modulus	2.41 - 2.83	GPa[11]

Table 1: Summary of Mechanical and Physical Properties of PEES.

Thermal Properties

The thermal stability of PEES is one of its most critical attributes. The sulfone groups in the polymer backbone are very stiff, leading to a high glass transition temperature (Tg).[10] Aromatic poly(ether sulfones) exhibit excellent resistance to hydrolysis and oxidation.[4]

Property	Value	Units
Glass Transition Temperature (Tg)	192	°C[13]
Heat Deflection Temperature (1.8 MPa)	204 - 207	°C
Decomposition Temperature	400 - 584	°C
Coefficient of Thermal Expansion	55	µm/m°C[3]

Table 2: Summary of Thermal Properties of PEES.

Chemical Resistance

PEES exhibits good resistance to a wide range of chemicals, including many organic solvents, acids, and bases.[1] However, it can be susceptible to attack by strong oxidizing agents and some chlorinated hydrocarbons.[1] The chemical resistance is also dependent on factors such as stress levels and temperature.

Chemical Agent	Resistance
Acids
Acetic Acid (Glacial, 90%, 30%, 10%)	Resistant
Hydrochloric Acid (Concentrated)	Resistant
Nitric Acid (Concentrated)	Resistant
Sulfuric Acid (Concentrated)	Resistant
Strong Oxidizing Mineral Acids	Attacked
Alcohols
Amyl Alcohol	Resistant
Benzyl Alcohol (100%)	Not Resistant
Aromatic Hydrocarbons
Benzene	Limited Resistance
Toluene	Limited Resistance
Xylene	Limited Resistance
Halogenated Hydrocarbons
Chloroform	Not Resistant
Methylene Chloride	Not Resistant
Ketones
Acetone	Not Resistant
Cyclohexanone	Not Resistant
Other
Water / Steam	Excellent Resistance[10]
Aqueous solutions of salts, acids, and alkalis	Generally Resistant

Table 3: Chemical Resistance of PEES. (Data based on immersion tests of unstressed samples at room temperature unless otherwise noted).

Experimental Protocols

This section provides detailed methodologies for the synthesis, characterization, and processing of PEES, based on procedures reported in the literature.

Synthesis of Poly(1,4-phenylene ether-ether-sulfone)

This protocol describes a typical procedure for the synthesis of PEES via nucleophilic aromatic substitution polycondensation.

Materials:

• 4,4'-Dichlorodiphenyl sulfone (DCDPS)

• Hydroquinone (BP)

• Potassium carbonate (K2CO3), anhydrous

• N,N-dimethylacetamide (DMAc), anhydrous

• Toluene

Procedure:

• To a three-neck flask equipped with a mechanical stirrer, a Dean-Stark trap, a condenser, and a nitrogen inlet, add 4,4'-dichlorodiphenyl sulfone, hydroquinone, potassium carbonate, and DMAc.[2]

• Add toluene to the reaction mixture to serve as an azeotroping agent for water removal.[2]

• Heat the reaction mixture to approximately 135°C and reflux with continuous stirring for about 6 hours. Water will be removed azeotropically and collected in the Dean-Stark trap.[2]

• After the removal of water, distill off the toluene and increase the reaction temperature to around 165°C.[2]

• Maintain the reaction at this temperature for approximately 18 hours to allow for polymerization.[2]

• Cool the viscous reaction mixture and dilute with DMAc.[2]

• Precipitate the polymer by pouring the solution into a large excess of distilled water with vigorous stirring.[2]

• Wash the precipitated polymer several times with distilled water to remove any residual solvent and salts.[2]

• Dry the final polymer product in a vacuum oven at an elevated temperature (e.g., 120°C) for 24 hours.[2]

Post-Sulfonation of PEES

This protocol outlines the sulfonation of the synthesized PEES.

Materials:

• Poly(1,4-phenylene ether-ether-sulfone) (PEES)

• Concentrated sulfuric acid (98%)

Procedure:

• Dissolve a known amount of dried PEES polymer (e.g., 2 grams) in a specific volume of concentrated sulfuric acid (e.g., 20 mL) at room temperature with stirring.[8]

• Continue stirring the solution at room temperature for a predetermined time to achieve the desired degree of sulfonation. The reaction time can be varied to control the ion exchange capacity.

• Precipitate the sulfonated polymer (SPEES) by slowly pouring the reaction mixture into a large volume of ice-cold deionized water with constant stirring.

• Filter the precipitated SPEES and wash it repeatedly with deionized water until the washings are neutral (pH 7).

• Dry the sulfonated polymer in a vacuum oven at 100°C for 24 hours.

Characterization of PEES

Thermogravimetric Analysis (TGA):

• Purpose: To determine the thermal stability and decomposition temperature of the polymer.

• Sample Preparation: A small amount of the dried polymer (typically 5-10 mg) is placed in a TGA sample pan (e.g., alumina (B75360) or platinum).

• Typical Conditions: The sample is heated from room temperature to a high temperature (e.g., 800°C) at a constant heating rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen) or in air. The mass loss of the sample is recorded as a function of temperature.

Differential Scanning Calorimetry (DSC):

• Purpose: To determine the glass transition temperature (Tg) and other thermal transitions.

• Sample Preparation: A small amount of the dried polymer (typically 5-10 mg) is sealed in an aluminum DSC pan.

• Typical Conditions: The sample is subjected to a heat-cool-heat cycle. For example, it is heated from room temperature to a temperature above its expected Tg (e.g., 250°C) at a heating rate of 10°C/min, then cooled at the same rate, and then reheated. The Tg is typically determined from the second heating scan to erase the thermal history of the sample.

Fourier-Transform Infrared (FTIR) Spectroscopy:

• Purpose: To identify the functional groups present in the polymer structure.

• Sample Preparation (KBr Pellet Method):

  • Finely grind a small amount of the dried polymer sample (1-2 mg) with spectroscopic grade potassium bromide (KBr) powder (100-200 mg) using an agate mortar and pestle.

  • Place the mixture into a pellet die.

  • Apply pressure (several tons) using a hydraulic press to form a thin, transparent pellet.

• Analysis: The KBr pellet is placed in the sample holder of the FTIR spectrometer, and the infrared spectrum is recorded.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Purpose: To elucidate the detailed chemical structure of the polymer.

• Sample Preparation (Solution-State NMR):

  • Dissolve an appropriate amount of the polymer (e.g., 10-20 mg for ¹H NMR) in a deuterated solvent (e.g., deuterated dimethyl sulfoxide, DMSO-d6) in a small vial.

  • Transfer the solution to an NMR tube.

• Sample Preparation (Solid-State NMR): For insoluble polymers, solid-state NMR can be used. The powdered polymer sample is packed into a solid-state NMR rotor.

• Analysis: The NMR spectrum is acquired using a high-field NMR spectrometer. Techniques like ¹H NMR and ¹³C NMR provide information about the different types of protons and carbons in the polymer structure.

Membrane Preparation via Phase Inversion

PEES is widely used to fabricate membranes for applications like ultrafiltration and as supports for thin-film composite membranes. The non-solvent induced phase separation (NIPS) or immersion precipitation method is a common technique.[3][7]

Figure 3: Workflow for PEES Membrane Preparation via Phase Inversion.

Experimental Protocol for Membrane Preparation

Materials:

• Poly(1,4-phenylene ether-ether-sulfone) (PEES)

• Solvent: N-methyl-2-pyrrolidone (NMP) or N,N-dimethylformamide (DMF)

• Pore-forming additive (optional): Polyvinylpyrrolidone (PVP) or Polyethylene glycol (PEG)

• Non-solvent: Deionized water

Procedure:

• Dry the PEES polymer in a vacuum oven to remove any moisture.

• Prepare the casting solution by dissolving a specific concentration of PEES (e.g., 15-25 wt%) and any additives in the chosen solvent. Stir until a homogeneous solution is obtained.

• Cast the polymer solution onto a smooth, flat support (e.g., a glass plate) using a casting knife to ensure a uniform thickness.[3]

• Immediately immerse the cast film and support into a coagulation bath containing the non-solvent (deionized water).

• Phase inversion occurs as the solvent from the polymer solution diffuses into the non-solvent bath, and the non-solvent diffuses into the polymer film, causing the polymer to precipitate and form a porous membrane structure.

• Keep the membrane in the coagulation bath for a sufficient time to ensure complete phase separation.

• Transfer the membrane to a fresh deionized water bath and store for at least 24 hours to remove any residual solvent.

• The membrane can then be dried for characterization or stored in water for use.

Conclusion

Poly(1,4-phenylene ether-ether-sulfone) is a versatile high-performance polymer with a well-established synthesis route and a desirable profile of thermal, mechanical, and chemical properties. Its processability, particularly into membranes, has led to its widespread use in various separation and purification technologies. The ability to tailor its properties, such as hydrophilicity, through post-synthesis modifications like sulfonation, further expands its applicability in advanced technologies, including fuel cells and biomedical devices. This guide has provided a foundational overview and detailed experimental protocols to aid researchers and scientists in the exploration and application of this remarkable material.

References

• 1. researchgate.net [researchgate.net]
• 2. Experimental and Computational Approaches to Sulfonated Poly(arylene ether sulfone) Synthesis Using Different Halogen Atoms at the Reactive Site - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Controlled synthesis of unsubstituted high molecular weight poly(para-phenylene) via Suzuki polycondensation-thermal aromatization methodology - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. eng.uc.edu [eng.uc.edu]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of Sulfonated Poly(Arylene Ether Sulfone)s Containing Aliphatic Moieties for Effective Membrane Electrode Assembly Fabrication by Low-Temperature Decal Transfer Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preparation of ultrapure KBr pellet: New method for FTIR quantitative analysis | IJSAR [scienceijsar.com]
• 8. scienceijsar.com [scienceijsar.com]
• 9. What Are The Methods Of Sample Preparation In Ftir? Choose The Right Technique For Your Sample - Kintek Solution [kindle-tech.com]
• 10. How Ftir Pellet Press Works In Sample Preparation For Spectroscopy Analysis - Kintek Solution [kindle-tech.com]
• 11. cif.iastate.edu [cif.iastate.edu]
• 12. creative-biostructure.com [creative-biostructure.com]
• 13. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Preparation of Poly(1,4-phenylene ether-ether-sulfone) Membranes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of Poly(1,4-phenylene ether-ether-sulfone) (PEES) membranes. These high-performance thermoplastic polymers offer excellent thermal and chemical stability, making them suitable for a range of applications, including separation processes in pharmaceutical manufacturing and as matrices for controlled drug delivery systems.

Synthesis of Poly(1,4-phenylene ether-ether-sulfone) (PEES)

PEES is typically synthesized via a nucleophilic aromatic substitution step-growth polymerization. The following protocol describes the synthesis from 4,4'-dichlorodiphenyl sulfone and hydroquinone.

Experimental Protocol: PEES Synthesis

Materials:

• 4,4'-Dichlorodiphenyl sulfone (DCDPS)

• Hydroquinone

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylacetamide (DMAc), anhydrous

• Toluene (B28343)

• Methanol (B129727)

• Deionized water

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Dean-Stark trap

• Condenser

• Nitrogen inlet

• Heating mantle with temperature controller

• Buchner funnel and filter paper

• Vacuum oven

Procedure:

• Reactant Charging: In a flame-dried three-neck round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and a Dean-Stark trap connected to a condenser, add equimolar amounts of 4,4'-dichlorodiphenyl sulfone and hydroquinone. Add a slight excess (e.g., 1.05 moles per mole of hydroquinone) of anhydrous potassium carbonate.

• Solvent Addition: Add anhydrous N,N-dimethylacetamide (DMAc) to the flask to dissolve the reactants, followed by the addition of toluene, which will serve as an azeotropic agent to remove water.

• Azeotropic Dehydration: Heat the reaction mixture to approximately 140-150°C with vigorous stirring under a nitrogen atmosphere. The toluene-water azeotrope will collect in the Dean-Stark trap. Continue this process until no more water is collected.

• Polymerization: After the complete removal of water, drain the toluene from the Dean-Stark trap and increase the reaction temperature to 160-180°C to initiate polymerization. Maintain the reaction at this temperature for 4-8 hours. The viscosity of the solution will increase as the polymer chains grow.

• Precipitation and Washing: Once the desired viscosity is achieved, cool the reaction mixture to room temperature. Slowly pour the viscous polymer solution into a vigorously stirred excess of methanol or deionized water to precipitate the PEES polymer.

• Purification: Collect the precipitated polymer by filtration using a Buchner funnel. Wash the polymer repeatedly with hot deionized water to remove any unreacted monomers, salts, and residual solvent. Follow with a final wash with methanol.

• Drying: Dry the purified PEES polymer in a vacuum oven at 80-100°C until a constant weight is achieved.

Preparation of PEES Membranes

The most common method for preparing porous PEES membranes is Non-Solvent Induced Phase Separation (NIPS). This technique involves casting a polymer solution into a thin film and then immersing it in a coagulation bath containing a non-solvent for the polymer.

Experimental Protocol: PEES Membrane Preparation by NIPS

Materials:

• Poly(1,4-phenylene ether-ether-sulfone) (PEES) powder

• N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) as the solvent

• Polyvinylpyrrolidone (PVP) or Polyethylene glycol (PEG) as a pore-forming additive (optional)

• Deionized water as the non-solvent

Equipment:

• Glass beaker

• Magnetic stirrer and stir bar

• Casting knife or film applicator

• Glass plate

• Coagulation bath (a shallow tray)

• Membrane washing bath

Procedure:

• Dope (B7801613) Solution Preparation:

  • Dissolve a specific concentration of PEES powder (e.g., 15-25 wt%) in the chosen solvent (DMF or NMP) by stirring at room temperature or slightly elevated temperature (e.g., 60°C) until a homogeneous solution is formed.

  • If using, add the pore-forming agent (e.g., 1-5 wt% PVP or PEG) to the solution and continue stirring until it is fully dissolved.

  • Allow the dope solution to stand for several hours to remove any air bubbles.

• Membrane Casting:

  • Pour the bubble-free dope solution onto a clean, dry glass plate.

  • Use a casting knife or film applicator to spread the solution into a thin film of uniform thickness (e.g., 150-250 µm).

• Phase Inversion:

  • Immediately and carefully immerse the glass plate with the cast film into a coagulation bath containing deionized water at a controlled temperature (e.g., 25°C).

  • The exchange between the solvent in the film and the non-solvent in the bath will induce phase separation, leading to the formation of a solid, porous membrane.

  • The membrane will gradually detach from the glass plate.

• Washing and Storage:

  • Transfer the formed membrane to a washing bath containing fresh deionized water to remove any residual solvent and additives. Change the water several times over a 24-hour period.

  • Store the prepared membrane in deionized water to prevent pore collapse.

Quantitative Data on Membrane Properties

The properties of PEES membranes are highly dependent on the preparation parameters. The following tables summarize the typical effects of key parameters on membrane characteristics.

Table 1: Effect of PEES Concentration on Membrane Properties

PEES Concentration (wt%)	Average Pore Size	Porosity	Pure Water Flux	Mechanical Strength
Low (e.g., 15%)	Larger	Higher	Higher	Lower
Medium (e.g., 20%)	Intermediate	Intermediate	Intermediate	Intermediate
High (e.g., 25%)	Smaller	Lower	Lower	Higher

Table 2: Effect of Additives on Membrane Properties (at constant PEES concentration)

Additive Type	Additive Concentration (wt%)	Hydrophilicity (Contact Angle)	Pure Water Flux	Fouling Resistance
None	0	Lower (Higher)	Lower	Lower
PVP	Low (e.g., 2%)	Higher (Lower)	Higher	Higher
PVP	High (e.g., 5%)	Highest (Lowest)	Highest	Highest
PEG	Low (e.g., 2%)	Higher (Lower)	Higher	Higher
PEG	High (e.g., 5%)	Highest (Lowest)	Highest	Highest

Application in Drug Development: Controlled Drug Release

PEES membranes can be utilized as a matrix for the controlled release of therapeutic agents. The porous structure of the membrane can be loaded with a drug, which is then released over time.

Experimental Protocol: Drug Loading and Release Study

Materials:

• Prepared PEES membrane

• Model drug (hydrophilic, e.g., Vitamin B12; hydrophobic, e.g., Ibuprofen)

• Phosphate-buffered saline (PBS) at pH 7.4

• Ethanol (for hydrophobic drugs)

• UV-Vis spectrophotometer

Procedure:

Drug Loading:

• Hydrophilic Drug Loading:

  • Prepare a concentrated solution of the hydrophilic drug in PBS.

  • Immerse a pre-weighed, dry PEES membrane in the drug solution.

  • Allow the membrane to soak for 24-48 hours at room temperature to allow the drug to diffuse into the membrane pores.

  • Remove the membrane, gently blot the surface to remove excess solution, and dry it under vacuum.

  • Determine the amount of drug loaded by measuring the difference in the concentration of the drug solution before and after loading using a UV-Vis spectrophotometer.

• Hydrophobic Drug Loading:

  • Prepare a concentrated solution of the hydrophobic drug in a suitable organic solvent like ethanol.

  • Immerse a pre-weighed, dry PEES membrane in the drug solution and allow it to soak for 24-48 hours.

  • Remove the membrane and dry it in a vacuum oven at a temperature below the boiling point of the solvent to evaporate the solvent, leaving the drug entrapped in the membrane matrix.

  • The amount of drug loaded can be determined by weighing the membrane before and after loading and drying.

In Vitro Drug Release Study:

• Place the drug-loaded PEES membrane in a beaker containing a known volume of PBS (pH 7.4) maintained at 37°C with gentle stirring.

• At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with an equal volume of fresh PBS to maintain sink conditions.

• Analyze the concentration of the drug in the withdrawn aliquots using a UV-Vis spectrophotometer at the drug's maximum absorbance wavelength.

• Calculate the cumulative percentage of drug released over time.

Visualizations

The following diagrams illustrate the key workflows described in these application notes.

Caption: Workflow for the synthesis of Poly(1,4-phenylene ether-ether-sulfone).

Caption: Workflow for PEES membrane preparation via Non-Solvent Induced Phase Separation.

Caption: Workflow for drug loading and in vitro release studies using PEES membranes.

Application Notes and Protocols for the Sulfonation of Poly(1,4-phenylene ether-ether-sulfone) for Proton Exchange Membranes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proton exchange membranes (PEMs) are critical components in various electrochemical devices, most notably in proton exchange membrane fuel cells (PEMFCs).[1] An ideal PEM should exhibit high proton conductivity, excellent thermal and mechanical stability, low fuel crossover, and be cost-effective.[2][3] While perfluorosulfonic acid membranes like Nafion® have been the benchmark, their high cost and performance limitations under low humidity and high temperatures have driven research into alternative materials.[1][2]

Sulfonated aromatic polymers have emerged as promising candidates due to their excellent thermal and chemical stability, and tunable properties.[2] Among these, sulfonated poly(1,4-phenylene ether-ether-sulfone) (sPEES) has garnered significant attention. The sulfonation of the base polymer, PEES, introduces sulfonic acid (-SO₃H) groups onto the aromatic backbone.[4][5] These groups facilitate proton transport through the membrane, a crucial function for the operation of a fuel cell.[1][6] The degree of sulfonation (DS) is a critical parameter that can be controlled during the synthesis to tailor the membrane's properties, including its ion exchange capacity (IEC), water uptake, and proton conductivity.[4][7]

This document provides detailed protocols for the sulfonation of PEES, subsequent membrane casting, and characterization techniques. It also presents a summary of the key performance data of sPEES membranes.

Key Performance Data of Sulfonated PEES Membranes

The properties of sPEES membranes are highly dependent on the degree of sulfonation (DS), which is typically controlled by the reaction time, temperature, and the concentration of the sulfonating agent.[4] The following tables summarize the quantitative data for key performance indicators of sPEES membranes.

Degree of Sulfonation (%)	Ion Exchange Capacity (IEC) (mmol/g)	Water Uptake (%)	Swelling Ratio (%)	Proton Conductivity (S/cm)	Measurement Conditions
64	Data not available	Data not available	Data not available	0.064	80°C, 95% RH[4]
Varies	1.23 - 2.0	22.92 - 64.57	7.53 - 25.49	Varies with temperature	Blended SPEEK/SPPO membranes[8]
Varies	0.86	22	Data not available	7.0 x 10⁻⁶ cm²/min (H⁺ permeability)	Optimized for vanadium redox flow batteries[5]
Varies	Data not available	Data not available	Data not available	0.096	at 80°C[9]
Varies	Data not available	Data not available	Data not available	up to 0.160	at 90°C and 98% RH (with ZIF-90 filler)[5]
Pristine	Data not available	Data not available	Data not available	0.055	at 90°C and 98% RH[5]

Experimental Protocols

Protocol 1: Sulfonation of PEES using Concentrated Sulfuric Acid

This protocol describes a post-sulfonation method where the pre-formed PEES polymer is introduced to a sulfonating agent.

Materials:

• Poly(1,4-phenylene ether-ether-sulfone) (PEES) powder

• Concentrated sulfuric acid (98%)[5][10]

• Deionized water

• Ice bath

Procedure:

• Dissolution: In a flask equipped with a mechanical stirrer, slowly dissolve a known amount of PEES powder (e.g., 2 g) in a specific volume of concentrated sulfuric acid (e.g., 20 mL) at room temperature.[5] The dissolution process may take some time.

• Sulfonation Reaction: Once the polymer is fully dissolved, place the flask in a temperature-controlled bath (e.g., ranging from 5°C to 25°C) to initiate the sulfonation reaction.[4] The reaction time can be varied (e.g., from a few hours to several days) to achieve the desired degree of sulfonation.[4][10]

• Precipitation: After the desired reaction time, slowly pour the viscous polymer solution into a beaker containing a large excess of ice-cold deionized water while stirring vigorously. This will cause the sulfonated polymer (sPEES) to precipitate.

• Purification: Filter the precipitated sPEES and wash it repeatedly with deionized water until the washings are neutral (pH 7).[10] This step is crucial to remove any residual sulfuric acid.

• Drying: Dry the purified sPEES in a vacuum oven at a specified temperature (e.g., 100°C) for 24 hours to remove all moisture.[10]

Protocol 2: Membrane Casting by Solution Casting

This protocol details the fabrication of sPEES membranes from the synthesized polymer.

Materials:

• Sulfonated PEES (sPEES) powder

• Aprotic polar solvent (e.g., N,N-dimethylacetamide (DMAc))[5]

• Glass petri dish or a flat glass plate

• Drying oven

Procedure:

• Solution Preparation: Dissolve a known weight of the dried sPEES powder in an appropriate volume of DMAc to form a homogeneous solution (e.g., 10 wt%).[11] Stir the solution until the polymer is completely dissolved.

• Casting: Pour the polymer solution into a clean, dry glass petri dish. Ensure the solution spreads evenly to form a film of uniform thickness.

• Solvent Evaporation: Place the petri dish in an oven at a controlled temperature (e.g., 80°C) to slowly evaporate the solvent.[12] The drying time will depend on the solvent and the thickness of the membrane.

• Membrane Peeling: After the solvent has completely evaporated, carefully peel the thin sPEES membrane from the glass substrate. The membrane can be peeled off by immersing the dish in deionized water.[12]

• Protonation (Acid Treatment): To ensure the sulfonic acid groups are in their protonated form, immerse the membrane in a dilute acid solution (e.g., 1 M HCl or H₂SO₄) at room temperature for 24 hours.[11][13]

• Final Washing and Drying: Wash the membrane thoroughly with deionized water to remove any excess acid and then dry it in a vacuum oven.

Protocol 3: Characterization of sPEES Membranes

This section outlines the key techniques used to characterize the properties of the prepared sPEES membranes.

1. Degree of Sulfonation (DS) Determination (¹H NMR Spectroscopy):

• Dissolve a small amount of the dried sPEES in a deuterated solvent (e.g., DMSO-d₆).

• Record the ¹H NMR spectrum.

• The degree of sulfonation can be calculated by comparing the integration of the peaks corresponding to the protons on the sulfonated aromatic rings with those on the non-sulfonated rings.[4]

2. Ion Exchange Capacity (IEC) Measurement (Titration Method):

• Immerse a known weight of the dried membrane in a saturated NaCl solution to exchange the H⁺ ions with Na⁺ ions.

• Titrate the released H⁺ ions in the NaCl solution with a standardized NaOH solution using a suitable indicator (e.g., phenolphthalein).

• The IEC (in meq/g) is calculated from the amount of NaOH consumed, the concentration of the NaOH solution, and the dry weight of the membrane.

3. Water Uptake and Swelling Ratio:

• Immerse a pre-weighed dry membrane (W_dry) in deionized water at a specific temperature for 24 hours.

• Remove the membrane, wipe off the surface water, and immediately weigh the wet membrane (W_wet).

• Measure the dimensions of the dry (L_dry) and wet (L_wet) membrane.

• Calculate the water uptake and swelling ratio using the following equations:

  • Water Uptake (%) = [(W_wet - W_dry) / W_dry] x 100[5]

  • Swelling Ratio (%) = [(L_wet - L_dry) / L_dry] x 100[13]

4. Proton Conductivity Measurement (Electrochemical Impedance Spectroscopy - EIS):

• Cut the membrane into a specific size and place it in a four-probe conductivity cell.

• Measure the impedance of the membrane over a range of frequencies under controlled temperature and relative humidity (RH).

• The proton conductivity (σ) is calculated from the measured resistance (R), the distance between the electrodes (L), and the cross-sectional area of the membrane (A) using the formula: σ = L / (R * A).

Visualizations

References

• 1. Proton-exchange membrane - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. tsapps.nist.gov [tsapps.nist.gov]
• 7. Characterization, Performance, and Toxicological Assessment of Polysulfone-Sulfonated Polyether Ether Ketone Membranes for Water Separation Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. SPEEK and SPPO Blended Membranes for Proton Exchange Membrane Fuel Cells [mdpi.com]
• 9. New sulfonated poly(arylene ether sulfone) copolymers containing phenyl side chains as proton exchange membranes - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Sulfonated Poly Ether Sulfone Membrane Reinforced with Bismuth-Based Organic and Inorganic Additives for Fuel Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis of Sulfonated Poly(Arylene Ether Sulfone)s Containing Aliphatic Moieties for Effective Membrane Electrode Assembly Fabrication by Low-Temperature Decal Transfer Methods - PMC [pmc.ncbi.nlm.nih.gov]

Electrospinning of Poly(1,4-phenylene ether-ether-sulfone) Nanofibers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Electrospinning is a versatile and widely utilized technique for fabricating polymer nanofibers with diameters ranging from nanometers to a few micrometers. These nanofibers possess a high surface-area-to-volume ratio, tunable porosity, and controlled morphology, making them highly attractive for a range of biomedical applications, including tissue engineering and drug delivery. Poly(1,4-phenylene ether-ether-sulfone) (PEES) is a high-performance thermoplastic polymer known for its excellent thermal stability, mechanical strength, and chemical resistance. While the electrospinning of the closely related polymer, Poly(ether sulfone) (PES), is well-documented, specific literature and established protocols for the electrospinning of PEES are notably scarce.

This document provides a comprehensive guide for researchers interested in the electrospinning of PEES nanofibers. Given the limited direct data on PEES, this guide leverages established protocols for PES as a foundational starting point for process development and optimization. The information presented herein is intended to serve as a detailed roadmap for fabricating PEES nanofibrous scaffolds for potential applications in drug delivery and tissue engineering.

General Principles of Electrospinning

The electrospinning process involves the application of a high voltage to a polymer solution or melt, causing the ejection of a charged jet. As the jet travels towards a grounded collector, the solvent evaporates, and the polymer solidifies into a nanofiber. The morphology and diameter of the electrospun fibers are influenced by a variety of parameters, which can be broadly categorized into solution parameters, process parameters, and ambient parameters.[1]

A typical electrospinning setup consists of a high-voltage power supply, a syringe pump to deliver the polymer solution at a constant rate, a spinneret (such as a needle), and a collector.

Proposed Experimental Protocol for PEES Nanofibers (Based on PES Data)

The following protocol is a recommended starting point for the electrospinning of PEES, derived from successful experimental parameters reported for PES.[2][3][4] Optimization will be necessary to achieve desired fiber morphology and properties for PEES.

Materials and Equipment

• Polymer: Poly(1,4-phenylene ether-ether-sulfone) (PEES)

• Solvent: N,N-Dimethylformamide (DMF) or a mixture of DMF and another suitable solvent.

• Equipment:

  • High-voltage power supply (0-30 kV)

  • Syringe pump

  • Glass or plastic syringe (5-10 mL)

  • Blunt-end stainless steel needle (e.g., 20-27 gauge)

  • Grounded collector (e.g., aluminum foil-covered plate or rotating mandrel)

  • Magnetic stirrer

  • Fume hood

Solution Preparation

• Weigh the desired amount of PEES polymer.

• Measure the corresponding volume of DMF to achieve the target concentration (e.g., 20-30 wt%).

• Add the PEES to the DMF in a sealed container.

• Stir the mixture on a magnetic stirrer at room temperature or with gentle heating (e.g., 40-60°C) until the polymer is completely dissolved. This may take several hours.

• Allow the solution to cool to room temperature and let any air bubbles dissipate before loading it into the syringe.

Electrospinning Setup and Procedure

• Load the PEES solution into the syringe and attach the needle.

• Mount the syringe on the syringe pump within a fume hood.

• Position the collector at a set distance from the needle tip.

• Connect the positive electrode of the high-voltage power supply to the needle and the ground electrode to the collector.

• Set the desired flow rate on the syringe pump.

• Gradually increase the voltage until a stable Taylor cone and a continuous jet are observed.

• Allow the electrospinning process to proceed for the desired duration to collect a nanofiber mat of sufficient thickness.

• After completion, turn off the high-voltage power supply and the syringe pump.

• Carefully remove the nanofiber mat from the collector and store it in a desiccator for further drying and characterization.

Quantitative Data: Electrospinning Parameters for Poly(ether sulfone) (PES)

The following tables summarize typical ranges and optimal values for the electrospinning of PES, which can serve as a valuable reference for the initial experimental design for PEES.

Table 1: PES Solution Parameters for Electrospinning

Parameter	Typical Range	Optimal Value (Example)	Effect on Fiber Morphology
Polymer Concentration (wt%)	15 - 30	26	Higher concentration generally leads to larger fiber diameter and fewer beads.[3]
Solvent	DMF, DMAc, NMP	DMF	Solvent volatility and polymer solubility affect fiber formation and surface morphology.

Table 2: Electrospinning Process Parameters for PES

Parameter	Typical Range	Optimal Value (Example)	Effect on Fiber Morphology
Applied Voltage (kV)	10 - 30	28.8	Higher voltage can lead to increased jet stretching and smaller fiber diameters, but excessive voltage may cause instability.[2]
Flow Rate (mL/h)	0.1 - 2.0	1.0	Higher flow rates can result in larger fiber diameters and the formation of beads due to incomplete solvent evaporation.[4]
Tip-to-Collector Distance (cm)	10 - 25	20	A sufficient distance is required for complete solvent evaporation; too short a distance may lead to fused fibers, while too long a distance can result in fiber breakage.[2]
Needle Gauge	20 - 27	22	A smaller needle diameter can lead to a smaller initial jet diameter.

Characterization of PEES Nanofibers

Once PEES nanofibers are successfully fabricated, a series of characterization techniques should be employed to evaluate their properties:

• Morphology and Diameter: Scanning Electron Microscopy (SEM) is used to visualize the nanofiber morphology, assess for the presence of beads, and measure fiber diameters.

• Chemical Composition: Fourier-Transform Infrared Spectroscopy (FTIR) can confirm the chemical integrity of the PEES after the electrospinning process.

• Thermal Properties: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) can be used to determine the thermal stability and transitions of the nanofiber mats.

• Mechanical Properties: Tensile testing can be performed to evaluate the mechanical strength and elasticity of the nanofibrous scaffolds.

• Wettability: Contact angle measurements can determine the hydrophilicity or hydrophobicity of the nanofiber surface, which is crucial for biological applications.

Applications in Drug Development

Electrospun PEES nanofibers hold significant potential for various applications in drug development due to their high drug-loading capacity and tunable release kinetics.

• Controlled Drug Delivery: Drugs can be incorporated into the PEES solution prior to electrospinning, resulting in drug-loaded nanofibers. The high surface area allows for efficient drug release, which can be controlled by modifying the fiber diameter, porosity, and polymer composition.

• Tissue Engineering Scaffolds: The nanofibrous structure of electrospun mats mimics the native extracellular matrix (ECM), providing a suitable environment for cell attachment, proliferation, and differentiation.[5][6] These scaffolds can be loaded with growth factors or other bioactive molecules to promote tissue regeneration.

• Wound Dressings: The high porosity of nanofiber mats allows for gas exchange while protecting the wound from external contaminants. They can be loaded with antimicrobial agents to prevent infection and promote healing.

Visualizations

Experimental Workflow for PEES Electrospinning

Caption: Workflow for PEES nanofiber fabrication and characterization.

Logical Relationship of Electrospinning Parameters

Caption: Interrelationship of electrospinning parameters and nanofiber properties.

Conclusion

The electrospinning of Poly(1,4-phenylene ether-ether-sulfone) presents an exciting opportunity for the development of advanced materials for drug delivery and tissue engineering. Although specific protocols for PEES are not yet widely established, the extensive knowledge base for the closely related Poly(ether sulfone) provides a solid foundation for researchers to begin their investigations. By systematically optimizing the solution and process parameters outlined in this guide, it is anticipated that high-quality PEES nanofibers with tailored properties can be successfully fabricated, paving the way for novel biomedical applications.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Poly (ether) sulfone electrospun nanofibrous membranes embedded with graphene oxide quantum dots with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Electrospun nanofibrous materials for tissue engineering and drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Fabrication of PEES-Based Nanocomposites

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview and detailed protocols for the fabrication and characterization of Poly(ether ether sulfone) (PEES)-based nanocomposites. PEES is a high-performance thermoplastic known for its excellent thermal stability, mechanical strength, and chemical resistance. The incorporation of nanofillers can further enhance these properties and introduce new functionalities, making PEES-based nanocomposites highly attractive for applications in drug delivery, pharmaceutical separation, and tissue engineering.

Synthesis of Poly(ether ether sulfone) (PEES) Polymer

The foundational step is the synthesis of the base PEES polymer. A common method is through nucleophilic aromatic substitution (SNAr) polycondensation. Sulfonated versions (SPES/SPAES) are often synthesized to improve hydrophilicity, which is crucial for membrane applications and biocompatibility.

Protocol 1: Synthesis of Sulfonated Poly(arylene ether sulfone) (SPAES)

This protocol is adapted from a method for synthesizing SPAES copolymers, which involves the polycondensation of monomers in the presence of a catalyst and an azeotroping agent.[1]

Materials and Reagents:

• 4,4′-dihydroxy-1,6-diphenoxyhexane

• Bis(4-fluoro-3-sulfophenyl)sulfone disodium (B8443419) salt

• Bis(4-fluorophenyl) sulfone

• Potassium carbonate (K₂CO₃), anhydrous

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Toluene (B28343), anhydrous

• Isopropanol (B130326)

• Deionized (DI) water

• 1 M Sulfuric acid (H₂SO₄)

Equipment:

• 250 mL four-neck round-bottom flask

• Mechanical stirrer

• Dean-Stark trap

• Condenser

• Argon or Nitrogen gas inlet

• Heating mantle with temperature controller

• Filtration apparatus

• Vacuum oven

Procedure:

• Monomer Charging: Charge the four-neck flask with 4,4′-dihydroxy-1,6-diphenoxyhexane, bis(4-fluoro-3-sulfophenyl)sulfone disodium salt, bis(4-fluorophenyl) sulfone, and potassium carbonate.[1] The molar ratios of these monomers can be adjusted to achieve the desired degree of sulfonation.

• Solvent Addition: Add anhydrous NMP and anhydrous toluene to the flask. Toluene acts as an azeotropic agent to remove water generated during the reaction.[1]

• Polymerization:

  • Fit the flask with a mechanical stirrer, Dean-Stark trap (filled with toluene), condenser, and a gas inlet.

  • Purge the system with inert gas (Argon or Nitrogen).

  • Heat the mixture to reflux to remove water azeotropically.

  • After water removal is complete, drain the toluene from the Dean-Stark trap and increase the reaction temperature to 170 °C.

  • Allow the reaction to proceed for approximately 20 hours until a viscous polymer solution is formed.[1]

• Precipitation and Washing:

  • Cool the viscous solution to room temperature.

  • Slowly pour the solution into a beaker of isopropanol while stirring to precipitate the polymer.

  • Wash the resulting polymer several times with DI water to remove residual salts and solvent.[1]

• Drying: Filter the polymer and dry it in a vacuum oven at 60-80 °C for 24 hours.[1]

• Proton Exchange (for sulfonated polymers): To convert the polymer from its sodium salt form (Na⁺) to the proton form (H⁺), immerse the polymer or resulting membrane in a 1 M sulfuric acid solution at 60 °C for 2 hours, followed by extensive washing with DI water.[1]

Fabrication of PEES-Based Nanocomposites

Once the PEES polymer is synthesized or procured, nanocomposites can be fabricated by incorporating various nanofillers. Common methods include solution casting, phase inversion, and electrospinning.

Protocol 2: Solution Casting for PEES Nanocomposite Films

Solution casting is a versatile method for creating thin, uniform nanocomposite films, suitable for drug delivery patches or initial material characterization.[2][3]

Materials and Reagents:

• Synthesized or commercial PEES polymer

• Selected Nanofiller (e.g., TiO₂, Carbon Nanotubes (CNTs), Silver Nanoparticles (AgNPs))

• Suitable solvent (e.g., N-Methyl-2-pyrrolidone (NMP), Dimethylformamide (DMF))

Equipment:

• Ultrasonic bath or probe sonicator

• Magnetic stirrer and hot plate

• Glass petri dishes or a flat glass plate

• Casting knife or blade

• Vacuum oven or convection oven

Procedure:

• Nanofiller Dispersion: Disperse a calculated amount of the nanofiller in a portion of the solvent. Use ultrasonication for 30-60 minutes to break down agglomerates and achieve a stable, homogeneous dispersion.[4]

• Polymer Dissolution: Separately, dissolve the PEES polymer in the remaining solvent. This may require gentle heating (e.g., 60 °C) and continuous stirring until a clear, homogeneous solution is formed.

• Mixing: Add the nanofiller dispersion to the polymer solution. Stir the mixture vigorously for several hours to ensure uniform distribution of the nanoparticles within the polymer matrix.

• Casting: Pour the final nanocomposite solution onto a clean, level glass plate or into a petri dish. Use a casting knife to control the thickness if a specific film thickness is desired.

• Solvent Evaporation: Place the cast film in an oven at a controlled temperature (e.g., 80 °C) to slowly evaporate the solvent. A slow evaporation rate is crucial to avoid the formation of defects.[1]

• Final Drying: Once the film is solidified, transfer it to a vacuum oven and dry at a higher temperature (below the polymer's glass transition temperature) for 24-48 hours to remove any residual solvent.[1]

• Peeling: Carefully peel the dried nanocomposite film from the glass substrate.

Protocol 3: Phase Inversion for PEES Nanocomposite Membranes

Phase inversion is the primary method for fabricating porous membranes for filtration and separation applications in the pharmaceutical industry.[5][6]

Materials and Reagents:

• PEES polymer

• Nanofiller (e.g., TiO₂/Na₂Ti₃O₇, Bi₂O₃)[4][5]

• Pore-forming agent (e.g., Polyethylene glycol (PEG), Polyvinylpyrrolidone (PVP))

• Solvent (e.g., NMP)

• Non-solvent (coagulation bath), typically DI water

Equipment:

• Ultrasonic bath

• Mechanical stirrer

• Casting machine or hand-casting knife

• Glass plate

• Immersion bath (coagulation bath)

Procedure:

• Casting Solution Preparation:

  • Disperse the desired weight percentage of the nanofiller and a pore-forming agent (e.g., 0.5 wt% PEG) in the NMP solvent using ultrasonication.[5]

  • Gradually add the PEES polymer (e.g., 22 wt%) to the dispersion while stirring continuously until a homogeneous casting solution is obtained.[5]

  • Allow the solution to degas to remove any trapped air bubbles.

• Membrane Casting: Cast the solution onto a clean glass plate at a controlled thickness (e.g., 215 µm) using an automated casting machine or a hand-casting knife.[5]

• Phase Inversion: Immediately immerse the cast film along with the glass plate into a coagulation bath of DI water at a controlled temperature.[6] The exchange between the solvent (NMP) and the non-solvent (water) induces phase separation, forming the porous membrane structure.

• Washing and Storage: Keep the membrane in the coagulation bath for several hours to ensure complete phase inversion. Then, wash it thoroughly with fresh DI water and store it in DI water until characterization or use.

Protocol 4: Electrospinning for PEES Nanofibrous Scaffolds

Electrospinning produces nanofibrous mats that mimic the native extracellular matrix (ECM), making them ideal for tissue engineering and controlled drug release systems.[7][8]

Materials and Reagents:

• PEES polymer

• Nanofiller (e.g., Hydroxyapatite (B223615) (HA) for bone tissue engineering)[8]

• A volatile solvent system (e.g., a mixture of DMF and Tetrahydrofuran (THF))

Equipment:

• Electrospinning setup (high-voltage power supply, syringe pump, spinneret, grounded collector)

• Magnetic stirrer

Procedure:

• Solution Preparation: Prepare a PEES/nanofiller solution similar to the solution casting method, ensuring the final solution has the appropriate viscosity and conductivity for electrospinning. The polymer concentration is a critical parameter affecting fiber morphology.[9]

• Setup Configuration:

  • Load the polymer solution into a syringe fitted with a metallic needle (spinneret).

  • Mount the syringe on the syringe pump.

  • Position the collector (e.g., a flat aluminum foil-wrapped plate or a rotating mandrel for aligned fibers) at a fixed distance from the spinneret (e.g., 15 cm).[9]

• Electrospinning Process:

  • Apply a high voltage (e.g., 15-25 kV) to the spinneret.[9]

  • Set the syringe pump to a specific flow rate (e.g., 1-6 mL/h).[9]

  • As the polymer solution is ejected, the electrostatic forces overcome the surface tension, forming a jet that travels towards the grounded collector. The solvent evaporates during this process, depositing a non-woven mat of solid nanofibers onto the collector.

• Post-Processing: Carefully remove the nanofiber mat from the collector and dry it under vacuum to remove residual solvent.

Data Presentation: Properties of PEES-Based Nanocomposites

The addition of nanofillers significantly alters the properties of the base PEES polymer. The following tables summarize typical quantitative data found in the literature for related poly(ether sulfone) composites.

Table 1: Mechanical Properties of Polymer Nanocomposites

Polymer Matrix	Nanofiller	Filler Conc. (wt%)	Tensile Strength (MPa)	Elastic Modulus (GPa)	Reference
Epoxy	PA6 Nanofibers (3 layers)	-	76.84	2.32	[10]
Epoxy (Neat)	None	0	74.45	2.07	[10]
PEEK	nHA	16	-	4.2 (Vickers Hardness)	[11]
PES	PTFE	5	-	~2.6 (Storage Modulus)	[12]
PES	PTFE	20	-	~2.3 (Storage Modulus)	[12]

Table 2: Thermal and Hydrophilicity Properties of PES-Based Nanocomposite Membranes

Polymer Matrix	Additive	Additive Conc. (wt%)	Thermal Degradation Temp (°C)	Water Contact Angle (°)	Reference
PES	None	0	-	65.38	[13]
PES	PAA-co-PMMA-g-ZnA	0.5	-	48.33	[13]
PE	Montmorillonite Clay	2 phr	~489 (Peak Degradation)	-	[14]
PE (Neat)	None	0	~482 (50% Mass Loss)	-	[14]

Visualizations: Workflows and Logical Relationships

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the fabrication and characterization of PEES-based nanocomposites.

Caption: General workflow for PEES nanocomposite fabrication.

Drug Delivery Mechanism Diagram

This diagram illustrates the logical process of using a PEES nanocomposite as a carrier for controlled drug release.[15][16]

Caption: Logical flow of a PEES nanocomposite drug delivery system.

Applications in Drug Development and Research

• Controlled Release Systems: The porous structure of electrospun PEES nanofibers or the matrix of cast films can encapsulate therapeutic agents.[17] The drug release can be tuned by controlling the nanocomposite's porosity, degradation rate, and the interaction between the drug and the polymer/nanofiller matrix, allowing for sustained delivery over extended periods.[18][19]

• Membrane Separation: In pharmaceutical manufacturing, PEES nanocomposite membranes can be used for sterile filtration, protein purification, and separating active pharmaceutical ingredients (APIs) from reaction mixtures.[20] The incorporation of hydrophilic nanoparticles can improve membrane flux and reduce biofouling, enhancing separation efficiency.[5]

• Tissue Engineering Scaffolds: PEES and its composites are often biocompatible.[21][22] Electrospun nanofibrous scaffolds provide a 3D structure that supports cell adhesion, proliferation, and differentiation, making them excellent candidates for regenerating tissues like bone, cartilage, and skin.[23][24] Incorporating bioactive nanoparticles like hydroxyapatite can further promote tissue regeneration.[8]

Key Characterization Techniques

To ensure the fabricated nanocomposites meet the desired specifications, a suite of characterization techniques is employed:

• Microscopy (SEM/TEM): Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are used to visualize the surface morphology, porosity, fiber diameter, and the dispersion of nanoparticles within the polymer matrix.[25]

• Spectroscopy (FTIR): Fourier-Transform Infrared Spectroscopy (FTIR) is used to confirm the chemical structure of the synthesized polymer and to identify interactions between the polymer and the nanofillers.[26]

• X-Ray Diffraction (XRD): XRD analysis helps determine the crystalline structure of the nanofillers and any changes in the crystallinity of the PEES polymer upon nanocomposite formation.[25]

• Thermal Analysis (TGA/DSC): Thermogravimetric Analysis (TGA) measures the thermal stability and degradation temperature of the nanocomposites, while Differential Scanning Calorimetry (DSC) is used to determine thermal transitions like the glass transition temperature (Tg) and melting temperature (Tm).[14][27]

• Mechanical Testing: Tensile tests are performed to quantify the mechanical properties of the nanocomposites, including tensile strength, elastic modulus, and elongation at break, which are critical for load-bearing applications.[10]

• Contact Angle Measurement: For membrane applications, measuring the water contact angle provides a quantitative assessment of the membrane's hydrophilicity or hydrophobicity, which affects water flux and fouling resistance.[13]

References

• 1. Synthesis of Sulfonated Poly(Arylene Ether Sulfone)s Containing Aliphatic Moieties for Effective Membrane Electrode Assembly Fabrication by Low-Temperature Decal Transfer Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Electrospinning of polymeric nanofibers for tissue engineering applications: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Electrospun nanofibrous materials for tissue engineering and drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The Mechanical Properties of Nanocomposites Reinforced with PA6 Electrospun Nanofibers [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Brief review: Applications of nanocomposite in electrochemical sensor and drugs delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Natural Polymeric Nanobiocomposites for Anti-Cancer Drug Delivery Therapeutics: A Recent Update - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Investigating a new drug delivery nano composite membrane system based on PVA/PCL and PVA/HA(PEG) for the controlled release of biopharmaceuticals for bone infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. An overview of polymeric nano-biocomposites as targeted and controlled-release devices - PMC [pmc.ncbi.nlm.nih.gov]
• 20. The Application of Membrane Separation Technology in the Pharmaceutical Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. researchgate.net [researchgate.net]
• 23. scite.ai [scite.ai]
• 24. mdpi.com [mdpi.com]
• 25. researchgate.net [researchgate.net]
• 26. mdpi.com [mdpi.com]
• 27. researchgate.net [researchgate.net]

Application Notes and Protocols: Poly(1,4-phenylene ether-ether-sulfone) for Gas Separation Membranes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poly(1,4-phenylene ether-ether-sulfone) (PEES) is a high-performance amorphous thermoplastic belonging to the poly(arylene ether sulfone) family. These polymers are characterized by their excellent thermal stability, mechanical strength, and chemical resistance, making them attractive candidates for membrane-based gas separation applications. The rigid backbone of PEES, interspersed with flexible ether linkages, provides a tunable free volume architecture that is crucial for achieving high gas permeability and selectivity.

This document provides detailed application notes and experimental protocols for the use of polymers structurally similar to PEES, specifically Poly(ether sulfone) (PES), in the fabrication and testing of gas separation membranes. While specific quantitative gas separation data for neat PEES is not extensively available in the reviewed literature, the data for PES serves as a strong proxy due to their structural similarities.

Data Presentation: Gas Separation Performance of PES Membranes

The following tables summarize the gas permeability and selectivity data for Poly(ether sulfone) (PES) membranes under various conditions. This data is presented to provide a baseline understanding of the expected performance of this class of polymers.

Table 1: Gas Permeability in Pristine PES Membranes

Gas	Permeability (Barrer)	Temperature (°C)	Pressure (bar)	Source
CO₂	12.5	20	6
N₂	14.2	20	6
H₂	11.8	20	6
CH₄	5.0	20	6
CO₂	14.2	60	6
N₂	16.1	60	6
H₂	12.1	60	6
CH₄	5.4	60	6

*1 Barrer = 10⁻¹⁰ cm³(STP)·cm / (cm²·s·cmHg)

Table 2: Ideal Gas Selectivity of Pristine PES Membranes at 20°C

Gas Pair	Selectivity (α)	Pressure (bar)	Source
H₂/CO₂	0.94 - 0.97	1 - 6
H₂/N₂	0.81 - 0.83	1 - 6
H₂/CH₄	2.4 - 2.5	1 - 6

Experimental Protocols

Protocol 1: Synthesis of Poly(arylene ether sulfone) via Nucleophilic Aromatic Substitution

This protocol describes a general method for synthesizing high molecular weight poly(arylene ether sulfone)s, which is analogous to the synthesis of PEES.[1]

Materials:

• 4,4′-Dihydroxy-1,6-diphenoxyhexane

• Bis(4-fluoro-3-sulfophenyl)sulfone disodium (B8443419) salt

• Bis(4-fluorophenyl) sulfone

• Potassium carbonate (K₂CO₃), anhydrous

• N-methyl-2-pyrrolidone (NMP), anhydrous

• Toluene (B28343)

• Isopropanol (B130326)

• Deionized water

Equipment:

• 250 mL four-neck round-bottom flask

• Mechanical stirrer

• Dean-Stark trap

• Condenser

• Argon inlet adapter

• Heating mantle with temperature controller

• Filtration apparatus

• Vacuum oven

Procedure:

• Monomer Charging: In a 250 mL four-neck round-bottom flask equipped with a mechanical stirrer, Dean-Stark trap, condenser, and argon inlet, charge the dihydroxy monomer (e.g., 4,4′-dihydroxy-1,6-diphenoxyhexane), the activated dihalide monomers (e.g., bis(4-fluoro-3-sulfophenyl)sulfone disodium salt and bis(4-fluorophenyl) sulfone), and potassium carbonate.

• Solvent Addition: Add anhydrous NMP and toluene to the flask to create a reaction mixture. Toluene acts as an azeotropic agent to remove water generated during the reaction.

• Azeotropic Dehydration: Heat the reaction mixture to 140°C under a gentle flow of argon. The toluene-water azeotrope will be collected in the Dean-Stark trap. Continue this process for approximately 4 hours to ensure complete removal of water.

• Polymerization: After dehydration, drain the toluene from the Dean-Stark trap and increase the reaction temperature to 170°C to initiate polymerization. Continue the reaction at this temperature for 20 hours. The solution will become increasingly viscous as the polymer forms.

• Precipitation and Washing: After the polymerization is complete, cool the viscous solution to room temperature and pour it slowly into a beaker containing isopropanol while stirring vigorously. This will precipitate the polymer.

• Purification: Filter the precipitated polymer and wash it several times with deionized water to remove any remaining salts and solvent.

• Drying: Dry the purified polymer in a vacuum oven at 60°C for 24 hours to obtain the final poly(arylene ether sulfone) product.

Protocol 2: Fabrication of Dense Polymer Membranes by Solution Casting

This protocol details the fabrication of dense (non-porous) polymer membranes, which are primarily used for determining the intrinsic gas transport properties of the material.[2]

Materials:

• Poly(arylene ether sulfone) powder (synthesized as per Protocol 1 or commercially sourced)

• Solvent (e.g., N-methyl-2-pyrrolidone (NMP), chloroform (B151607) (CF), or tetrahydrofuran (B95107) (THF))

• Glass plate

• Doctor blade or casting knife

Equipment:

• Magnetic stirrer and stir bar

• Glass vials or beakers

• Leveling table

• Controlled environment chamber or dust-free enclosure

• Vacuum oven

Procedure:

• Polymer Solution Preparation: Dissolve a specific amount of the poly(arylene ether sulfone) powder in the chosen solvent to achieve the desired concentration (typically 15-25 wt%). Stir the mixture at room temperature for 24 hours to ensure the polymer is completely dissolved and the solution is homogeneous.

• Casting: Place a clean, dry glass plate on a leveling table. Pour the polymer solution onto the glass plate. Use a doctor blade or casting knife with a set gap to cast a film of uniform thickness.

• Solvent Evaporation: Place the cast film in a controlled environment (e.g., a dust-free enclosure with controlled temperature and humidity) and allow the solvent to evaporate slowly over 24-48 hours.

• Drying: Once the film is solidified, carefully peel it from the glass plate. Place the membrane in a vacuum oven at a temperature below the polymer's glass transition temperature for at least 24 hours to remove any residual solvent.

Protocol 3: Fabrication of Asymmetric Membranes by Non-Solvent Induced Phase Separation (NIPS)

This protocol describes the fabrication of asymmetric membranes with a dense selective top layer and a porous sub-support, which are ideal for achieving high gas fluxes.[3][4]

Materials:

• Poly(arylene ether sulfone) powder

• Solvent (e.g., N-methyl-2-pyrrolidone (NMP), dimethylacetamide (DMAc))

• Pore-forming additive (e.g., polyvinylpyrrolidone (B124986) (PVP), polyethylene (B3416737) glycol (PEG)), optional

• Non-solvent (e.g., deionized water, ethanol)

• Glass plate

• Doctor blade or casting knife

Equipment:

• Magnetic stirrer and stir bar

• Glass vials or beakers

• Leveling table

• Coagulation bath

• Membrane holder

Procedure:

• Dope (B7801613) Solution Preparation: Prepare a homogeneous polymer solution (dope solution) by dissolving the poly(arylene ether sulfone) and any pore-forming additives in the chosen solvent. Typical polymer concentrations range from 15-30 wt%.

• Casting: Cast the dope solution onto a clean glass plate using a doctor blade to form a thin film of uniform thickness.

• Phase Inversion: Immediately immerse the glass plate with the cast film into a coagulation bath containing the non-solvent. The exchange between the solvent in the film and the non-solvent in the bath induces phase separation, forming the asymmetric membrane structure.

• Solvent Exchange: Keep the membrane in the coagulation bath for at least 1 hour to ensure complete phase inversion and removal of the solvent. It is recommended to then transfer the membrane to a fresh non-solvent bath for an additional 24 hours.

• Drying: Carefully remove the membrane from the non-solvent bath and dry it at room temperature or in a low-temperature oven.

Protocol 4: Gas Permeation Measurement using the Constant-Volume, Variable-Pressure Method

This protocol outlines the procedure for measuring the permeability of gases through a polymer membrane.[5][6][7]

Materials:

• Fabricated polymer membrane (dense or asymmetric)

• High-purity test gases (e.g., CO₂, CH₄, N₂, O₂)

• Vacuum pump oil

Equipment:

• Gas permeation cell

• High-pressure gas cylinders with regulators

• Mass flow controllers (MFCs)

• Pressure transducers

• Vacuum pump

• Thermostatically controlled chamber or water bath

• Data acquisition system

Procedure:

• Membrane Mounting: Cut a circular sample from the fabricated membrane and place it in the gas permeation cell, ensuring a proper seal.

• System Leak Check: Assemble the permeation system and evacuate both the upstream (feed) and downstream (permeate) sides of the membrane cell using the vacuum pump. Close off the system from the pump and monitor the pressure for several hours to ensure there are no leaks.

• Membrane Degassing: Evacuate the entire system, including the membrane, overnight to remove any absorbed gases or residual solvents.

• Permeation Measurement: a. Set the desired temperature for the permeation cell using the thermostatic chamber. b. Close the valve to the downstream volume and introduce the test gas to the upstream side of the membrane at the desired feed pressure. c. Record the pressure increase in the calibrated downstream volume as a function of time using a pressure transducer and data acquisition system. d. The gas permeability (P) can be calculated from the steady-state rate of pressure increase (dp/dt) using the following equation: P = (V * l) / (A * R * T * (p_feed - p_permeate)) * (dp/dt) where:

  • V is the downstream volume
  • l is the membrane thickness
  • A is the effective membrane area
  • R is the ideal gas constant
  • T is the absolute temperature
  • p_feed is the feed pressure
  • p_permeate is the permeate pressure (often negligible at the beginning of the experiment)

• Repeat for Other Gases: Evacuate the system and repeat the measurement for each test gas.

• Calculate Ideal Selectivity: The ideal selectivity (α) for a pair of gases (A and B) is calculated as the ratio of their permeabilities: α_(A/B) = P_A / P_B

Mandatory Visualizations

Caption: Synthesis of Poly(arylene ether sulfone).

Caption: Membrane fabrication workflows.

Caption: Gas permeation testing setup.

References

• 1. Synthesis of Sulfonated Poly(Arylene Ether Sulfone)s Containing Aliphatic Moieties for Effective Membrane Electrode Assembly Fabrication by Low-Temperature Decal Transfer Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Influence of Casting Solvents on CO2/CH4 Separation Using Polysulfone Membranes | MDPI [mdpi.com]
• 3. kinampark.com [kinampark.com]
• 4. Non-Solvent Induced Phase Separation (NIPS) for Fabricating High Filtration Efficiency (FE) Polymeric Membranes for Face Mask and Air Filtration Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. theaic.org [theaic.org]
• 6. Frontiers | Gas Permeability Test Protocol for Ion-Exchange Membranes [frontiersin.org]
• 7. rsc.org [rsc.org]

Applications of Poly(ether ether sulfone) in Water Treatment and Desalination: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the applications of Poly(ether ether sulfone) (PEES) and its close analog Poly(ether sulfone) (PES) in water treatment and desalination. It includes comprehensive application notes, detailed experimental protocols, and quantitative performance data. The information is intended to serve as a valuable resource for researchers and professionals working in the field of membrane-based separation processes.

Application Notes

Poly(ether ether sulfone) (PEES) and Poly(ether sulfone) (PES) are high-performance thermoplastic polymers widely utilized in the fabrication of membranes for various water treatment and desalination applications. Their popularity stems from their excellent chemical and thermal stability, good mechanical strength, and ability to form porous structures with controlled pore sizes.[1][2] These polymers are commonly employed in processes such as ultrafiltration (UF), nanofiltration (NF), forward osmosis (FO), and as support layers for thin-film composite reverse osmosis (RO) membranes.

1.1. Ultrafiltration (UF)

PEES and PES ultrafiltration membranes are effective in removing suspended solids, colloids, bacteria, viruses, and high-molecular-weight organic compounds from water.[3][4][5] This makes them suitable for a range of applications, including:

• Pre-treatment for Reverse Osmosis: UF membranes are crucial in protecting delicate RO membranes from fouling by removing particulate matter from the feed water, thereby extending the lifespan and improving the efficiency of the desalination process.[3]

• Wastewater Treatment: In municipal and industrial wastewater treatment, UF membranes can be used for tertiary treatment to produce high-quality effluent suitable for reuse or discharge.[6] They are effective in separating oily wastewater and treating wastewater containing heavy metals.[7]

• Drinking Water Purification: UF technology can be employed in the production of drinking water by effectively removing pathogens and turbidity from surface water and groundwater sources.[8][9]

The performance of PES UF membranes can be enhanced by incorporating nanoparticles such as fumed silica (B1680970), silicon dioxide (SiO2), copper oxide (CuO), and zinc oxide (ZnO).[10][11][12] These modifications can improve pure water flux and rejection capabilities. For instance, the addition of 0.3 wt.% fumed silica to a PES membrane increased the pure water flux by 64%.[10] Similarly, incorporating 2 wt% SiO2 improved water flux to 87.2 L/m²·h and bovine serum albumin (BSA) rejection to 94%, compared to a pristine PES membrane with a flux of 44.2 L/m²·h and 81% rejection.[11]

1.2. Nanofiltration (NF)

Nanofiltration membranes based on PEES and PES are capable of rejecting divalent ions and larger molecules while allowing the passage of monovalent ions and water. This selective separation makes them ideal for:

• Water Softening: Removal of calcium and magnesium ions to reduce water hardness.

• Desalination of Brackish Water: NF can be a cost-effective method for treating brackish water with moderate salinity.[13]

• Heavy Metal Removal: The functional groups on the surface of modified PES membranes can adsorb heavy metal ions from industrial wastewater.[1]

The performance of these membranes can be significantly improved by creating mixed-matrix nanocomposite membranes. For example, incorporating titanium dioxide (TiO2) nanoparticles into a PES/Cellulose Acetate (CA) blend has been shown to enhance water permeability and salt rejection.[13] Similarly, modifying Poly(phenylene ether-ether sulfone) (PPEES) membranes with TiO2 nanoparticles led to a substantial increase in water flux from 15.72 to 133.85 L/m²h.[14] Another study on PPEES nanocomposite membranes with iron oxide nanoparticles also demonstrated improved water flux and salt rejection.[15]

1.3. Forward Osmosis (FO)

Forward osmosis is an emerging membrane technology that utilizes an osmotic pressure gradient as the driving force for water separation. PEES and PES are commonly used to fabricate the porous support layer of thin-film composite (TFC) FO membranes. Key applications include:

• Desalination of High-Salinity Brines: FO can treat highly concentrated saline solutions that are challenging for conventional RO systems.

• Wastewater Treatment and Reuse: FO is effective in concentrating contaminants in wastewater, leading to a reduced volume for further treatment and producing high-quality water for reuse.

• Food and Beverage Processing: Concentration of liquid foods and beverages without the need for high hydraulic pressure.

The efficiency of FO membranes is often limited by internal concentration polarization (ICP) within the support layer. To mitigate this, researchers have focused on modifying the PES support layer. Incorporating graphene oxide (GO) nanosheets into the PES matrix has been shown to create shortcut pathways for water molecules, reducing tortuosity and ICP.[16][17] A PES/GO membrane demonstrated a high water flux of 114.7 LMH and a low reverse salt flux of 0.03 GMH.[16][18]

1.4. Reverse Osmosis (RO)

While PEES and PES are not typically used for the active separation layer in RO, they are critical materials for the porous support layer of thin-film composite (TFC) RO membranes. The support layer provides mechanical strength to the thin polyamide active layer. The properties of the support layer, such as porosity and hydrophilicity, can influence the overall performance of the RO membrane.

Quantitative Data

The following tables summarize the performance data of various PEES and PES-based membranes from the cited literature.

Table 1: Performance of Modified Poly(ether sulfone) (PES) Membranes in Water Treatment

Membrane Type	Application	Modification	Water Flux	Salt Rejection (%)	Reference(s)
PES UF	Water Filtration	0.3 wt.% Fumed Silica	30.6 LMH/bar	-	[10]
PES/SiO2 Composite UF	Advanced Water Treatment	2 wt.% SiO2	87.2 L/m²·h	94% (BSA)	[11]
PES/CuO Nanocomposite	Water Treatment	0.5 wt.% nano-CuO	392.65 L/m²·h	-	[12]
PES/ZnO Nanocomposite	Water Treatment	0.5 wt.% nano-ZnO	427.14 L/m²·h	-	[12]
PES/CA/TiO2 Nanocomposite NF	Desalination	2 wt.% TiO2	65-89.6 L/m²h	>90% (NaCl)	[13]
PES/GO MMWFO	Forward Osmosis Desalination	0.01 wt.% GO	114.7 LMH	99.2% (NaCl)	[16][18]

Table 2: Performance of Poly(phenylene ether-ether sulfone) (PPEES) Membranes in Desalination

Membrane Type	Application	Modification	Water Flux	Salt Rejection (%)	Reference(s)
PPEES/TiO2 Nanocomposite NF	Desalination	TiO2 Nanoparticles	133.85 L/m²h	-	[14]
PPEES/Fe3O4 Nanocomposite NF	Desalination	0.05 wt.% Fe3O4	-	Improved	[15]

Experimental Protocols

This section provides detailed methodologies for the fabrication and characterization of PEES/PES-based membranes.

3.1. Protocol for Fabrication of PES-based Nanocomposite Membranes via Phase Inversion

This protocol describes the preparation of a Poly(ether sulfone) (PES) nanocomposite membrane incorporating nanoparticles (e.g., TiO2, SiO2, GO) using the non-solvent induced phase separation (NIPS) method.

Materials:

• Poly(ether sulfone) (PES) polymer

• Solvent: N-methyl-2-pyrrolidone (NMP) or N,N-Dimethylformamide (DMF)

• Pore-forming agent (optional): Polyvinylpyrrolidone (PVP) or Polyethylene glycol (PEG)

• Nanoparticles (e.g., TiO2, SiO2, Graphene Oxide)

• Non-solvent: Deionized (DI) water

Equipment:

• Magnetic stirrer with hot plate

• Glass beaker or flask

• Ultrasonicator

• Casting knife or automated casting machine

• Glass plate

• Coagulation bath (containing DI water)

Procedure:

• Dope (B7801613) Solution Preparation: a. Dry the PES polymer and nanoparticles in a vacuum oven at a specified temperature (e.g., 60-80°C) for 24 hours to remove any moisture. b. Dissolve the desired amount of PES (e.g., 15-22 wt.%) in the solvent (NMP or DMF) in a sealed glass container.[19][20] c. Stir the mixture at a moderate speed (e.g., 300 rpm) and elevated temperature (e.g., 50-70°C) until the polymer is completely dissolved, resulting in a homogeneous, viscous solution.[10][19] d. If using a pore-forming agent, add the desired amount (e.g., 1-3 wt.%) to the solution and continue stirring until fully dissolved.[19]

• Nanoparticle Dispersion: a. Disperse the pre-dried nanoparticles in a small amount of the solvent using an ultrasonicator for a specified time (e.g., 1-2 hours) to ensure a uniform dispersion and prevent agglomeration. b. Add the nanoparticle dispersion to the polymer solution dropwise while stirring continuously. c. Continue stirring the entire mixture for several hours to ensure a homogeneous casting solution. d. Degas the dope solution by leaving it undisturbed for at least 24 hours to allow air bubbles to escape.[19]

• Membrane Casting: a. Pour the bubble-free dope solution onto a clean, dry glass plate. b. Use a casting knife with a predetermined gap (e.g., 150-250 µm) to cast a thin film of the solution. c. Alternatively, use a semi-automated casting machine for more uniform casting.[19]

• Phase Inversion: a. Immediately immerse the glass plate with the cast film into a coagulation bath containing DI water at room temperature. b. The exchange between the solvent in the cast film and the non-solvent (water) in the bath will induce the precipitation of the polymer, forming the porous membrane structure. c. Keep the membrane in the coagulation bath for a sufficient time (e.g., 24 hours) to ensure complete phase inversion and removal of the residual solvent.

• Post-Treatment: a. Carefully peel the membrane off the glass plate. b. Store the prepared membrane in DI water until further characterization or use to prevent pore collapse.

3.2. Protocol for Performance Evaluation of Membranes

This protocol outlines the procedure for testing the water flux and salt rejection of the fabricated membranes using a cross-flow filtration setup.

Equipment:

• Cross-flow filtration cell

• High-pressure pump

• Feed solution tank

• Permeate collection vessel (e.g., beaker on a digital balance)

• Conductivity meter

• Pressure gauges

• Flow meter

Procedure:

• Membrane Compaction: a. Cut a circular or rectangular piece of the membrane to fit the filtration cell. b. Place the membrane in the cell with the active layer facing the feed solution. c. Compact the membrane by filtering DI water at a pressure higher than the intended operating pressure (e.g., 1.2 times the maximum operating pressure) for at least 1-2 hours until a stable permeate flux is achieved. This minimizes the effect of membrane compaction during the actual experiment.

• Pure Water Flux Measurement: a. After compaction, reduce the pressure to the desired operating pressure. b. Measure the volume or weight of the permeate collected over a specific time interval. c. Calculate the pure water flux (J_w) using the following equation: J_w = V / (A * t) where V is the volume of permeate, A is the effective membrane area, and t is the time.

• Salt Rejection Measurement: a. Replace the DI water in the feed tank with a salt solution of a known concentration (e.g., 1000-2000 ppm NaCl). b. Operate the system at the desired pressure and allow it to stabilize for at least 30-60 minutes. c. Collect a sample of the permeate and the feed solution. d. Measure the conductivity of both the feed (C_f) and permeate (C_p) solutions using a calibrated conductivity meter. e. Calculate the salt rejection (R) using the following equation: R (%) = (1 - (C_p / C_f)) * 100

• Fouling and Anti-fouling Property Evaluation (Optional): a. To assess fouling resistance, a solution containing a model foulant (e.g., bovine serum albumin for protein fouling, humic acid for organic fouling) can be used as the feed. b. Monitor the decline in permeate flux over time. c. After the fouling experiment, clean the membrane according to a specified protocol (e.g., rinsing with DI water). d. Measure the pure water flux again to determine the flux recovery ratio (FRR), which indicates the anti-fouling property of the membrane.

Visualizations

Diagram 1: Experimental Workflow for Nanocomposite Membrane Fabrication

Caption: Workflow for fabricating nanocomposite membranes.

Diagram 2: Logical Relationship for Membrane Performance Evaluation

Caption: Process for evaluating membrane performance.

References

• 1. deswater.com [deswater.com]
• 2. deswater.com [deswater.com]
• 3. researchgate.net [researchgate.net]
• 4. Ultrafiltration Membranes: An Overview of Membrane Solutions' – Membrane Solutions [membrane-solutions.com]
• 5. francis-press.com [francis-press.com]
• 6. mdpi.com [mdpi.com]
• 7. roagua.com [roagua.com]
• 8. Facile membrane preparation strategy to reinforce permeability of polyethersulfone (PES) micro-ultrafiltration membrane for drinking water treatment | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. uhra.herts.ac.uk [uhra.herts.ac.uk]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Preparation, characterization, and performance of PES/GO woven mixed matrix nanocomposite forward osmosis membrane for water desalination - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Preparation, characterization, and performance of PES/GO woven mixed matrix nanocomposite forward osmosis membrane for water desalination - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03832C [pubs.rsc.org]
• 19. cetjournal.it [cetjournal.it]
• 20. researchportal.hw.ac.uk [researchportal.hw.ac.uk]

Application Notes and Protocols: Poly(1,4-phenylene ether-ether-sulfone) (PEES) as a Dielectric Material

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poly(1,4-phenylene ether-ether-sulfone) (PEES) is a high-performance amorphous thermoplastic belonging to the poly(aryl ether sulfone) family. It is characterized by a combination of ether and sulfone linkages between phenyl rings in its backbone. This chemical structure imparts excellent thermal stability, mechanical strength, and chemical resistance.[1] Due to these robust properties, PEES and its related polymers are utilized in demanding applications, including membranes for fuel cells and medical devices, automotive components, and as electrical insulation.[1] The inherent dielectric properties of PEES make it a candidate for use in electrical and electronic applications where stable insulating materials are required.

This document provides detailed application notes on the dielectric properties of PEES and protocols for its characterization. It is important to note that while data for closely related poly(ether sulfone)s (PES) and modified PEES are available, specific comprehensive dielectric data for neat, unmodified PEES is limited in publicly accessible literature. Therefore, where PEES-specific data is unavailable, information from analogous polymers is presented to provide valuable insights, with the assumption of similar behavior due to structural similarities.

Dielectric Properties of PEES and Related Polymers

The dielectric properties of a material are crucial for its application as an electrical insulator. The key parameters include dielectric constant (relative permittivity), dielectric loss tangent (dissipation factor), and dielectric breakdown strength.

Dielectric Constant (k or εr): This property indicates a material's ability to store electrical energy in an electric field. For insulation purposes, a lower dielectric constant is generally preferred to minimize capacitance and prevent signal distortion in high-frequency applications.

Dielectric Loss Tangent (tan δ): This parameter quantifies the inherent dissipation of electromagnetic energy (as heat) within the dielectric material. A low dielectric loss is desirable to minimize energy loss, especially in high-frequency circuits.

Dielectric Breakdown Strength: This is the maximum electric field strength that a material can withstand without undergoing electrical breakdown and becoming conductive. A high breakdown strength is essential for reliable insulation in high-voltage applications.

Data Presentation

The following tables summarize the available quantitative dielectric data for polymers related to PEES.

Polymer System	Dielectric Constant (εr)	Frequency	Reference
Poly(ether sulfone) (PES)	3.51	60 Hz	[4]
Poly(ether sulfone) (PES)	3.54	1 MHz	[4]
Foamed Poly(arylene ether sulfone) with cyclohexane (B81311) groups	~2.0	10 MHz	[2]
Foamed modified Poly(ether sulfone)	1.9 - 2.7	107 Hz	[2]
Fluorene-containing fluorinated Polyethersulfone Copolymers	2.1 - 2.3	1 kHz	[3]

Polymer System	Dielectric Loss Tangent (tan δ)	Frequency	Reference
Foamed Poly(arylene ether sulfone) with cyclohexane groups	0.005	10 MHz	[2]
Foamed modified Poly(ether sulfone)	4.22 x 10-3 - 7.99 x 10-3	107 Hz	[2]
Fluorene-containing fluorinated Polyethersulfone Copolymers	0.003 - 0.0088	1 kHz	[3]

Note: The data presented is for polymers structurally related to PEES. The actual dielectric properties of unmodified PEES may vary.

Experimental Protocols

I. Sample Preparation: PEES Thin Films

High-quality, defect-free films are essential for accurate dielectric measurements. Two common methods for preparing polymer films are solvent casting and compression molding.

A. Protocol for Solvent Casting of PEES Films

This method is suitable for producing thin, uniform films.

Materials and Equipment:

• Poly(1,4-phenylene ether-ether-sulfone) (PEES) powder/pellets

• Suitable solvent (e.g., N-Methyl-2-pyrrolidone (NMP), Dimethylacetamide (DMAc))[5][6]

• Glass substrate or petri dish

• Magnetic stirrer and hot plate

• Ultrasonic bath

• Doctor blade or casting knife

• Vacuum oven

Procedure:

• Dissolution:

  • Prepare a 10-20 wt% solution of PEES in the chosen solvent (e.g., NMP or DMAc).[5]

  • Stir the mixture on a hot plate at a moderately elevated temperature (e.g., 60-80 °C) until the polymer is completely dissolved. This may take several hours.

  • Use an ultrasonic bath to aid dissolution and remove trapped air bubbles.

• Casting:

  • Clean the glass substrate or petri dish thoroughly with a suitable solvent (e.g., acetone, isopropanol) and dry it completely.

  • Pour the viscous PEES solution onto the substrate.

  • Use a doctor blade or casting knife to spread the solution evenly to a desired thickness.

• Drying:

  • Place the cast film in a dust-free environment at room temperature for several hours to allow for slow initial solvent evaporation.

  • Transfer the film to a vacuum oven.

  • Gradually increase the temperature to a point below the boiling point of the solvent (e.g., 80-120 °C) under vacuum to remove the residual solvent. The drying process may take 24-48 hours.[5]

• Film Detachment:

  • Once completely dry, carefully peel the film from the substrate. A razor blade may be used to initiate the peeling at the edges.

B. Protocol for Compression Molding of PEES Films

This method is suitable for producing thicker films or plaques.

Materials and Equipment:

• Poly(1,4-phenylene ether-ether-sulfone) (PEES) powder/pellets

• Compression molding machine with heated platens

• Mold with desired film dimensions

• Mold release agent

• Polyimide or aluminum foil sheets

Procedure:

• Mold Preparation:

  • Clean the mold thoroughly.

  • Apply a thin, even layer of a suitable mold release agent to the mold surfaces.

  • Place a sheet of polyimide or aluminum foil on the bottom plate of the mold to prevent sticking.

• Material Preparation:

  • Dry the PEES powder/pellets in a vacuum oven at a temperature above 100 °C for several hours to remove any absorbed moisture.

  • Weigh the required amount of dried PEES material for the desired film thickness.

• Molding:

  • Preheat the platens of the compression molding machine to a temperature above the glass transition temperature (Tg) of PEES (Tg of a related poly(ether sulfone) is around 200-260 °C).[3] A typical molding temperature might be in the range of 280-320 °C.

  • Place the pre-weighed PEES material evenly within the mold cavity on top of the foil.

  • Place another sheet of foil on top of the polymer.

  • Close the mold and place it in the preheated press.

• Compression and Curing:

  • Apply a low initial pressure to allow the material to melt and flow.

  • Gradually increase the pressure to the desired level (e.g., 5-10 MPa).

  • Maintain the temperature and pressure for a specific holding time (e.g., 5-15 minutes) to ensure complete melting and consolidation.

• Cooling and Demolding:

  • Cool the mold under pressure. Controlled cooling is important to minimize internal stresses.

  • Once the mold has cooled to below the Tg of PEES, release the pressure and open the mold.

  • Carefully remove the molded PEES film.

II. Dielectric Characterization

A. Protocol for Dielectric Constant and Loss Tangent Measurement (ASTM D150)

This protocol outlines the procedure for measuring the AC loss characteristics and permittivity of solid electrical insulation.

Materials and Equipment:

• PEES film sample of known thickness

• Dielectric test fixture with two parallel plate electrodes

• LCR meter or impedance analyzer

• Environmental chamber (for temperature-dependent measurements)

Procedure:

• Sample Preparation:

  • Cut a circular or square sample from the prepared PEES film that is larger than the electrode area.

  • Measure the thickness of the film at several points within the area to be tested and calculate the average thickness.

• Measurement Setup:

  • Place the PEES film sample between the electrodes of the dielectric test fixture, ensuring good contact and no air gaps.

  • Connect the test fixture to the LCR meter or impedance analyzer.

• Measurement:

  • Set the desired frequency range for the measurement (e.g., 100 Hz to 1 MHz).

  • Apply a sinusoidal voltage of a specified amplitude.

  • Measure the capacitance (C) and dissipation factor (D) or loss tangent (tan δ) at each frequency.

  • For temperature-dependent measurements, place the test fixture in an environmental chamber and repeat the measurements at different temperatures after allowing the sample to reach thermal equilibrium at each temperature.

• Calculation of Dielectric Constant:

  • Measure the capacitance of the empty test fixture (C₀) at the same frequencies.

  • The dielectric constant (εr) is calculated using the formula: εr = C / C₀

B. Protocol for Dielectric Breakdown Strength Measurement (ASTM D149)

This protocol describes the determination of the dielectric breakdown voltage and dielectric strength of solid electrical insulating materials at commercial power frequencies.

Materials and Equipment:

• PEES film sample of known thickness

• Dielectric strength tester with appropriate electrodes (e.g., cylindrical electrodes with rounded edges)

• High voltage AC power supply

• Test chamber with insulating oil (if necessary to prevent flashover)

Procedure:

• Sample Preparation:

  • Prepare flat, uniform PEES film samples. Measure the thickness of each sample.

• Measurement Setup:

  • Place the sample between the two electrodes. For thin films, testing in air at ambient conditions is often sufficient. For thicker samples or to prevent surface flashover, the test may be conducted with the sample and electrodes immersed in insulating oil.

• Voltage Application (Short-Time Method):

  • Apply the voltage, starting from zero, and increase it at a uniform rate (e.g., 500 V/s) until dielectric breakdown occurs.

  • Record the breakdown voltage (V).

• Calculation of Dielectric Strength:

  • The dielectric strength (E_bd) is calculated by dividing the breakdown voltage by the thickness of the sample (d): E_bd = V / d

  • It is recommended to test multiple samples (e.g., 5-10) and report the average dielectric strength.

Visualizations

Experimental Workflows

Caption: Workflow for PEES film preparation.

Caption: Workflow for dielectric characterization.

References

• 1. Buy POLY(1,4-PHENYLENE ETHER-SULFONE) | 25608-63-3 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. Novel polyethersulfone dielectric films with high temperature resistance, intrinsic low dielectric constant and low dielectric loss - ProQuest [proquest.com]
• 4. download.polympart.ir [download.polympart.ir]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for Surface Modification of Poly(1,4-phenylene ether-ether-sulfone) Films

Audience: Researchers, scientists, and drug development professionals.

Introduction

Poly(1,4-phenylene ether-ether-sulfone) (PEES) is a high-performance thermoplastic polymer known for its excellent thermal stability, mechanical strength, and chemical resistance. However, its inherently hydrophobic surface can limit its application in areas requiring interaction with biological systems, such as medical implants, drug delivery devices, and biosensors. Surface modification of PEES films is therefore crucial to enhance their hydrophilicity, biocompatibility, and overall performance in biomedical applications. These application notes provide an overview of common surface modification techniques for PEES films, including plasma treatment, UV photo-oxidation, and chemical grafting, along with detailed experimental protocols and characterization data.

Surface Modification Techniques

Several techniques can be employed to alter the surface chemistry of PEES films without compromising their bulk properties. The choice of method depends on the desired surface properties and the specific application.

• Plasma Treatment: This method utilizes ionized gas (plasma) to introduce polar functional groups onto the polymer surface, thereby increasing its hydrophilicity.[1] Oxygen and argon plasmas are commonly used.[2][3] The extent of modification can be controlled by parameters such as radiofrequency (RF) power, treatment time, and gas flow rate.[2]

• UV Photo-oxidation: Exposure to ultraviolet (UV) radiation in the presence of an oxidizing agent (like air) can create polar functional groups on the PEES surface.[4][5] This technique is effective in increasing surface hydrophilicity.[4][5]

• Chemical Grafting: This involves the covalent attachment of hydrophilic monomers or polymers to the PEES surface. Common grafting methods for related poly(ether sulfone)s include sulfonation and amination, which introduce sulfonic acid (-SO3H) and amine (-NH2) groups, respectively.[6][7]

Quantitative Data on Surface Modification

The effectiveness of surface modification is typically evaluated by measuring changes in surface properties. The following tables summarize quantitative data obtained from studies on poly(ether sulfone) (PES) films, a closely related polymer to PEES.

Table 1: Effect of Oxygen Plasma Treatment on Water Contact Angle and Surface Roughness of PES Films

RF Power (W)	Water Contact Angle (°)	Average Surface Roughness (Ra) (nm)
0 (Pristine)	86	1.01
100	34.3	-
150	32.5	-
200	30.4	4.48

Data sourced from studies on PES films, which are structurally similar to PEES.[2][8]

Table 2: Effect of UV Photo-oxidation on Water Contact Angle and Surface Atomic Composition of PES Films

Treatment Time (min)	Water Contact Angle (°)	Oxygen Atomic Conc. (%)
0 (Pristine)	~73	~21
5	~55	~25
10	~50	~27
15	~45	~28
30	~40	~29
60	~40	~29

Data sourced from studies on PES films, which are structurally similar to PEES.[4]

Experimental Protocols

The following are detailed protocols for the surface modification of PEES films.

Protocol 1: Oxygen Plasma Treatment

Objective: To increase the hydrophilicity of PEES films by introducing oxygen-containing functional groups.

Materials:

• PEES film (e.g., 200 µm thickness)

• Isopropyl alcohol

• Nitrogen gas

• Inductively Coupled Plasma (ICP) reactor

Procedure:

• Cut the PEES film into the desired sample size.

• Clean the film by ultrasonication in isopropyl alcohol for 2 minutes.[2]

• Dry the film with a stream of nitrogen gas.[2]

• Place the cleaned and dried film in the ICP reactor.

• Evacuate the chamber to a base pressure of less than 10^-5 Torr.

• Introduce oxygen gas at a controlled flow rate.

• Apply RF power (e.g., 100-200 W) for a specified duration (e.g., 1-5 minutes).[2]

• After treatment, turn off the RF power and gas flow.

• Vent the chamber and remove the modified PEES film.

• Store the film in a clean, dry environment to minimize surface contamination and hydrophobic recovery.

Protocol 2: UV Photo-oxidation

Objective: To enhance the surface hydrophilicity of PEES films through UV-induced oxidation.

Materials:

• PEES film

• Low-pressure mercury UV lamp (emitting at 184.9 nm and 253.7 nm)

• Reaction chamber with a quartz window

Procedure:

• Clean the PEES film as described in Protocol 1.

• Place the film in the reaction chamber, positioned at a fixed distance from the UV lamp.

• Ensure the chamber is in an air atmosphere (or a controlled oxygen environment).

• Turn on the UV lamp to expose the film to UV radiation for a predetermined time (e.g., 5-60 minutes).[4]

• After the desired exposure time, turn off the lamp.

• Remove the film from the chamber.

• Characterize the surface properties (e.g., water contact angle) to assess the modification.

Protocol 3: Sulfonation

Objective: To introduce sulfonic acid groups onto the PEES surface to increase hydrophilicity and introduce negative charge.

Materials:

• PEES film

• Concentrated sulfuric acid (95-98%)

• Chlorosulfonic acid (optional, as a more potent sulfonating agent)[6][7]

• Deionized water

Procedure:

• Dry the PEES film in a vacuum oven at 120 °C for 2 hours to remove any moisture.[6]

• In a three-necked flask equipped with a mechanical stirrer, slowly add the dried PEES film to concentrated sulfuric acid at room temperature.[6]

• Stir the mixture for a specific reaction time (e.g., 1-24 hours) at a controlled temperature. The reaction time and temperature will determine the degree of sulfonation.

• After the reaction, carefully pour the acidic solution into a large volume of cold deionized water to precipitate the sulfonated polymer.

• Wash the precipitated film repeatedly with deionized water until the washings are neutral (pH ~7).[7]

• Dry the sulfonated PEES film in a vacuum oven at 80 °C for 24 hours.[7]

Visualizations

Experimental Workflow

Caption: Experimental workflow for surface modification of PEES films.

Signaling Pathway for Improved Biocompatibility

The following diagram illustrates a simplified, hypothetical signaling pathway that could lead to improved biocompatibility of surface-modified PEES films. Increased hydrophilicity and the presence of specific functional groups can modulate protein adsorption, which in turn influences cellular responses such as adhesion and inflammation.

Caption: Hypothetical signaling pathway for enhanced biocompatibility.

References

• 1. piescientific.com [piescientific.com]
• 2. jsstec.org [jsstec.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Surface Modification of Polyethersulfone (PES) with UV Photo-Oxidation - Open Archive Press [printo.2promojournal.com]
• 6. Sulfonated Poly Ether Sulfone Membrane Reinforced with Bismuth-Based Organic and Inorganic Additives for Fuel Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Influence of Inductively Coupled Oxygen Plasma on the Surface of Poly(ether sulfone) -Journal of Sensor Science and Technology | Korea Science [koreascience.kr]

Application Notes and Protocols: Blending Poly(1,4-phenylene ether-ether-sulfone) with other Polymers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the blending of Poly(1,4-phenylene ether-ether-sulfone) (PEES) with other polymers. Detailed experimental protocols for blend preparation and characterization are provided to guide researchers in developing novel polymer blends with tailored properties for a range of applications, including those relevant to the drug development and biomedical fields.

Introduction to PEES Blends

Poly(1,4-phenylene ether-ether-sulfone) (PEES) is a high-performance thermoplastic known for its excellent thermal stability, mechanical strength, and chemical resistance. Blending PEES with other polymers is a versatile strategy to modify its properties and create new materials with enhanced performance characteristics. Common polymers blended with PEES and its sulfonated form (SPEES) include polyimides (e.g., Polyetherimide - PEI) and other polysulfones (e.g., Polyphenylsulfone - PPSU). These blends are of significant interest for applications such as high-performance films, coatings, and advanced membranes for separation processes in the pharmaceutical and biotechnology industries. For instance, PEES/PEI blend membranes have been investigated for protein separation in aqueous solutions.[1] The biocompatibility of related polysulfones has also been a subject of study, indicating their potential for biomedical applications.[2][3][4][5]

Data Presentation: Properties of PEES Blends

The following tables summarize the quantitative data on the mechanical and thermal properties of PEES blends with various polymers.

Mechanical Properties of Polymer Blends

Blend Composition	Tensile Strength (MPa)	Young's Modulus (GPa)	Elongation at Break (%)	Reference
Neat PEI	92	-	-	[6]
PEI/PC (70:30) with 1 wt% compatibilizer	-	-	-	[6]
PEEK-3D	220.75 ± 12.07	7.05 ± 0.94	-
PPSU-INJ	-	-	-
PEI	102.5–105.2	2.93–3.01	18	[7]
PEKK	117	4.4	-	[7]
PPSU	-	-	-	[8]
30% SHINO fiber reinforced PPSU	Increased by ~106% vs neat PPSU	-	-	[8]
30% AOSHEN fiber reinforced PPSU	Increased by ~102% vs neat PPSU	-	-	[8]

Note: Data for direct PEES blends were not available in a comprehensive tabular format in the search results. The table includes data for related high-performance polymer blends to provide a comparative context.

Thermal Properties of Polymer Blends

Blend Composition	Glass Transition Temperature (Tg) (°C)	Onset Decomposition Temperature (Td) (°C)	Temperature at 5% Weight Loss (TGA) (°C)	Reference
Neat PEI	~215-220	-	-	[9]
DGEBA/PEI (2 wt%)	-	-	-	[10]
PEI ULTEM 9075	-	~450	-	[11]
PEI ULTEM 1000/5001	-	~500	-	[11]
Polyimide Films	257–281	-	472-501	[12]
PPSU Blends	-	-	Slightly lower with oligomers	[13]
PI/PPSU Composites	-	560-570	-	[14]
Neat Polyimide	-	538	-	[15]
Polyimide/SiO2 Composite	-	-	-	[16]

Experimental Protocols

This section provides detailed methodologies for the preparation and characterization of PEES polymer blends.

Blend Preparation

Solution casting is a common method for preparing polymer blend films and membranes, particularly for laboratory-scale investigations.

Protocol for Solution Casting of PEES/PEI Blend Membranes:

• Polymer Dissolution:

  • Dry the PEES and PEI polymers in a vacuum oven at a temperature above their boiling point of water (e.g., 110-150°C) for at least 3 hours to remove any residual moisture.[6]

  • Prepare separate solutions of PEES and PEI in a suitable solvent such as N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP). The concentration of the polymer solutions typically ranges from 10% to 25% (w/v).[6]

  • Stir the solutions vigorously at room temperature for 24 hours or until the polymers are completely dissolved.

  • Create the desired blend compositions by mixing the individual polymer solutions in the appropriate ratios.

  • Continue stirring the blend solution for several hours to ensure homogeneity.

  • Degas the solution using an ultrasonic bath to remove any dissolved air bubbles.[6]

• Casting and Solvent Evaporation:

  • Pour the bubble-free polymer blend solution onto a clean, dry, and level glass plate.

  • Use a casting knife or a doctor blade to spread the solution evenly to a desired thickness (e.g., 200 µm).[17]

  • Place the cast film in a dust-free environment with controlled temperature and humidity.

  • Allow the solvent to evaporate slowly over a period of 12-24 hours. The evaporation rate can be controlled by partially covering the casting setup.

• Membrane Formation and Post-Treatment:

  • For phase inversion membranes, immerse the glass plate with the cast film into a coagulation bath, typically containing deionized water.[17]

  • The exchange between the solvent in the film and the non-solvent in the bath induces phase separation and the formation of a porous membrane structure.

  • Keep the membrane in the coagulation bath for a sufficient time to ensure complete phase inversion.

  • Carefully peel the membrane from the glass plate.

  • Wash the membrane thoroughly with deionized water to remove any residual solvent.

  • Dry the membrane, for example, in a vacuum oven at a specific temperature profile (e.g., 110°C for 3 hours followed by 150°C for 1 hour).[6]

Melt blending is a solvent-free method suitable for large-scale production of polymer blends.

Protocol for Melt Blending of PEES Blends using a Twin-Screw Extruder:

• Material Preparation:

  • Dry the PEES and the other polymer pellets in a vacuum oven at an appropriate temperature to remove moisture.

• Extrusion:

  • Premix the dried polymer pellets in the desired weight ratio.

  • Feed the mixture into a twin-screw extruder.

  • Set the temperature profile of the extruder zones. For high-performance polymers like PEI and PC, temperatures can range from 250°C to 310°C.[6]

  • Set the screw speed, which can range from 50 to 150 rpm.[13][18]

  • The molten blend is extruded through a die to form a continuous filament or sheet.

  • Cool the extrudate in a water bath or with air.

• Pelletizing:

  • Pelletize the cooled extrudate for further processing, such as injection molding or film extrusion.

Characterization Techniques

SEM is used to visualize the morphology of the polymer blends, such as the phase distribution and pore structure of membranes.

Protocol for SEM Analysis of PEES Blend Fracture Surfaces:

• Sample Preparation:

  • Fracture the polymer blend sample to expose a fresh cross-section. For brittle materials, this can be done at room temperature. For more ductile materials, cryogenic fracture is recommended. To do this, immerse the sample in liquid nitrogen for a few minutes until it becomes brittle, and then quickly fracture it.[19]

  • Mount the fractured sample onto an aluminum stub using double-sided conductive carbon tape.[12][20][21] Ensure good adhesion and a conductive path from the sample to the stub.

  • For non-conductive polymer samples, it is essential to apply a thin conductive coating (e.g., gold or gold-palladium) using a sputter coater to prevent charging under the electron beam.[20]

• Imaging:

  • Place the stub in the SEM sample holder.

  • Evacuate the SEM chamber to a high vacuum.

  • Apply an appropriate accelerating voltage (e.g., 3-10 kV) and select the desired magnification.

  • Focus the electron beam on the fracture surface and capture images of the morphology.

DSC is used to determine the thermal transitions of the polymer blends, such as the glass transition temperature (Tg) and melting temperature (Tm).

Protocol for DSC Analysis of PEES Blends:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the polymer blend sample into an aluminum DSC pan.[7]

  • Seal the pan with a lid using a sample press.

• DSC Measurement:

  • Place the sealed sample pan and an empty reference pan in the DSC cell.

  • Purge the cell with an inert gas, such as nitrogen, at a constant flow rate.

  • Program the DSC with a heat-cool-heat cycle. A typical procedure involves:

    • Heating the sample to a temperature above its expected Tg or Tm at a constant rate (e.g., 10-20°C/min).[1][2][20][22][23]

    • Holding the sample at this temperature for a few minutes to erase its previous thermal history.

    • Cooling the sample at a controlled rate (e.g., 10°C/min) to a temperature below its Tg.

    • Reheating the sample at the same heating rate as the first scan.

  • Record the heat flow as a function of temperature. The Tg is typically determined from the second heating scan.

TGA is used to evaluate the thermal stability and decomposition behavior of the polymer blends.

Protocol for TGA of PEES Blends:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the polymer blend sample into a TGA sample pan (e.g., alumina (B75360) or platinum).[7]

• TGA Measurement:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas, such as nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.[7][24]

  • Heat the sample from ambient temperature to a high temperature (e.g., 800-900°C) at a constant heating rate (e.g., 10 or 20°C/min).[10][12][15][16]

  • Record the sample weight as a function of temperature.

  • The data can be analyzed to determine the onset of decomposition, the temperature of maximum decomposition rate, and the char yield at the final temperature.

Applications in Drug Development

PEES and its blends, particularly in the form of membranes, offer significant potential in the field of drug development. Their applications range from the purification of biomolecules to the development of controlled drug delivery systems.

Protein Purification

The controlled porosity and surface chemistry of PEES blend membranes make them suitable for the separation and purification of proteins, a critical step in the development of biologic drugs.[23] By adjusting the blend composition and membrane fabrication parameters, the pore size and hydrophilicity can be tailored to achieve selective separation of proteins based on their size and charge.[1] For instance, blending PEES with a more hydrophilic polymer like polyetherimide (PEI) can improve the membrane's resistance to protein fouling, a common challenge in bioprocessing.

Controlled Drug Release

Polymer blend membranes can be engineered to control the release rate of therapeutic agents. The drug can be loaded into the polymer matrix, and its release can be modulated by the blend's morphology and the drug's diffusion through the polymer. This is particularly relevant for developing sustained-release formulations to improve patient compliance and therapeutic efficacy. For example, the controlled release of drugs like ofloxacin (B1677185) has been demonstrated using various polymer-based systems.[25][26][27][28][29]

Visualizations

Experimental Workflow for Solution Casting

Workflow for preparing PEES blend membranes via solution casting.

Logical Relationship: Blending to Enhance Membrane Properties

Blending PEES with other polymers to achieve enhanced properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Polyethersulfone Polymer for Biomedical Applications and Biotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.aip.org [pubs.aip.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. matec-conferences.org [matec-conferences.org]
• 9. publikace.k.utb.cz [publikace.k.utb.cz]
• 10. researchgate.net [researchgate.net]
• 11. Improved Protein Removal Performance of PES Hollow-Fiber Ultrafiltration Membrane with Sponge-like Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. research.manchester.ac.uk [research.manchester.ac.uk]
• 14. setaramsolutions.com [setaramsolutions.com]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. Preparation of Cross-Sectional Membrane Samples for Scanning Electron Microscopy Characterizations Using a New Frozen Section Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Setting Up a DSC Heat/Cool/Heat Procedure [deng.folk.ntnu.no]
• 21. documents.thermofisher.com [documents.thermofisher.com]
• 22. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 23. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 24. researchgate.net [researchgate.net]
• 25. Local ofloxacin delivery using a controlled-release insert (PT-01) in the human periodontal pocket - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. Floating tablets for controlled release of ofloxacin via compression coating of hydroxypropyl cellulose combined with effervescent agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. Gellified Emulsion of Ofloxacin for Transdermal Drug Delivery System - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Crosslinking Methods for Poly(1,4-phenylene ether-ether-sulfone)

These application notes provide researchers, scientists, and drug development professionals with detailed protocols and data on various methods for crosslinking Poly(1,4-phenylene ether-ether-sulfone) (PEES) and related poly(arylene ether sulfone)s. Crosslinking is a critical process for enhancing the thermal, mechanical, and chemical resistance properties of these high-performance polymers, making them suitable for demanding applications, including in the biomedical and pharmaceutical fields.

Thermal Crosslinking

Application Note:

Thermal crosslinking is a straightforward method that utilizes heat to induce the formation of covalent bonds between polymer chains. For sulfonated poly(arylene ether sulfone)s, this process often involves the formation of sulfone bridges between the polymer backbones, a reaction that can be facilitated by the presence of a high-boiling point solvent like dimethyl sulfoxide (B87167) (DMSO).[1] This method is particularly relevant for applications requiring high thermal and dimensional stability, such as in fuel cell membranes. The crosslinking reaction typically occurs at temperatures above 150°C.[1] The degree of crosslinking can be controlled by adjusting the temperature and duration of the heat treatment.[1]

Experimental Protocol: Thermal Crosslinking of Sulfonated Poly(phenylene sulfone) (SPPSU)

This protocol is adapted from a procedure for preparing crosslinked sulfonated poly(phenylene sulfone) membranes for elevated-temperature applications.[2]

Materials:

• Sulfonated Poly(phenylene sulfone) (SPPSU)

• Dimethyl sulfoxide (DMSO)

• Glass plates

• Applicator for film casting

• Convection oven

Procedure:

• Prepare a 20 wt% solution of SPPSU in DMSO.

• Pour the SPPSU solution onto a clean glass plate.

• Cast the film using an applicator at a speed of 4.0 mm/min, with the coater temperature at 80°C.

• Evaporate the DMSO at 80°C for 24 hours in an oven.

• Transfer the SPPSU-coated glass plate to a convection oven for crosslinking.

• Heat the coated glass plate sequentially at 120°C, 160°C, and 180°C, for 24 hours at each temperature.

• After cooling, the resulting crosslinked SPPSU membrane can be carefully detached from the glass plate.

Data Presentation:

Table 1: Effect of Thermal Crosslinking on Sulfonated Poly(azomethine-sulfone) Properties

Property	Before Crosslinking (PSF1)	After Crosslinking (PSF2)
Glass Transition Temperature (Tg)	378 °C	417 °C
10% Weight Loss Temperature	298 °C	334 °C
Char Yield at 600 °C	-	42%
Specific Heat Capacity (Cp)	18 J/g °C	1.79 J/g °C

Data adapted from a study on mesoporous crosslinked poly(azomethine-sulfone)s, which demonstrates the typical effects of thermal crosslinking on related polymer structures.[3]

Visualization:

Caption: Workflow for the thermal crosslinking of sulfonated poly(phenylene sulfone).

UV-Mediated Crosslinking

Application Note:

UV-mediated crosslinking is a versatile method that uses ultraviolet light to initiate the formation of crosslinks within the polymer matrix. This technique requires the incorporation of photo-crosslinkable moieties into the polymer backbone or as additives. Common photo-crosslinkable groups include acrylates, chalcones, and benzophenones.[4] A photoinitiator is often added to the polymer solution to facilitate the crosslinking reaction upon UV exposure.[5] UV crosslinking offers rapid curing at ambient temperatures, providing excellent spatial and temporal control over the crosslinking process. This method is particularly useful for creating patterned surfaces and for applications where thermal treatment is undesirable.

Experimental Protocol: UV Crosslinking of Sulfonated Poly(arylene sulfone) with Diallylbisphenol A

This protocol is based on the synthesis and crosslinking of sulfonated poly(arylene sulfone)s containing a UV-crosslinkable monomer.[5]

Materials:

• Sulfonated poly(arylene sulfone) containing 2,2′-diallylbisphenol A (sPAS-DABPA)

• N-methyl-2-pyrrolidone (NMP) as a solvent

• 1,6-Hexanediol diacrylate (HDDA) as a soft bridge molecule

• 2,2-Dimethoxy-2-phenylacetophenone (DMPA) as a photoinitiator

• UV lamp (e.g., 365 nm)

• Spin coater or film applicator

Procedure:

• Dissolve the sPAS-DABPA polymer in NMP to form a homogeneous solution.

• Add a predetermined amount of HDDA and DMPA photoinitiator to the polymer solution and stir until fully dissolved.

• Cast the solution onto a substrate using a spin coater or a film applicator.

• Dry the film under vacuum at 150°C for 24 hours to remove the solvent.

• Expose the dried film to UV radiation (e.g., 365 nm) for a specified time to induce crosslinking. The irradiation time will depend on the lamp intensity and the concentration of the photoinitiator.

Data Presentation:

Table 2: Properties of UV-Crosslinked Poly(arylene ether sulfone) Nanocomposites

Property	Before UV Crosslinking	After UV Crosslinking
Water Uptake (at 80°C)	~120%	~60%
Swelling Ratio (at 80°C)	~100%	~40%
Methanol Permeability (cm²/s)	2.5 x 10⁻⁶	0.5 x 10⁻⁶

Data adapted from a study on UV-crosslinked poly(arylene ether sulfone)–LAPONITE® nanocomposites, illustrating the significant reduction in swelling and permeability after crosslinking.[5]

Visualization:

Caption: Experimental workflow for UV-mediated crosslinking of a sulfonated poly(arylene sulfone).

Chemical Crosslinking

Application Note:

Chemical crosslinking involves the use of a crosslinking agent that reacts with functional groups on the polymer chains to form covalent bonds. This method offers a high degree of control over the crosslink density and the resulting material properties. For poly(arylene ether sulfone)s, various crosslinking strategies have been developed, including reactions involving chloromethylated polymers with diamines or polymeric crosslinkers with reactive end-groups.[6] The choice of crosslinking agent and reaction conditions can be tailored to achieve specific properties, such as improved mechanical strength, controlled swelling, and enhanced chemical resistance.

Experimental Protocol: Chemical Crosslinking of Sulfonated Poly(arylene ether sulfone) with a Polymeric Crosslinker

This protocol is based on the preparation of crosslinked membranes using a highly sulfonated poly(arylene ether sulfone) (SPAES) and a thiophenoxide-terminated polymeric crosslinker.[6]

Materials:

• Chloromethylated sulfonated poly(arylene ether sulfone) (SPAES-Cl)

• Thiophenoxide-terminated polymeric crosslinker (e.g., SDT or DT)

• N,N-Dimethylacetamide (DMAc) or Dimethyl sulfoxide (DMSO) as a solvent

• Triethylamine (TEA) as a liquid base catalyst

• Glass plate and doctor blade

Procedure:

• Prepare a solution by dissolving SPAES-Cl, the polymeric crosslinker, and TEA in DMAc or DMSO. The molar ratio of the reactive groups (chloromethyl and thiophenoxide) should be carefully controlled (e.g., 1:1).

• Spread the solution onto a clean glass plate using a doctor blade to control the film thickness.

• Heat the cast solution in a vacuum oven at 120°C for 12 hours. During this step, the solvent evaporates, and the nucleophilic substitution reaction between the chloromethyl groups and the thiophenoxide groups occurs, forming the crosslinked network.

• After cooling, immerse the glass plate in deionized water to detach the crosslinked membrane and wash away any residual solvent and catalyst.

• Dry the detached membrane in a vacuum oven at 60°C for 24 hours.

Data Presentation:

Table 3: Comparison of Properties of Linear and Crosslinked Sulfonated Poly(arylene ether sulfone) Membranes

Property	Linear SPAES	DT-CSPAES (Hydrophobic Crosslinker)	SDT-CSPAES (Hydrophilic Crosslinker)
Water Uptake (at 80°C)	125.1%	118.9%	134.5%
Swelling Ratio (Area, at 80°C)	55.6%	38.9%	42.8%
Tensile Strength (MPa)	25.4	30.1	28.7
Elongation at Break (%)	125.2	110.5	115.8
Proton Conductivity (at 80°C, 95% RH) (S/cm)	0.158	0.145	0.165

Data adapted from a study on cross-linked sulfonated poly(arylene ether sulfone) membranes using polymeric cross-linkers.[6]

Visualization:

Caption: General workflow for the chemical crosslinking of a sulfonated poly(arylene ether sulfone).

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis, physico-chemical characterization, and environmental applications of meso porous crosslinked poly (azomethine-sulfone)s - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of Crosslinking Agent Concentration on the Properties of Unmedicated Hydrogels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols: Polyethersulfone (PES) as a Matrix for Carbon Fiber Composites

A Note on Terminology: While the topic specified "PEES" (Poly(ether ether sulfone)), the available scientific literature predominantly focuses on "PES" (Polyethersulfone) and "PEEK" (Polyether ether ketone) as high-performance thermoplastic matrices for carbon fiber composites. This document will focus on Polyethersulfone (PES), a high-performance amorphous thermoplastic, as a representative and closely related polymer matrix. The principles and protocols outlined here are largely applicable to other high-temperature thermoplastic composites.

Introduction to PES/Carbon Fiber Composites

Polyethersulfone (PES) is a high-performance engineering thermoplastic renowned for its excellent thermal stability, with a high glass transition temperature (Tg) of approximately 225°C and a continuous service temperature of up to 180°C.[1] Its inherent flame retardancy, chemical resistance, and dimensional stability make it an attractive matrix material for advanced carbon fiber reinforced composites. These composites are increasingly utilized in demanding applications within the aerospace, automotive, and industrial sectors where a combination of low weight, high strength, and thermal resistance is critical.

The performance of PES/carbon fiber composites is significantly influenced by the quality of the interface between the carbon fibers and the PES matrix.[1] A strong interfacial bond is crucial for effective load transfer from the matrix to the reinforcing fibers, thereby maximizing the mechanical properties of the composite. Surface modification of carbon fibers is a key strategy to enhance this interfacial adhesion.

Applications

PES/carbon fiber composites are suitable for a variety of high-performance applications, including:

• Aerospace: Components requiring high strength-to-weight ratios and thermal stability, such as brackets, interior panels, and structural elements.

• Automotive: Under-the-hood components, brake parts, and structural reinforcements where high temperature and chemical resistance are necessary.

• Industrial: Components for chemical processing equipment, high-performance gears, and bearings due to their excellent wear and chemical resistance.[1]

• Electronics: Substrates and housings for electronic components requiring dimensional stability at elevated temperatures and good electrical insulation.

Quantitative Data Presentation

The following tables summarize the mechanical and thermal properties of PES/carbon fiber composites from various studies.

Table 1: Mechanical Properties of PES/Carbon Fiber Composites

Property	Unmodified CF	Thermally Oxidized CF	Graphene Oxide Coated SCF	Test Standard
Flexural Strength (MPa)	~600[1]	~962[1]	-	ASTM D790
Flexural Modulus (GPa)	~50[1]	~60[1]	-	ASTM D790
Tensile Strength (MPa)	-	~700[1]	Enhanced	ISO 527
Interlaminar Shear Strength (ILSS) (MPa)	~20-25	~40[1]	Enhanced	ASTM D2344

Note: SCF denotes Short Carbon Fiber. "Enhanced" indicates a significant improvement over composites with untreated fibers, with specific values depending on the concentration of the coating.[2]

Table 2: Thermal Properties of PES/Carbon Fiber Composites

Property	Value	Conditions
Heat Deflection Temperature (HDT)	~211 °C[1]	For composites with modified fibers[1]
Thermal Conductivity (In-plane)	Increases with fiber content	-
Thermal Conductivity (Transverse)	Increases with fiber content	-
Specific Heat	Decreases with higher SCF loading	-

Experimental Protocols

Protocol 1: Fabrication of PES/Carbon Fiber Composites via Solution Impregnation and Compression Molding

This protocol describes a common laboratory-scale method for producing PES/carbon fiber composite panels.

Materials:

• Polyethersulfone (PES) powder or pellets

• N-methyl-2-pyrrolidone (NMP) solvent

• Unidirectional or woven carbon fiber fabric

• Release agent

• Hydraulic hot press

Procedure:

• PES Solution Preparation:

  • Dissolve a known weight of PES in NMP to achieve a desired concentration (e.g., 20-40 wt%).

  • Stir the solution at a slightly elevated temperature (e.g., 60°C) until the PES is fully dissolved and the solution is homogeneous.

• Carbon Fiber Impregnation (Prepregging):

  • Cut the carbon fiber fabric to the desired dimensions.

  • Immerse the fabric in the PES/NMP solution, ensuring complete wetting of the fibers. This can be done in a shallow bath.

  • Remove the impregnated fabric and pass it through rollers or apply gentle pressure with a squeegee to remove excess resin and ensure uniform resin content.

  • Hang the resulting prepreg in a fume hood to allow for partial solvent evaporation.

• Drying and Stacking:

  • Dry the prepreg in a vacuum oven at a temperature below the boiling point of NMP (e.g., 100-150°C) for several hours to remove the bulk of the solvent.

  • Cut the dried prepreg sheets into plies of the required dimensions.

  • Stack the plies in the desired orientation (e.g., unidirectional [0°]n, cross-ply [0°/90°]s).

• Compression Molding:

  • Treat the mold surfaces with a suitable release agent.

  • Place the stacked prepreg into the mold.

  • Position the mold in the hydraulic hot press.

  • Heat the mold to a temperature above the glass transition temperature of PES (e.g., 350°C).[1]

  • Apply a pressure of approximately 10 MPa.[1]

  • Hold at the set temperature and pressure for a specified time (e.g., 30 minutes) to ensure full consolidation and removal of any residual solvent.[1]

  • Cool the mold under pressure to below the Tg of PES.

  • Remove the consolidated composite panel from the mold.

Protocol 2: Surface Modification of Carbon Fibers by Thermal Oxidation

This protocol enhances the interfacial adhesion between the carbon fibers and the PES matrix.[1]

Materials:

• Carbon fiber fabric

• Tube furnace with controlled atmosphere capabilities

• Air or a specific oxidizing gas mixture

Procedure:

• Preparation:

  • Cut the carbon fiber fabric to a size suitable for the tube furnace.

  • Ensure the furnace is clean and free of contaminants.

• Thermal Oxidation:

  • Place the carbon fiber fabric inside the tube furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) while heating to the desired oxidation temperature (e.g., 500°C).

  • Once the temperature is stable, introduce a controlled flow of air or the oxidizing gas.

  • Maintain the temperature and gas flow for a specific duration (e.g., 1-2 hours). The exact time and temperature will depend on the specific carbon fiber and desired level of oxidation.

  • After the oxidation period, switch back to an inert gas flow and cool the furnace down to room temperature.

• Post-Treatment Handling:

  • Carefully remove the thermally oxidized carbon fiber fabric from the furnace.

  • The modified fibers are now ready for impregnation with the PES solution as described in Protocol 1.

Visualizations

Caption: Workflow for the fabrication of PES/Carbon Fiber composites.

Caption: Impact of surface modification on composite properties.

References

• 1. Mechanical and Thermophysical Properties of Carbon Fiber-Reinforced Polyethersulfone [mdpi.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing the Biocompatibility of Poly(1,4-phenylene ether-ether-sulfone) for Medical Devices

Audience: Researchers, scientists, and drug development professionals.

Introduction

Poly(1,4-phenylene ether-ether-sulfone) (PEES), a member of the polyarylethersulfone (PAES) family, is a high-performance thermoplastic known for its excellent mechanical strength, thermal stability, and chemical resistance. These properties make it an attractive candidate for various medical device applications. This document provides detailed application notes and experimental protocols for evaluating the biocompatibility of PEES, ensuring its safety and efficacy for clinical use. The following data and protocols are based on studies of closely related polyether sulfone (PES) and polysulfone (PSF) polymers, as specific quantitative data for PEES is limited in publicly available literature. These related polymers serve as a strong proxy for assessing the biocompatibility of PEES.

Biocompatibility Assessment of PEES

The biocompatibility of a medical device is its ability to perform with an appropriate host response in a specific application.[1] For polymers like PEES, this involves a series of in vitro and in vivo tests to evaluate potential adverse effects such as cytotoxicity, hemocompatibility, and the foreign body response.[2] The International Organization for Standardization (ISO) 10993 series of standards provides a framework for the biological evaluation of medical devices.[3]

Data Presentation

The following tables summarize key quantitative biocompatibility data for polyether sulfone (PES), a polymer closely related to PEES. This data provides a benchmark for the expected performance of PEES in similar biocompatibility assays.

Table 1: In Vitro Cytotoxicity Data for Polysulfone-based Materials

Test Parameter	Cell Line	Result	Standard	Reference
Cell Viability	L929 mouse fibroblasts	> 70%	ISO 10993-5	[4]

Table 2: Hemocompatibility Data for Modified Polyether Sulfone

Test Parameter	Method	Result	Standard	Reference
Hemolysis Ratio	Plasma Hemolysis Assay	1.04%	ASTM F756 (<5%)	[5]
Plasma Recalcification Time	-	360 s	-	[5]

Experimental Protocols

Detailed methodologies for key biocompatibility experiments are provided below. These protocols are based on internationally recognized standards and can be adapted for the evaluation of PEES-based medical devices.

Protocol 1: In Vitro Cytotoxicity - Elution Test (ISO 10993-5)

This test determines the biological response of mammalian cells in vitro to extracts from the test material.[6] A reduction in cell viability by more than 30% is considered a cytotoxic effect.[7]

Materials:

• PEES test sample

• Negative Control: High-density polyethylene (B3416737) (HDPE)

• Positive Control: Organotin-stabilized polyvinylchloride (PVC)

• Cell Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• L929 mouse fibroblast cell line (or other appropriate cell line)

• Sterile extraction vehicles (e.g., cell culture medium, 0.9% NaCl solution)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) reagent

• Spectrophotometer

Procedure:

• Sample Preparation: Prepare the PEES test sample and controls with a surface area to extraction vehicle volume ratio of 3 cm²/mL or 6 cm²/mL, as specified in ISO 10993-12.

• Extraction:

  • Place the test and control samples in separate sterile containers with the appropriate volume of extraction vehicle.

  • Incubate at 37°C for 24 hours.

• Cell Culture:

  • Seed L929 cells in 96-well plates at a density that will ensure they are in an exponential growth phase at the time of testing.

  • Incubate at 37°C in a humidified atmosphere of 5% CO₂ until cells reach sub-confluency.

• Exposure:

  • Remove the culture medium from the wells.

  • Replace it with the extracts from the PEES sample and controls.

  • Incubate for 24 to 48 hours.

• Viability Assessment (MTT Assay):

  • Remove the extract from the wells.

  • Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to form formazan (B1609692) crystals.

  • Solubilize the formazan crystals with a suitable solvent (e.g., isopropanol).

  • Measure the absorbance at 570 nm using a spectrophotometer.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the negative control.

  • A material is considered non-cytotoxic if the cell viability is greater than 70%.

Protocol 2: Hemocompatibility - Hemolysis (ASTM F756)

This protocol assesses the hemolytic properties of a material when in direct contact with blood.[8] A hemolysis rate of less than 2% is generally considered acceptable.[8]

Materials:

• PEES test sample

• Negative Control: High-density polyethylene (HDPE)

• Positive Control: A known hemolytic material

• Freshly drawn, anticoagulated rabbit or human blood

• Phosphate-buffered saline (PBS), calcium and magnesium-free

• Drabkin's reagent (or other hemoglobin quantification reagent)

• Spectrophotometer

Procedure:

• Sample Preparation: Prepare the PEES test sample and controls to a specific surface area as defined in the standard.

• Blood Preparation:

  • Pool blood from at least three donors.

  • Dilute the blood with PBS to a hemoglobin concentration of 10 ± 1 mg/mL.

• Direct Contact Test:

  • Place the test and control materials in separate test tubes.

  • Add the diluted blood to each tube.

  • Incubate at 37°C for 3 hours with gentle agitation.

• Indirect (Extract) Test:

  • Prepare an extract of the PEES material in PBS at 37°C for 72 hours.

  • Add the extract to the diluted blood and incubate as in the direct contact test.

• Hemoglobin Measurement:

  • Centrifuge the tubes to pellet the red blood cells.

  • Collect the supernatant and add it to Drabkin's reagent.

  • Measure the absorbance at 540 nm using a spectrophotometer.

• Data Analysis:

  • Calculate the percentage of hemolysis for the test sample and controls.

  • The material is considered non-hemolytic if the hemolysis percentage is within the acceptable limits (typically <2%).

Mandatory Visualizations

Signaling Pathways in Biomaterial-Host Interaction

The interaction of a biomaterial with host tissue initiates a complex cascade of cellular signaling events. While specific pathways activated by PEES are not yet fully elucidated, general pathways involved in the foreign body response to polymers include the NF-κB and MAPK pathways, which regulate inflammation and cell proliferation, respectively.[9][10][11][12][13]

References

• 1. researchgate.net [researchgate.net]
• 2. Tissue-implant response following soft tissue implantation of poly-L-lysine coated UHMW-polyethylene into adult male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mddionline.com [mddionline.com]
• 4. Tissue response to implanted polymers: the significance of sample shape - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. x-cellr8.com [x-cellr8.com]
• 6. nhiso.com [nhiso.com]
• 7. Toxic or not toxic? The specifications of the standard ISO 10993-5 are not explicit enough to yield comparable results in the cytotoxicity assessment of an identical medical device - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hemolysis Testing Guide for Device Manufacturers [nabi.bio]
• 9. mdpi.com [mdpi.com]
• 10. Role of the NF-kB signalling pathway in heterotopic ossification: biological and therapeutic significance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mechanical signals activate p38 MAPK pathway-dependent reinforcement of actin via mechanosensitive HspB1 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. NF-κB signaling in inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Modulation of cell signaling pathways by Phyllanthus amarus and its major constituents: potential role in the prevention and treatment of inflammation and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Poly(ether ether sulfone) (PEES) Membrane Formation via Phase Inversion

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the fabrication of Poly(ether ether sulfone) (PEES) membranes using the phase inversion technique. This method is widely employed to create porous polymeric membranes with tailored properties suitable for a range of applications in the pharmaceutical and biotechnology sectors, including sterile filtration, protein purification, and controlled drug delivery.

Introduction to Phase Inversion Technique

Phase inversion is a versatile process that transforms a polymer solution from a liquid to a solid state in a controlled manner.[1] The most common method, non-solvent induced phase separation (NIPS), involves casting a polymer solution into a thin film and then immersing it in a coagulation bath containing a non-solvent. The exchange of solvent from the polymer solution with the non-solvent from the coagulation bath induces the precipitation of the polymer, forming a porous membrane structure.[2] The morphology and properties of the resulting membrane are influenced by various factors, including the composition of the polymer solution, the choice of solvent and non-solvent, the temperature of the coagulation bath, and the presence of additives.[2]

PEES is a high-performance thermoplastic polymer known for its excellent thermal stability, chemical resistance, and mechanical strength, making it an ideal material for filtration membranes in demanding pharmaceutical applications.[3]

Applications in Drug Development and Pharmaceuticals

PEES membranes are extensively utilized in the pharmaceutical industry due to their reliability and performance. Key applications include:

• Sterile Filtration: PEES membrane cartridges are critical for the sterile filtration of pharmaceutical solutions, effectively removing bacteria, fungi, and other particulates to ensure the purity and safety of drugs and vaccines.[4][5]

• Protein Purification: The low protein-binding characteristics of PEES membranes minimize the loss of valuable biologics during filtration, maximizing product yield in protein purification processes.[6][7]

• Cell Culture: These membranes are used for the clarification and sterilization of cell culture media and for harvesting cells.[4]

• Controlled Drug Delivery: The porous structure of PEES membranes can be tailored to control the release rate of encapsulated drugs, offering potential for sustained and targeted drug delivery systems.[8][9]

• Biopharmaceutical Separations: In hemodialysis and other bioseparation processes, PEES hollow fiber membranes are used for the removal of uremic solutes and the retention of high molecular weight proteins like albumin.[10][11]

Experimental Protocols

Materials and Equipment

• Polymer: Poly(ether ether sulfone) (PEES)

• Solvent: N-methyl-2-pyrrolidone (NMP) or Dimethylformamide (DMF)

• Non-solvent (Coagulation Bath): Deionized (DI) water

• Additive (Pore-former): Polyvinylpyrrolidone (PVP) (e.g., K30, K90)

• Equipment:

  • Analytical balance

  • Magnetic stirrer with hot plate

  • Glass beakers and flasks

  • Casting knife/film applicator

  • Glass plate (substrate)

  • Coagulation bath (water bath)

  • Scanning Electron Microscope (SEM) for morphology analysis

  • Filtration setup for performance testing (dead-end or cross-flow)

  • Contact angle goniometer for hydrophilicity measurement

Protocol for PEES Membrane Formation via Non-Solvent Induced Phase Separation (NIPS)

This protocol describes the fabrication of a flat-sheet PEES membrane.

• Dope (B7801613) Solution Preparation:

  • Dry the PEES polymer powder in a vacuum oven at 110°C for at least 4 hours to remove any residual moisture.

  • In a clean, dry glass beaker, dissolve the desired amount of PVP (e.g., 1-10 wt%) in the solvent (NMP or DMF) by stirring with a magnetic stirrer until a homogeneous solution is formed.

  • Gradually add the dried PEES polymer (e.g., 15-25 wt%) to the PVP-solvent solution while stirring continuously.

  • Continue stirring the mixture at room temperature (or slightly elevated temperature, e.g., 60°C, to aid dissolution) for 24 hours to ensure the complete dissolution of the polymer and obtain a homogeneous, viscous dope solution.

  • Allow the dope solution to stand for a few hours to remove any air bubbles.

• Membrane Casting:

  • Place a clean, dry glass plate on a level surface.

  • Set the casting knife to the desired thickness (e.g., 150-250 µm).

  • Pour a sufficient amount of the dope solution in front of the casting knife.

  • Move the casting knife at a constant, slow speed across the glass plate to cast a uniform thin film of the polymer solution.

• Phase Inversion:

  • Immediately after casting, immerse the glass plate with the cast film into a coagulation bath containing deionized water at a controlled temperature (e.g., 25°C or other specified temperatures).

  • The polymer film will precipitate and delaminate from the glass plate, forming the membrane. This process is visually indicated by the film turning opaque.

  • Leave the membrane in the coagulation bath for at least 30 minutes to ensure complete phase inversion.

• Post-Treatment:

  • Transfer the prepared membrane to a fresh bath of deionized water and store it for 24 hours to remove any residual solvent.

  • For storage, the membrane should be kept in deionized water to prevent pore collapse. For some characterizations like SEM, the membrane needs to be carefully dried.

Protocol for Membrane Characterization

• Cut a circular sample from the prepared membrane.

• Place the membrane sample in a dead-end or cross-flow filtration cell.

• Compact the membrane by filtering deionized water at a pressure higher than the operating pressure for at least 30 minutes.

• Set the operating pressure to a specific value (e.g., 1 bar).

• Collect the permeate (water that passes through the membrane) over a measured period.

• Calculate the pure water flux (J) using the following equation:

  • J = V / (A * t)

  • Where:

    • J is the pure water flux (L/m²h)

    • V is the volume of permeate (L)

    • A is the effective membrane area (m²)

    • t is the time of permeate collection (h)

• Prepare a feed solution with a known concentration of a specific solute (e.g., Bovine Serum Albumin (BSA) for protein rejection, or a specific drug for drug release studies).

• Run the filtration experiment with the feed solution at a constant pressure.

• Collect the permeate.

• Measure the concentration of the solute in the feed (Cf) and permeate (Cp) solutions using an appropriate analytical technique (e.g., UV-Vis spectrophotometry).

• Calculate the solute rejection (R) using the following equation:

  • R (%) = (1 - (Cp / Cf)) * 100

Quantitative Data

The properties of PEES membranes are highly dependent on the fabrication parameters. The following tables summarize the impact of key variables on membrane performance.

Table 1: Effect of PVP Concentration on PEES Membrane Properties

PEES (wt%)	PVP (wt%)	Solvent	Pure Water Flux (L/m²h at 1 bar)	BSA Rejection (%)	Reference
22	1	NMP	50.3	98.2	Fictional Data for Illustration
22	3	NMP	120.7	96.5	Fictional Data for Illustration
22	5	NMP	250.1	92.1	Fictional Data for Illustration
18	2	DMF	85.6	97.8	Fictional Data for Illustration
18	4	DMF	180.2	95.3	Fictional Data for Illustration

Note: This is illustrative data. Actual values will vary based on specific experimental conditions. The addition of PVP, a hydrophilic polymer, generally increases the porosity and hydrophilicity of the membrane, leading to higher water flux. However, at very high concentrations, it can lead to the formation of larger pores, which may decrease solute rejection.

Table 2: Effect of Coagulation Bath Temperature on PEES Membrane Properties

PEES (wt%)	PVP (wt%)	Coagulation Bath Temperature (°C)	Pure Water Flux (L/m²h at 1 bar)	BSA Rejection (%)	Reference
20	2	25	95.4	98.5	Fictional Data for Illustration
20	2	40	150.8	97.2	Fictional Data for Illustration
20	2	60	280.3	94.6	Fictional Data for Illustration

Note: This is illustrative data. Actual values will vary based on specific experimental conditions. An increase in the coagulation bath temperature generally accelerates the solvent/non-solvent exchange rate during phase inversion. This can lead to the formation of a more porous structure with larger pores, resulting in a higher water flux and potentially lower rejection.

Visualizations

The following diagrams illustrate the experimental workflow and the fundamental relationships in the phase inversion process.

Caption: Experimental workflow for PEES membrane fabrication.

Caption: Logical flow of the NIPS process.

References

• 1. amst.utm.my [amst.utm.my]
• 2. synderfiltration.com [synderfiltration.com]
• 3. PES Hollow Fiber Membranes: From Material to Application – A Hidden Tech Marvel-Insights-Eco Polymer [ecopolytec.com]
• 4. Enhancing Filtration Efficiency: Exploring Polyethersulfone Membrane Cartridges and Their Diverse Applications - BLF Filtration [blf.com.pl]
• 5. cobetter.com [cobetter.com]
• 6. hplcchina.com [hplcchina.com]
• 7. Polyethersulfone [lifescience.hahnemuehle.com]
• 8. US6375978B1 - Rate controlling membranes for controlled drug delivery devices - Google Patents [patents.google.com]
• 9. research.utwente.nl [research.utwente.nl]
• 10. scielo.br [scielo.br]
• 11. The Application of Hollow Fiber Cartridge in Biomedicine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Poly(1,4-phenylene ether-ether-sulfone) (PEES) Solubility

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the solubility of Poly(1,4-phenylene ether-ether-sulfone) (PEES).

Frequently Asked Questions (FAQs)

Q1: What are the common solvents for dissolving Poly(1,4-phenylene ether-ether-sulfone) (PEES)?

A1: PEES is a high-performance polymer with limited solubility. Effective solvents are typically polar aprotic solvents. N-Methyl-2-pyrrolidone (NMP) and N,N-Dimethylacetamide (DMAc) are commonly used.[1] For some applications, concentrated sulfuric acid can also act as a solvent.[2][3]

Q2: I am observing solid lumps at the bottom of my vessel when trying to dissolve PEES in DMAc. What could be the cause?

A2: The presence of solid lumps or incomplete dissolution can be attributed to several factors. The settling of higher molecular weight polymer chains is a common issue.[1] Additionally, moisture in the polymer or solvent can hinder dissolution. Insufficient mixing or sonication can also lead to incomplete dissolution.[1]

Q3: How can I improve the dissolution rate of PEES in a solvent?

A3: To enhance the dissolution rate, you can try the following:

• Heating: Gently heating the solution can improve solubility.[1]

• Sonication: Using an ultrasonic bath for 10-15 minutes can help break down polymer aggregates and facilitate dissolution.[1]

• Increased Agitation: Increasing the stirring speed can promote better mixing and dissolution.[1]

• Solvent Combination: In some cases, a combination of solvents, such as a 3:1 ratio of NMP to DMF, may improve solubility.[1]

• Drying: Ensure the polymer is thoroughly dried before use to remove any moisture.[1]

Q4: What is sulfonation and how does it improve the solubility of PEES?

A4: Sulfonation is a chemical modification that introduces sulfonic acid groups (-SO₃H) onto the aromatic rings of the PEES polymer chain.[4] This process, which creates sulfonated PEES (SPEES), significantly increases the polymer's hydrophilicity and, consequently, its solubility in polar solvents, including water, depending on the degree of sulfonation.[5] The sulfonation occurs via an electrophilic aromatic substitution reaction.[4]

Q5: What are the typical reagents used for the sulfonation of PEES?

A5: Concentrated sulfuric acid (H₂SO₄) is a commonly used sulfonating agent for PEES.[2][3] It also serves as the solvent for the reaction.[2] While chlorosulfonic acid is a stronger sulfonating agent, it can be difficult to control the degree of sulfonation.[2]

Troubleshooting Guides

Issue 1: PEES is not dissolving completely in NMP or DMAc.

Possible Cause	Troubleshooting Step	Expected Outcome
High Molecular Weight Fraction	The higher molecular weight portions of the polymer may be less soluble.[1]	Try heating the solution while stirring. If unsuccessful, consider fractionation to remove the highest molecular weight species.
Presence of Moisture	Water can interfere with the dissolution process.	Dry the PEES polymer in a vacuum oven before use. Use anhydrous solvents.
Insufficient Agitation/Energy	The polymer chains need sufficient energy to disentangle and solvate.	Increase the stirring speed. Use a sonicator to aid in breaking up polymer agglomerates.[1]
Solvent Quality	The solvent may not be of appropriate purity.	Use high-purity, anhydrous solvents.

Issue 2: The sulfonated PEES (SPEES) is forming a gel or precipitating from the solution.

Possible Cause	Troubleshooting Step	Expected Outcome
High Degree of Sulfonation (DS)	Very high DS can lead to excessive water absorption and gelation or insolubility in certain organic solvents.	Control the sulfonation reaction time and temperature to achieve the desired DS.[6] A lower DS may be necessary for solubility in specific solvents.
Incorrect Solvent	The solvent may not be suitable for the specific DS of your SPEES.	For highly sulfonated PEES, try dissolving in highly polar solvents like dimethyl sulfoxide (B87167) (DMSO) or even water.
Presence of Impurities	Residual acids or salts from the sulfonation process can affect solubility.	Purify the SPEES by washing it thoroughly with deionized water until the washings are neutral.

Experimental Protocols

Protocol 1: Dissolution of PEES in NMP for Membrane Casting

This protocol describes the preparation of a 15% (w/w) PEES dope (B7801613) solution.

Materials:

• Poly(1,4-phenylene ether-ether-sulfone) (PEES) pellets

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Magnetic stirrer and stir bar

• Weighing balance

• Beaker or flask

Procedure:

• Weigh 30 g of PEES pellets.

• Weigh 170 g of NMP into a beaker or flask equipped with a magnetic stir bar.

• Slowly add the PEES pellets to the NMP while stirring.

• Continue stirring at room temperature until the PEES is completely dissolved. This may take several hours. Gentle heating (e.g., to 60°C) can be applied to accelerate dissolution.[6]

• Once dissolved, the resulting 15% sPES dope solution can be used for subsequent applications like membrane fabrication.[7]

Protocol 2: Sulfonation of PEES using Concentrated Sulfuric Acid

This protocol describes a method for the sulfonation of PEES to produce water-soluble SPEES.

Materials:

• Poly(1,4-phenylene ether-ether-sulfone) (PEES) powder

• Concentrated sulfuric acid (98%)

• Magnetic stirrer and stir bar

• Round bottom flask

• Ice bath

• Deionized water

Procedure:

• In a round bottom flask equipped with a magnetic stirrer, dissolve 2 g of PEES polymer in 20 mL of 98% concentrated sulfuric acid at room temperature.[8] The sulfuric acid acts as both the solvent and the sulfonating agent.[2]

• Control the reaction temperature and time to achieve the desired degree of sulfonation (DS). The reaction can be performed at temperatures ranging from 5–25 °C.[6] For example, a DS of 61-72% can be achieved at 10°C.[2]

• After the desired reaction time, carefully and slowly pour the polymer solution into a large volume of ice-cold deionized water to precipitate the sulfonated polymer (SPEES).

• Filter the precipitated SPEES and wash it repeatedly with deionized water until the washings are neutral (pH 7).

• Dry the resulting SPEES polymer in a vacuum oven.

Visualizations

Caption: Troubleshooting workflow for incomplete PEES dissolution.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Optimizing Sulfonation of PEES: A Technical Resource

This technical support center provides researchers, scientists, and drug development professionals with a centralized resource for optimizing the degree of sulfonation (DS) in Poly(ether ether sulfone) (PEES). It includes a troubleshooting guide, frequently asked questions (FAQs), detailed experimental protocols, and a summary of key reaction parameters.

Troubleshooting Guide

This guide addresses common issues encountered during the sulfonation of PEES.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Degree of Sulfonation (DS)	- Insufficient reaction time or temperature.[1][2] - Low concentration or weak sulfonating agent.[3][4] - Incomplete dissolution of the PEES polymer.	- Increase the reaction time or temperature incrementally.[1][2] - Use a stronger sulfonating agent (e.g., chlorosulfonic acid instead of concentrated sulfuric acid), or increase its concentration.[4][5] - Ensure complete dissolution of the polymer in the solvent before initiating the sulfonation reaction.
Polymer Degradation (Chain Scission)	- Reaction temperature is too high.[6][7] - Prolonged exposure to a strong sulfonating agent.[8] - Use of a very aggressive sulfonating agent.	- Lower the reaction temperature and extend the reaction time to achieve the desired DS.[6][7] - Optimize the reaction time to avoid unnecessary exposure to the acid.[2] - Consider using concentrated sulfuric acid instead of a more potent agent like chlorosulfonic acid.[5]
Over-Sulfonation (Polymer becomes water-soluble)	- Excessive reaction time or temperature.[9] - High concentration of the sulfonating agent.	- Carefully control and monitor the reaction time and temperature.[1][9] - Reduce the concentration of the sulfonating agent. - A degree of sulfonation above 80% can lead to solubility in methanol (B129727) or hot water.[1][9]
Lack of Reproducibility	- Inconsistent reaction conditions (temperature, time, agitation). - Variation in the purity of reagents or the initial polymer. - Inaccurate measurement of reagents.	- Maintain precise control over all reaction parameters. Use a temperature-controlled bath and consistent stirring speed. - Use reagents from the same batch and ensure the starting PEES is well-characterized. - Calibrate all measuring equipment.
Brittle or Fragile Membranes	- High degree of sulfonation can sometimes lead to reduced mechanical strength.[10][11] - Polymer degradation during sulfonation.	- Target a moderate degree of sulfonation that balances proton conductivity and mechanical integrity.[1] - Use milder sulfonation conditions to minimize polymer chain scission.[7]

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing the degree of sulfonation in PEES?

A1: The primary factors that control the degree of sulfonation (DS) are reaction temperature, reaction time, the type and concentration of the sulfonating agent, and the concentration of the polymer.[3][4] Generally, increasing the temperature and time leads to a higher DS.[1][2]

Q2: Which sulfonating agent should I use: concentrated sulfuric acid or chlorosulfonic acid?

A2: Concentrated sulfuric acid (H₂SO₄) is a common and effective sulfonating agent for PEES.[6][7] Chlorosulfonic acid (ClSO₃H) is a stronger agent and can achieve a desired DS in a shorter time, but it can be more difficult to control and may lead to polymer degradation if not used carefully.[4][5][8] For better control over the reaction, especially when aiming for a specific DS, concentrated sulfuric acid is often preferred.[7]

Q3: How can I determine the degree of sulfonation of my sPEES sample?

A3: The degree of sulfonation is typically determined by measuring the Ion Exchange Capacity (IEC) through acid-base titration.[6][12] The dried sulfonated polymer is soaked in a salt solution (e.g., NaCl) to exchange H+ ions with Na+ ions. The released H+ ions are then titrated with a standardized NaOH solution. ¹H NMR spectroscopy can also be used to determine the DS.[6]

Q4: What is the typical range for the degree of sulfonation for applications like proton exchange membranes?

A4: For applications such as proton exchange membranes in fuel cells, a degree of sulfonation that provides a good balance between high proton conductivity and good mechanical and thermal stability is desired. A DS in the range of 60-70% is often targeted.[6] Over-sulfonation can lead to excessive swelling and loss of mechanical integrity.[1][9]

Q5: How does sulfonation affect the properties of PEES?

A5: Sulfonation introduces sulfonic acid (-SO₃H) groups onto the polymer backbone.[3] This increases the polymer's hydrophilicity, allowing for water uptake and proton transport, which is crucial for applications like fuel cell membranes.[1] However, a very high degree of sulfonation can decrease the thermal stability and mechanical strength of the resulting material.[6][11]

Quantitative Data Summary

The following table summarizes the experimental conditions and resulting degree of sulfonation from various studies. This data can be used as a starting point for optimizing your own experiments.

Polymer	Sulfonating Agent	Polymer Conc. (% w/v)	Temperature (°C)	Time (h)	Degree of Sulfonation (DS) (%)	Ion Exchange Capacity (IEC) (meq/g)	Reference
PEES	Conc. H₂SO₄	5	10	7-8	~60-70	1.5 - 1.8	[6]
PEES	Conc. H₂SO₄	-	10	12	~80	-	[2]
PEES	Conc. H₂SO₄	-	15	6	~80	-	[2]
PEES	Conc. H₂SO₄	-	25	3	~80	-	[2]
PES	Chlorosulfonic Acid	-	25 (Room Temp)	20	up to 60	-	[4]
PES	Chlorosulfonic Acid	30g in 150mL DCM	-	1	83	2.67	[10]
PEEK	Conc. H₂SO₄	-	50	2	~45	~1.2	[1]
PEEK	Conc. H₂SO₄	-	60	6	~75	~2.1	[1]

Experimental Protocols

Protocol 1: Sulfonation of PEES using Concentrated Sulfuric Acid

This protocol is based on methodologies described for achieving a controlled degree of sulfonation.[6][7]

Materials:

• Poly(ether ether sulfone) (PEES)

• Concentrated sulfuric acid (95-98%)

• Deionized water

• Ice

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Temperature-controlled oil or water bath

• Dropping funnel

• Beaker

• Buchner funnel and filter paper

Procedure:

• Dry the PEES polymer in a vacuum oven at 80-100°C for at least 12 hours to remove any moisture.

• Set up the reaction apparatus in a fume hood, consisting of the round-bottom flask equipped with a mechanical stirrer and a nitrogen inlet/outlet.

• Under a nitrogen atmosphere, add the desired amount of concentrated sulfuric acid to the flask.

• Cool the sulfuric acid to the target reaction temperature (e.g., 10°C) using the temperature-controlled bath.

• Slowly add the dried PEES powder to the stirred sulfuric acid to ensure good dispersion and prevent clumping. A typical polymer concentration is 5% (w/v).

• Continue stirring the mixture at the set temperature for the desired reaction time (e.g., 7-8 hours). The viscosity of the solution will increase as the reaction proceeds.

• To terminate the reaction, slowly pour the viscous polymer solution into a beaker containing a large volume of ice-cold deionized water while stirring vigorously. This will cause the sulfonated PEES (sPEES) to precipitate as white fibers or beads.

• Wash the precipitated sPEES repeatedly with deionized water until the pH of the wash water is neutral (pH ~6-7). This removes any residual acid.

• Collect the sPEES product by filtration using a Buchner funnel.

• Dry the sPEES in a vacuum oven at 60-80°C until a constant weight is achieved.

Visualizations

Caption: Experimental workflow for the sulfonation of PEES.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. The Effects of Sulfonated Poly(ether ether ketone) Ion Exchange Preparation Conditions on Membrane Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]

Preventing brittleness in Poly(1,4-phenylene ether-ether-sulfone) films

Welcome to the Technical Support Center for Poly(1,4-phenylene ether-ether-sulfone) [PEES] Films. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and answers to frequently asked questions to help prevent brittleness and optimize the mechanical properties of your PEES films.

Frequently Asked Questions (FAQs)

Q1: Why are my solvent-cast PEES films brittle and cracking easily?

Brittleness in PEES films is a common issue that can arise from several factors during the preparation and handling process. The primary causes are often related to thermal degradation, improper solvent removal, suboptimal molecular weight of the polymer, and uncontrolled crystallization.

• Thermal Stress & Degradation: PEES is a high-performance polymer with a high glass transition temperature (Tg) around 220°C.[1] However, excessive processing temperatures during drying or annealing can lead to thermal degradation.[2][3] This process involves random scission of the polymer's main chain, particularly the diphenyl sulfone and diphenyl ether groups, which lowers the molecular weight and results in a weaker, more brittle film.[2][4] Degradation can begin at temperatures as low as 370°C, but prolonged exposure to temperatures even below this can cause issues.[2]

• Residual Solvent: Incomplete removal of the casting solvent can act as a plasticizer, but its uncontrolled evaporation over time can lead to dimensional changes and stress, causing embrittlement.[5] Conversely, some solvents can form strong hydrogen bonds with the polymer, and their rapid removal can create voids and internal stresses.[6]

• Molecular Weight: The molecular weight of the PEES resin is critical. Lower molecular weight polymers have fewer chain entanglements, which are essential for toughness and flexibility.[7][8] This results in a material with lower tensile strength and elongation at break, making it inherently more brittle.[7][9]

• Crystallinity and Morphology: Rapid solvent evaporation or improper annealing can lead to the formation of a poorly organized amorphous structure or small, imperfect crystalline regions. While PEES is largely amorphous, controlled annealing above its Tg allows for molecular rearrangement into a more stable, tougher state by reducing internal stresses.[10][11]

Q2: How does my choice of casting solvent affect film flexibility?

The casting solvent plays a crucial role in determining the final morphology and mechanical properties of the PEES film.

The interaction between the solvent and the polymer chains influences how the chains arrange themselves as the solvent evaporates.[12] Solvents with good solubility for PEES, such as N-methyl-2-pyrrolidone (NMP) or dimethyl sulfoxide (B87167) (DMSO), allow the polymer chains to be fully extended and disentangled in the solution.[13] During solvent casting, the rate of evaporation affects the final film structure.[14][15]

• High-Boiling Point Solvents (e.g., NMP, Diphenyl Sulfone): These solvents evaporate slowly, giving the polymer chains more time to organize and pack efficiently. This can lead to a denser, more uniform film with fewer internal stresses, generally improving toughness.[16]

• Low-Boiling Point Solvents (e.g., Chloroform, Tetrahydrofuran): These evaporate quickly, which can "freeze" the polymer chains in a disordered state, potentially trapping stress and creating a more brittle film.[15]

• Solvent-Polymer Interaction: The Flory-Huggins parameter, which describes the interaction between a polymer and a solvent, can predict miscibility. A lower parameter indicates better miscibility, which generally leads to more homogeneous films.[6]

Q3: What is the optimal annealing process to improve the toughness of PEES films?

Annealing is a critical post-processing step to enhance the toughness of PEES films. The process involves heating the film to a temperature above its glass transition temperature (Tg) but below its melting temperature, holding it for a specific duration, and then cooling it slowly.

• Annealing Temperature: For PEES, the annealing temperature should typically be in the range of 200-230°C.[1] This allows the polymer chains to relax and relieve internal stresses that were introduced during the casting and drying process.

• Annealing Time: The duration can range from minutes to hours. Longer annealing times generally lead to more developed crystal structures and improved mechanical properties, but there is a point of diminishing returns.[11]

• Effect on Structure: Annealing promotes an increase in crystalline thickness and organization, which can improve the film's resistance to fracture.[10] However, excessively high temperatures or prolonged times can increase brittleness by promoting degradation or excessive crystallization.[17]

Q4: Can I use plasticizers to reduce the brittleness of my PEES films?

Yes, plasticizers can be used to increase the flexibility and reduce the brittleness of PEES films. Plasticizers are high-boiling point organic solvents or low molecular weight polymers that, when added to a polymer, increase its workability and flexibility.[18][19] They work by embedding themselves between the polymer chains, spacing them further apart and thus lowering the glass transition temperature (Tg).[19][20]

• Types of Plasticizers: For high-performance polymers like PEES, polymeric esters or phosphate (B84403) esters are often suitable due to their high-temperature stability and low volatility.[18][21]

• Compatibility: It is crucial to select a plasticizer that is compatible with PEES to avoid phase separation or leaching over time.[22]

• Concentration: The concentration of the plasticizer must be optimized. Too little will have a negligible effect, while too much can overly soften the material and compromise its tensile strength.[20]

Troubleshooting Guide for Brittle PEES Films

If you are experiencing brittle films, use the following diagnostic workflow to identify and resolve the potential cause.

Caption: Troubleshooting workflow for identifying causes of PEES film brittleness.

Data Summary Tables

Table 1: Effect of Processing Parameters on PEES Film Brittleness

Parameter	Condition Leading to Brittleness	Recommended Condition for Toughness	Primary Reason for Improvement
Annealing Temp.	> 250°C or too far below T_g_	200-230°C (Just above T_g_)	Allows for molecular chain relaxation and stress relief without causing thermal degradation.[1][11]
Drying Rate	Rapid evaporation	Slow, controlled rate (e.g., vacuum oven with ramp)	Prevents trapping of internal stresses and allows for more ordered chain packing.
Casting Solvent	Low boiling point (e.g., Chloroform)	High boiling point (e.g., NMP, DMSO)	Slower evaporation provides time for polymer chains to self-organize into a lower-energy, tougher state.[13]
Polymer MW	Low (< 15,000 g/mol )	High (> 25,000 g/mol )	Increases the number of chain entanglements, which is critical for distributing stress and resisting fracture.[7][9]
Plasticizer	0%	1-10% w/w (compatible plasticizer)	Increases intermolecular space, enhancing chain mobility and flexibility.[20]
Humidity	High humidity during storage	Storage in a desiccator or dry environment	PEES can absorb moisture, which may affect its mechanical properties over time.[23]

Experimental Protocols & Workflows

A typical workflow for preparing and evaluating PEES films is outlined below. Adhering to a controlled, well-documented process is key to achieving reproducible, high-quality films.

Caption: Standard experimental workflow for PEES film preparation and characterization.

Protocol 1: Solvent Casting of PEES Films

This protocol describes a general method for casting PEES films. Parameters should be optimized for your specific application.

• Solution Preparation:

  • Accurately weigh the desired amount of PEES polymer resin.

  • In a well-ventilated fume hood, dissolve the PEES in a suitable high-boiling point solvent (e.g., N-methyl-2-pyrrolidone, NMP) to create a solution of 15-20% (w/v).

  • Stir the solution at a moderate temperature (e.g., 60°C) using a magnetic stirrer until the polymer is fully dissolved. This may take several hours.

  • Allow the solution to cool to room temperature and degas it in an ultrasonic bath or by letting it stand to remove air bubbles.[13]

• Casting:

  • Place a clean, level glass plate or other suitable substrate in a dust-free environment.

  • Pour the polymer solution onto the center of the substrate.[24]

  • Use a casting knife or doctor blade set to a specific height (e.g., 200-500 µm) to spread the solution evenly across the substrate, forming a film of uniform thickness.

• Drying and Annealing:

  • Transfer the substrate with the cast film into a vacuum oven.

  • Step 1 (Initial Drying): Heat the film at a relatively low temperature (e.g., 80°C) under vacuum for 12-24 hours to slowly remove the bulk of the solvent.

  • Step 2 (Secondary Drying): Gradually increase the temperature to ~150-180°C and hold for another 4-6 hours to remove residual solvent.

  • Step 3 (Annealing): Increase the temperature to just above the PEES glass transition temperature (e.g., 220°C) and hold for 1-2 hours to anneal the film.[11]

  • Step 4 (Cooling): Turn off the oven heater and allow the film to cool slowly to room temperature under vacuum to prevent thermal shock.

• Film Removal:

  • Once at room temperature, carefully peel the film from the substrate. Immersing the substrate in water can sometimes aid in this process if the film is difficult to remove.

Protocol 2: Tensile Strength Testing

This protocol is based on the principles of ASTM D882 for thin polymer films.

• Sample Preparation:

  • Cut the prepared PEES film into rectangular strips of uniform width (e.g., 10-25 mm wide and ~100 mm long) using a sharp blade or a die cutter.

  • Measure the thickness of each specimen at several points along its length using a micrometer and calculate the average thickness.

  • Measure the width of each specimen.

• Testing Procedure:

  • Set up a universal testing machine (UTM) with grips suitable for thin films.

  • Set the initial grip separation (gauge length), typically 50 mm.

  • Set the crosshead speed (rate of pull). A speed of 5 mm/min is common for rigid polymers like PEES.

  • Mount a film specimen in the grips, ensuring it is vertically aligned and not slipping.

  • Start the test. The machine will pull the film until it breaks. Record the force (load) and displacement (elongation) data.

  • Repeat the test for at least five specimens to ensure statistical validity.

• Data Analysis:

  • Tensile Strength (MPa): Calculate as the maximum load observed before the break, divided by the original cross-sectional area (width × average thickness) of the film.

  • Elongation at Break (%): Calculate as the extension of the film at the point of rupture, divided by the initial gauge length, multiplied by 100. A higher elongation at break indicates a less brittle material.

References

• 1. pht-plastic.com [pht-plastic.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Effects of moisture and residual solvent on the phase stability of orthorhombic paracetamol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. Ultra-High Molecular Weight Polyethylene: Influence of the Chemical, Physical and Mechanical Properties on the Wear Behavior. A Review [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. In situ study of the annealing process of a polyethylene cast film with a row-nucleated crystalline structure by SAXS - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. The effect of dilute solution properties on poly(vinyl alcohol) films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Surface properties and biocompatibility of solvent-cast poly[-caprolactone] films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. EP0407684A1 - Process for the preparation of microporous film or hollow fibre membranes from polyetheretherketones dissolved in high boiling point polar organic solvents - Google Patents [patents.google.com]
• 17. US7718104B2 - Process for the production of brittle polymeric film - Google Patents [patents.google.com]
• 18. hallstarindustrial.com [hallstarindustrial.com]
• 19. nbinno.com [nbinno.com]
• 20. researchgate.net [researchgate.net]
• 21. valtris.com [valtris.com]
• 22. How to Choose the Right Plasticizer for Your Polymer Application [eureka.patsnap.com]
• 23. Redirecting [linkinghub.elsevier.com]
• 24. Technological Aspects and Evaluation Methods for Polymer Matrices as Dental Drug Carriers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Controlling Pore Size in PEES Membranes for Ultrafiltration

Welcome to the technical support center for controlling pore size in Poly(ether ether sulfone) (PEES) ultrafiltration membranes. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the fabrication of PEES membranes with desired pore characteristics.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the experimental process of PEES membrane fabrication via phase inversion.

Q1: My membrane has a very low pure water flux. What are the potential causes and how can I increase it?

A: Low pure water flux is often indicative of a dense membrane structure with small pores. Several factors in your casting solution and fabrication process could be contributing to this.

Potential Causes & Solutions:

• High Polymer Concentration: A higher concentration of PEES in the dope (B7801613) solution increases its viscosity, which can slow down the solvent/non-solvent exchange during phase inversion. This leads to the formation of a denser top layer with smaller pores.[1][2]

  • Solution: Try decreasing the PEES concentration in your casting solution. For example, reducing the concentration from 17 wt% to 12 wt% has been shown to result in a thinner membrane with higher porosity and larger pores.[1]

• Solvent Choice: The type of solvent used to dissolve the PEES polymer significantly impacts the final membrane morphology.[3][4] Solvents that have a high affinity for the non-solvent (e.g., water) tend to lead to rapid precipitation and the formation of a dense skin layer.

  • Solution: Consider using a solvent that has a more moderate miscibility with the non-solvent to achieve a more open pore structure. The rate of solvent and non-solvent exchange is a key factor; rapid exchange often leads to a thin skin layer and a porous substructure.[4]

• Absence of Pore-Forming Additives: Additives can be crucial in creating a more porous membrane structure.

  • Solution: Incorporate a pore-forming agent into your casting solution. Hydrophilic polymers like Polyvinylpyrrolidone (PVP) or Polyethylene (B3416737) glycol (PEG) are commonly used.[5][6] These additives can increase the viscosity of the casting solution and influence the thermodynamics and kinetics of phase separation to favor the formation of larger pores.[6]

• Post-Fabrication Annealing: While annealing can improve mechanical strength, excessive temperatures can cause pore shrinkage.[7]

  • Solution: If you are annealing your membranes, try reducing the temperature or annealing time.

Q2: The rejection of my target molecule is too low. How can I decrease the pore size?

A: Low rejection suggests that the membrane pores are too large for your specific application. To achieve a smaller pore size and higher rejection, you can adjust the following parameters:

Potential Causes & Solutions:

• Low Polymer Concentration: A lower PEES concentration leads to a solution with lower viscosity, facilitating faster solvent/non-solvent exchange and the formation of larger pores.[1]

  • Solution: Increase the PEES concentration in your dope solution. A higher polymer concentration will increase the viscosity, slowing down the demixing process and resulting in a denser membrane with smaller pores.[1]

• Use of Pore-Forming Additives: Certain additives are designed to increase porosity and pore size.

  • Solution: If you are using a pore-former like PEG or PVP, try reducing its concentration or molecular weight.

• Solvent and Non-Solvent System: The interaction between the solvent, non-solvent, and polymer determines the phase separation kinetics. Instantaneous demixing tends to create finger-like structures which might have larger pores in the substructure, while delayed demixing leads to a sponge-like structure with more uniform, smaller pores.[8]

  • Solution: Experiment with different solvent/non-solvent combinations. A solvent system that leads to delayed demixing can help in forming a tighter, more retentive membrane.

• Evaporation Time: Allowing the cast film to be exposed to air for a short period before immersion in the coagulation bath can lead to the formation of a denser skin layer.

  • Solution: Increase the evaporation time before immersing the cast membrane into the non-solvent bath. This allows for solvent evaporation from the surface, increasing the polymer concentration at the top layer and resulting in smaller surface pores.[9][10]

• Thermal Annealing: Post-fabrication heat treatment can be used to reduce the pore size.

  • Solution: Anneal the fabricated membrane at a temperature below the polymer's glass transition temperature. The thermal energy allows the polymer chains to rearrange, leading to a reduction in pore size and a denser structure.[7][11][12]

Q3: My membrane has a finger-like pore structure, but I need a sponge-like morphology. How can I achieve this?

A: The formation of finger-like versus sponge-like structures is primarily governed by the kinetics of the phase inversion process.[8]

Potential Causes & Solutions:

• Instantaneous Demixing: Rapid precipitation of the polymer upon immersion in the non-solvent bath leads to the formation of large, finger-like macrovoids. This is often caused by a high affinity between the solvent and the non-solvent.[13]

  • Solution: To promote a sponge-like structure, you need to delay the demixing process. This can be achieved by:

    • Increasing the viscosity of the casting solution: This can be done by increasing the polymer concentration or adding a viscosity-enhancing agent like PVP.[1][6]

    • Using a "weaker" non-solvent: Adding a small amount of the solvent to the coagulation bath can reduce the thermodynamic driving force for precipitation, slowing down the demixing process.[14]

    • Choosing a different solvent: A solvent with lower miscibility with the non-solvent will result in a slower exchange rate and favor the formation of a sponge-like morphology.[15]

Q4: What is the role of evaporation time and how does it affect the final membrane properties?

A: Evaporation time is the duration for which the cast polymer film is exposed to the atmosphere before being immersed in the non-solvent coagulation bath. This step can significantly influence the morphology of the membrane's skin layer.

Effect of Evaporation Time:

• Increased Evaporation Time: As the evaporation time increases, more solvent evaporates from the top surface of the cast film. This leads to an increase in the polymer concentration in the surface layer, resulting in a denser, less porous skin with smaller pores.[9][10] This can improve the membrane's rejection properties but may decrease its permeability.[9][16]

• No Evaporation Time: Immediate immersion after casting generally leads to a more porous surface with larger pores, as the solvent-rich surface layer undergoes rapid phase inversion.

By carefully controlling the evaporation time, you can tailor the properties of the membrane's selective layer.

Data Presentation

The following tables summarize the quantitative effects of various parameters on PEES membrane properties based on literature data.

Table 1: Effect of PEES Concentration on Membrane Properties

PEES Concentration (wt%)	Average Pore Size (nm)	Porosity (%)	Pure Water Flux (L/m²·h)	Reference
12	Larger	Higher	Higher	[1]
15	Intermediate	Intermediate	Intermediate	[1]
17	26	Lower	10.5	[1]

Table 2: Effect of Annealing Temperature on PES/CA Blend Membrane Properties

Annealing Temperature (°C)	Impact on Pore Structure	Impact on Mechanical Properties	Reference
Increasing Temperature	Pore shrinkage	Can affect mechanical properties	[7]
100 (Air Treatment, 20 min)	Slight decrease in surface pore size	Improved milk permeation flux	[17]

Experimental Protocols

Protocol 1: Preparation of PEES Ultrafiltration Membrane via Non-Solvent Induced Phase Separation (NIPS)

• Dope Solution Preparation: a. Dry the PEES polymer powder in a vacuum oven at a specified temperature (e.g., 120°C) for 24 hours to remove any moisture. b. Dissolve the dried PEES powder in a suitable solvent (e.g., N-methyl-2-pyrrolidone (NMP), Dimethylformamide (DMF), or Dimethylacetamide (DMAc)) at a predetermined concentration (e.g., 15-20 wt%).[3][6] c. If using, add the pore-forming additive (e.g., PVP K30 at 2-5 wt%) to the solution. d. Stir the mixture at room temperature or a slightly elevated temperature (e.g., 60°C) using a magnetic stirrer until the polymer is completely dissolved and a homogeneous, viscous solution is formed (typically for 24 hours). e. Degas the solution in an ultrasonic bath or by letting it stand to remove any air bubbles.

• Membrane Casting: a. Pour the dope solution onto a clean, dry, and flat glass plate. b. Use a casting knife or a casting machine to spread the solution to a uniform thickness (e.g., 150-200 µm).[18][19]

• Phase Inversion: a. (Optional) Allow the cast film to evaporate for a specific duration (e.g., 0-60 seconds) at ambient temperature and humidity. b. Immerse the glass plate with the cast film into a coagulation bath containing a non-solvent (typically deionized water) at a controlled temperature (e.g., 25°C).[19] c. The membrane will precipitate and detach from the glass plate. This process typically takes a few minutes.

• Post-Treatment: a. Keep the membrane in the coagulation bath for an extended period (e.g., 24 hours) to ensure complete removal of the residual solvent. b. (Optional) Anneal the membrane by placing it in a hot air oven or a water bath at a specific temperature (e.g., 60-100°C) for a defined period (e.g., 1-2 hours) to enhance its mechanical stability and potentially modify its pore structure.[7][11] c. Store the prepared membrane in deionized water until further characterization.

Protocol 2: Characterization of Membrane Pore Size

The pore size of ultrafiltration membranes can be characterized by several methods:

• Scanning Electron Microscopy (SEM): This technique provides direct visualization of the membrane's surface and cross-sectional morphology, allowing for a qualitative assessment of the pore structure.[20]

• Bubble Point Method: This indirect method determines the largest pore size by measuring the pressure required to force a gas bubble through a wetted membrane.[20]

• Molecular Weight Cut-Off (MWCO) Determination: This is a functional characterization method where solutions of molecules with different known molecular weights (e.g., dextran, polyethylene glycol, or proteins like Bovine Serum Albumin) are filtered through the membrane. The MWCO is defined as the molecular weight of the solute that is 90% rejected by the membrane. This provides an indirect measure of the effective pore size.

Visualizations

Caption: Workflow for PEES membrane fabrication and characterization.

Caption: Key parameters influencing membrane pore size.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. kinampark.com [kinampark.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Polymers and Solvents Used in Membrane Fabrication: A Review Focusing on Sustainable Membrane Development - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. kinampark.com [kinampark.com]
• 15. Morphology Behavior of Polysulfone Membranes Made from Sustainable Solvents | MDPI [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Preparation, characterization, and performance of PES/GO woven mixed matrix nanocomposite forward osmosis membrane for water desalination - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. hawachmembrane.com [hawachmembrane.com]

Technical Support Center: Enhancing Mechanical Strength of PEES Nanocomposites

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and improving the mechanical strength of Poly(ether ether sulfone) (PEES) nanocomposites. This resource offers frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and quantitative data to address common challenges encountered during the fabrication and testing of these advanced materials.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for poor mechanical strength in my PEES nanocomposites?

A1: The primary reasons for suboptimal mechanical properties in PEES nanocomposites typically revolve around three key factors:

• Poor Nanoparticle Dispersion: Agglomeration of nanoparticles creates stress concentration points within the polymer matrix, leading to premature failure under load.[1][2]

• Weak Interfacial Adhesion: Insufficient bonding between the nanoparticles and the PEES matrix prevents efficient load transfer from the polymer to the reinforcing fillers.[3][4]

• Presence of Voids: Voids or porosity introduced during the fabrication process can act as crack initiation sites, significantly reducing the overall strength of the composite.

Q2: How does the concentration of nanoparticles affect the mechanical properties of the nanocomposite?

A2: The concentration, or loading, of nanoparticles has a critical impact on mechanical strength. Generally, as the nanoparticle content increases, properties like tensile strength and Young's modulus will improve up to an optimal concentration. Beyond this point, the likelihood of agglomeration increases significantly, which can lead to a decrease in mechanical performance.[5][6] Finding the optimal loading level is crucial for maximizing reinforcement.

Q3: What is the purpose of surface modifying the nanoparticles?

A3: Surface modification of nanoparticles serves two main purposes:

• Improve Dispersion: Modifying the surface of nanoparticles can reduce their tendency to agglomerate by altering their surface energy and making them more compatible with the solvent or polymer matrix.[7]

• Enhance Interfacial Adhesion: Functional groups can be introduced onto the nanoparticle surface that can chemically bond or have strong physical interactions with the PEES matrix, leading to improved stress transfer.[3][8]

Q4: Which fabrication method is better for PEES nanocomposites: solution casting or melt blending?

A4: Both solution casting and melt blending are common methods for fabricating PEES nanocomposites, and the choice depends on the specific nanoparticles and the desired final product.

• Solution Casting: This method is often preferred for achieving good nanoparticle dispersion, especially at lower concentrations, as the nanoparticles can be thoroughly dispersed in a solvent before being mixed with the polymer solution.[9][10][11]

• Melt Blending: This is a more scalable and industrially relevant technique that avoids the use of solvents. However, achieving uniform dispersion can be more challenging due to the high viscosity of the molten polymer.[12]

Q5: What are the standard testing methods to evaluate the mechanical strength of PEES nanocomposites?

A5: The mechanical properties of polymer nanocomposites are typically evaluated using standardized tests. The most common is the tensile test, which is often performed according to ASTM D638 standards. This test provides crucial information on the material's tensile strength, Young's modulus, and elongation at break.

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments, providing potential causes and recommended solutions.

Problem	Potential Causes	Recommended Solutions
Reduced Tensile Strength Compared to Pure PEES	1. Severe Nanoparticle Agglomeration: Large clusters of nanoparticles are acting as defects.[1][2] 2. Poor Interfacial Adhesion: Ineffective stress transfer between the PEES matrix and nanoparticles.[3][4] 3. Processing-Induced Degradation: The processing conditions (e.g., high temperature in melt blending) may be degrading the PEES polymer.	1. a) Improve dispersion through higher energy mixing (e.g., ultrasonication in solution casting) or by using a compatibilizer/surfactant.[7] b) Surface modify the nanoparticles to improve their compatibility with the matrix.[7][8] 2. a) Select or introduce functional groups on the nanoparticle surface that can interact with the PEES polymer. b) Use a coupling agent to bridge the interface between the nanoparticle and the matrix.[3] 3. a) Optimize processing parameters (temperature, time) to minimize polymer degradation. b) Perform thermal analysis (e.g., TGA) to determine the degradation temperature of your PEES and nanoparticles.
Low Young's Modulus (Stiffness)	1. Insufficient Nanoparticle Loading: The concentration of nanoparticles is too low to provide a significant reinforcing effect. 2. Poor Dispersion: Even at higher loadings, agglomerates do not contribute effectively to the overall stiffness.[1] 3. Weak Interfacial Adhesion: The nanoparticles are not effectively constrained by the matrix, limiting their contribution to stiffness.	1. a) Systematically increase the weight percentage of nanoparticles in your composites. 2. a) Refer to the solutions for improving dispersion mentioned above. 3. a) Refer to the solutions for enhancing interfacial adhesion mentioned above.
High Brittleness (Low Elongation at Break)	1. High Nanoparticle Loading: Excessive nanoparticle content can restrict polymer chain mobility, leading to brittle fracture. 2. Stress Concentration from Agglomerates: Large agglomerates act as crack initiation sites.[1] 3. Strong Interfacial Adhesion (in some cases): Very strong bonding can sometimes lead to crack propagation through the nanoparticles rather than deflection at the interface.	1. a) Reduce the nanoparticle concentration to find a balance between strength and ductility. 2. a) Improve nanoparticle dispersion. 3. a) Consider surface modifications that promote some degree of interfacial debonding to toughen the material.
Visible Defects or Voids in the Final Composite	1. Trapped Air During Mixing: Air bubbles can be incorporated during vigorous mixing in solution casting or melt blending. 2. Solvent Evaporation Issues (Solution Casting): Rapid solvent removal can lead to the formation of voids.[13] 3. Insufficient Compaction/Pressure (Melt Blending): Inadequate pressure during processing can result in voids.	1. a) Degas the polymer solution or melt before processing. b) Use a vacuum oven during the final curing/drying step. 2. a) Control the solvent evaporation rate by adjusting the temperature and using a controlled environment (e.g., a desiccator with a slow vacuum). 3. a) Ensure adequate pressure is applied during melt processing techniques like compression molding or extrusion.

Data Presentation

The following tables summarize quantitative data on the mechanical properties of polyaryletherketone-based nanocomposites, which are structurally similar to PEES and can provide valuable insights.

Table 1: Mechanical Properties of PEEK Nanocomposites with Various Nanoparticles

Nanoparticle	Concentration (wt.%)	Tensile Strength (MPa)	Young's Modulus (GPa)	Elongation at Break (%)
Neat PEEK	0	~90-100	~3.6-4.0	~20-50
Carbon Nanotubes (CNTs)	0.3	-	~4.0-4.4 (+10-15%)	-
SiO₂	0.3	~90-100	~4.0-4.4 (+10-15%)	-
CuFe₂O₄	0.3	~90-100	~4.0-4.4 (+10-15%)	-

Data extrapolated from studies on PEEK, a polymer with a similar backbone to PEES. The improvements are indicative of potential enhancements in PEES.[14][15][16]

Table 2: Effect of Silica (B1680970) Nanoparticle Concentration on Epoxy Nanocomposite Mechanical Properties

Nanoparticle	Concentration (wt.%)	Tensile Strength Improvement (%)	Young's Modulus Improvement (%)
Silica (SiO₂)	5	~10-20%	~20-30%
Silica (SiO₂)	10	~15-25%	~40-50%
Silica (SiO₂)	15	~20-30%	~50-60%
Silica (SiO₂)	20	~20-25%	~40-50%

This table illustrates the general trend of mechanical property improvement with increasing nanoparticle concentration in a polymer matrix, which is expected to be similar for PEES.[5][6]

Experimental Protocols

1. Surface Modification of Silica Nanoparticles with a Silane (B1218182) Coupling Agent

This protocol describes a general procedure for functionalizing silica nanoparticles to improve their adhesion to a polymer matrix.

• Materials:

  • Silica nanoparticles (SiO₂)

  • Silane coupling agent (e.g., 3-aminopropyltriethoxysilane (B1664141) - APTES)

  • Ethanol (B145695)

  • Deionized water

  • Acetic acid (for pH adjustment)

• Procedure:

  • Prepare a 95% ethanol/5% deionized water solution.

  • Adjust the pH of the solution to 4.5-5.5 with acetic acid.

  • Add the silane coupling agent (e.g., 2% by weight of silica) to the solution and stir for 5 minutes to allow for hydrolysis.

  • Disperse the silica nanoparticles in the solution using ultrasonication for 15-30 minutes.

  • Continue stirring the mixture at room temperature for 2-4 hours.

  • Separate the surface-modified silica nanoparticles by centrifugation.

  • Wash the nanoparticles with ethanol multiple times to remove excess silane.

  • Dry the functionalized nanoparticles in a vacuum oven at a temperature appropriate for the silane used (e.g., 80-110°C) for 12-24 hours.

2. Fabrication of PEES Nanocomposites via Solution Casting

• Materials:

  • PEES polymer powder

  • Surface-modified nanoparticles

  • A suitable solvent for PEES (e.g., N-Methyl-2-pyrrolidone (NMP), Dimethylformamide (DMF))

• Procedure:

  • Dry the PEES powder and nanoparticles in a vacuum oven to remove any moisture.

  • Disperse the desired amount of nanoparticles in the solvent using an ultrasonic bath or probe sonicator until a stable dispersion is achieved.

  • Dissolve the PEES powder in the nanoparticle dispersion with mechanical stirring until a homogeneous solution is formed.

  • Pour the resulting nanocomposite solution into a clean, flat glass mold.

  • Place the mold in a vacuum oven at a temperature slightly above the boiling point of the solvent.

  • Gradually apply a vacuum to slowly evaporate the solvent and prevent the formation of bubbles and voids.

  • Once the film is fully dried, increase the temperature to above the glass transition temperature of PEES for a short period to anneal the film and relieve internal stresses.

  • Allow the film to cool slowly to room temperature before removal from the mold.

Mandatory Visualizations

Caption: Troubleshooting workflow for diagnosing poor mechanical strength in PEES nanocomposites.

Caption: General experimental workflow for developing and testing PEES nanocomposites.

References

• 1. khu.elsevierpure.com [khu.elsevierpure.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. Enhancing the Interfacial Property Between UHMWPE Fibers and Epoxy Through Polydopamine and SiO2 Surface Modification - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Enhancing the Mechanical and Thermal Properties of PEEK / PEI Composites: The Role of Talc and Titanium Dioxide Fillers in a Melt Mixing–Based Method | CoLab [colab.ws]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Effect of Various Type of Nanoparticles on Mechanical and Tribological Properties of Wear-Resistant PEEK + PTFE-Based Composites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

Technical Support Center: Electrospinning of Poly(1,4-phenylene ether-ether-sulfone) (PEES) Mats

Welcome to the technical support center for the electrospinning of Poly(1,4-phenylene ether-ether-sulfone) (PEES) and its sulfonated derivatives (SPEES). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize the fabrication of high-quality electrospun PEES mats.

Troubleshooting Guide: Common Defects and Solutions

This section addresses frequently encountered problems during the electrospinning of PEES, providing potential causes and actionable solutions to achieve defect-free and uniform nanofiber mats.

Observed Defect	Potential Causes	Recommended Solutions
Bead Formation	Low Solution Viscosity/Concentration: Insufficient polymer chain entanglement leads to the breakup of the electrospinning jet into droplets instead of continuous fibers.[1][2]	- Increase the PEES concentration in the solvent. For similar polymers like Poly(ether sulfone) (PES), concentrations of 25-26 wt% have been shown to produce defect-free fibers. - If increasing concentration is not feasible, consider using a higher molecular weight PEES.
High Surface Tension: The surface tension of the polymer solution can cause the jet to become unstable and form beads.[2]	- Select a solvent or a co-solvent system with a lower surface tension. - Add a small amount of a suitable surfactant to the solution.
Low Electrical Conductivity: Inadequate charge density on the jet can lead to insufficient stretching and elongation, resulting in bead formation.	- Add a small amount of a salt (e.g., lithium chloride) to increase the solution's conductivity.
Inappropriate Applied Voltage: Both excessively high and low voltages can contribute to bead formation.[3][4]	- Optimize the applied voltage. Start with a moderate voltage and adjust incrementally. For a related polymer, sulfonated poly(ether ether ketone) (sPEEK), a high voltage of 35 kV has been used in some applications.
Uneven Fiber Diameter	Inconsistent Solution Flow Rate: Fluctuations in the syringe pump can cause variations in the amount of polymer solution being ejected.	- Ensure the syringe is properly secured in the pump and that there are no air bubbles in the syringe or tubing. - Use a high-quality syringe pump with a stable and precise flow rate.
Unstable Taylor Cone: A wobbling or receding Taylor cone leads to inconsistent fiber formation.	- Adjust the applied voltage and the distance between the needle tip and the collector to achieve a stable cone. - Check for and remove any clogs at the needle tip.
Environmental Fluctuations: Changes in ambient temperature and humidity can affect solvent evaporation and jet stability.	- Conduct experiments in a controlled environment with stable temperature and humidity.
Clogged Spinneret	High Solution Viscosity: The polymer solution may be too thick to pass through the spinneret opening.	- Slightly decrease the polymer concentration or gently heat the solution to reduce viscosity.
Rapid Solvent Evaporation: The solvent may evaporate at the needle tip, causing the polymer to solidify and block the opening.	- Use a solvent with a lower vapor pressure or a co-solvent system. - Increase the flow rate slightly. - Enclose the electrospinning setup to create a solvent-saturated atmosphere around the spinneret.
Wet or Fused Fibers	Incomplete Solvent Evaporation: The solvent does not have enough time to evaporate completely before the fibers reach the collector.	- Increase the distance between the spinneret and the collector. - Decrease the solution flow rate to allow more time for evaporation. - Use a more volatile solvent.
High Humidity: High ambient humidity can hinder solvent evaporation.	- Electrospin in a low-humidity environment or use a dehumidifier.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for the solution concentration when electrospinning PEES?

A1: Based on studies with similar high-performance polymers like PES and sPEEK, a relatively high concentration is recommended to avoid bead formation. A good starting point would be in the range of 20-25 wt% of PEES in a suitable solvent. For PES, defect-free nanofibers were achieved at concentrations of 25 and 26 wt%. For sulfonated PEEK, a concentration of at least 25 wt% was generally necessary.

Q2: Which solvents are suitable for dissolving PEES for electrospinning?

A2: PEES is typically soluble in polar aprotic solvents. Commonly used solvents for similar polysulfones include N,N-dimethylformamide (DMF), N,N-dimethylacetamide (DMAc), and N-methyl-2-pyrrolidone (NMP). It is often beneficial to use a mixture of solvents to optimize solution properties such as viscosity and volatility.

Q3: How does the applied voltage affect the morphology of PEES nanofibers?

A3: The applied voltage is a critical parameter. Generally, increasing the voltage leads to a greater stretching of the polymer jet, which can result in smaller fiber diameters.[3] However, an excessively high voltage can lead to an unstable jet and the formation of defects such as beads.[3][4] Conversely, a voltage that is too low may not be sufficient to overcome the surface tension of the solution, preventing fiber formation altogether. For a related sulfonated polymer, a high voltage of 35 kV was utilized. The optimal voltage for your specific setup and solution will need to be determined experimentally.

Q4: What is the typical range for the flow rate in PEES electrospinning?

A4: The flow rate should be low enough to allow for complete solvent evaporation before the fibers reach the collector. For high-performance polymers, very low flow rates are often necessary. For instance, a flow rate of 0.042 mL/h was used for electrospinning a sulfonated poly(ether sulfone) derivative. A good starting point would be in the range of 0.1 to 0.5 mL/h, which can be adjusted based on the observed fiber morphology.

Q5: How can I improve the uniformity of my electrospun PEES mat?

A5: To improve mat uniformity, ensure a stable electrospinning process. This includes maintaining a constant flow rate, a stable Taylor cone, and a consistent distance between the spinneret and the collector. Using a rotating drum or a moving collector can also help in obtaining a more uniform deposition of fibers. Additionally, controlling the environmental conditions, particularly humidity and temperature, is crucial for reproducible results.

Experimental Protocols

Protocol 1: Preparation of a PEES Dope Solution

• Materials:

  • Poly(1,4-phenylene ether-ether-sulfone) (PEES) powder

  • N,N-dimethylformamide (DMF)

  • Magnetic stirrer and stir bar

  • Glass vial or beaker

• Procedure:

  • Weigh the desired amount of PEES powder to achieve the target concentration (e.g., 2.5 g for a 25 wt% solution in 7.5 g of DMF).

  • Add the appropriate volume of DMF to the glass vial.

  • While stirring, slowly add the PEES powder to the solvent to prevent clumping.

  • Seal the vial to prevent solvent evaporation.

  • Continue stirring at room temperature until the polymer is completely dissolved. This may take several hours to overnight. The resulting solution should be clear and homogeneous.

Protocol 2: Basic Electrospinning of PEES Mats

• Equipment:

  • High-voltage power supply

  • Syringe pump

  • Syringe with a blunt-tipped needle (e.g., 22-gauge)

  • Grounded collector (e.g., a flat plate covered with aluminum foil or a rotating mandrel)

  • Enclosure for the electrospinning setup (optional, for environmental control)

• Procedure:

  • Load the prepared PEES solution into the syringe, ensuring there are no air bubbles.

  • Mount the syringe onto the syringe pump.

  • Position the needle tip at a fixed distance from the collector (a typical starting distance is 15-20 cm).

  • Set the desired flow rate on the syringe pump (e.g., 0.2 mL/h).

  • Connect the positive lead of the high-voltage power supply to the needle and the ground lead to the collector.

  • Turn on the power supply and gradually increase the voltage until a stable Taylor cone is formed at the needle tip and a jet is initiated (e.g., start at 15 kV and adjust as needed).

  • Allow the electrospinning process to proceed for the desired duration to collect a mat of sufficient thickness.

  • After completion, turn off the power supply, syringe pump, and collector rotation (if applicable).

  • Carefully remove the electrospun mat from the collector.

Visualizing Experimental Logic and Workflows

The following diagrams illustrate the logical relationships in troubleshooting and the general experimental workflow for electrospinning PEES.

References

• 1. Effect of electrospinning process variables on the size of polymer fibers and bead-on-string structures established with a 23 factorial design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thefutureisnear.org [thefutureisnear.org]
• 3. brainly.in [brainly.in]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of High Molecular Weight Poly(ether ether sulfone) (PEES)

Welcome to the technical support center for the synthesis of high molecular weight Poly(ether ether sulfone) (PEES). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the synthesis of this high-performance polymer.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of high molecular weight PEES in a question-and-answer format.

Issue 1: Low Molecular Weight of the Final Polymer

• Question: I followed a standard protocol for PEES synthesis, but my final polymer has a low molecular weight. What are the likely causes and how can I fix this?

• Answer: Low molecular weight is a common challenge in PEES synthesis and can be attributed to several factors. Here's a breakdown of potential causes and their solutions:

  • Imprecise Stoichiometry: The polycondensation reaction required for PEES synthesis is highly sensitive to the molar ratio of the monomers. An imbalance can lead to chain termination, resulting in a lower degree of polymerization.[1]

    • Solution: Ensure precise weighing and molar calculation of your monomers. A slight excess of one monomer can be used to control the end groups, but a significant deviation will hinder the growth of long polymer chains.[2]

  • Monomer Impurities: Impurities in the monomers can interfere with the polymerization reaction. Monofunctional impurities, in particular, will act as chain terminators.

    • Solution: Purify the monomers before use. Recrystallization is a suitable method for solid monomers, while distillation is effective for volatile ones.[3][4]

  • Presence of Water: Water can react with the activated halide monomer or the phenoxide, preventing the desired nucleophilic aromatic substitution reaction.

    • Solution: Use anhydrous solvents and ensure all glassware is thoroughly dried. The use of an azeotropic agent like toluene (B28343) can help in the removal of water during the reaction.[5][6]

  • Inappropriate Reaction Temperature: The reaction temperature needs to be high enough to ensure the solubility of the growing polymer chains and to drive the reaction forward. However, excessively high temperatures can lead to side reactions and thermal degradation.[7][8]

    • Solution: Optimize the reaction temperature. Typically, PEES synthesis is carried out at temperatures between 180°C and 200°C.[6]

  • Insufficient Reaction Time: The polymerization needs sufficient time to reach a high degree of conversion, which is necessary for achieving high molecular weight in step-growth polymerization.[1][7]

    • Solution: Increase the reaction time. Monitor the viscosity of the reaction mixture; a significant increase in viscosity is an indicator of polymer chain growth.[7]

Issue 2: Polymer Precipitates Prematurely During Synthesis

• Question: My polymer is precipitating out of the reaction mixture before a high molecular weight can be achieved. Why is this happening and what can I do?

• Answer: Premature precipitation of the polymer is often due to its decreasing solubility as the molecular weight increases.

  • Solution:

    • Choice of Solvent: Ensure you are using a solvent that can effectively dissolve the high molecular weight PEES. Common solvents for this synthesis are N-methyl-2-pyrrolidone (NMP) and dimethylacetamide (DMAc).[5]

    • Reaction Concentration: Adjust the concentration of the monomers. A more dilute solution might keep the polymer in solution for a longer period, but this can also slow down the reaction rate. An optimal concentration needs to be determined experimentally.

    • Reaction Temperature: Increasing the reaction temperature can improve the solubility of the polymer. However, be mindful of potential side reactions at higher temperatures.

Issue 3: The Final Polymer is Colored

• Question: The PEES I synthesized has a noticeable color, but I was expecting a colorless or light-colored product. What causes this discoloration?

• Answer: Discoloration in PEES is often a sign of side reactions or impurities.

  • Solution:

    • Oxygen Contamination: The presence of oxygen at high temperatures can lead to oxidative side reactions, causing discoloration.

      • Action: Conduct the entire synthesis under an inert atmosphere, such as nitrogen or argon.[9]

    • Impure Monomers or Solvents: Impurities in the starting materials can lead to colored byproducts.

      • Action: Purify your monomers and use high-purity, anhydrous solvents.

    • Excessively High Reaction Temperature: High temperatures can cause thermal degradation of the polymer, leading to charring and discoloration.

      • Action: Carefully control the reaction temperature and avoid localized overheating.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing high molecular weight PEES?

A1: The most prevalent method is nucleophilic aromatic substitution (SNAr) polycondensation.[10][11][12][13] This typically involves the reaction of a bisphenol with an activated dihalide, such as 4,4'-difluorodiphenyl sulfone, in a polar aprotic solvent in the presence of a weak base like potassium carbonate.

Q2: How can I effectively purify the synthesized PEES to remove low molecular weight oligomers and residual salts?

A2: The most common method for purifying PEES is precipitation.[] The polymer is dissolved in a good solvent (e.g., NMP, DMAc) and then precipitated by adding this solution to a non-solvent (e.g., methanol (B129727), water). This process can be repeated several times to ensure high purity. The precipitated polymer should then be thoroughly washed to remove any trapped salts or residual solvent.[3][]

Q3: What are the key characterization techniques to confirm the successful synthesis of high molecular weight PEES?

A3: The following techniques are essential for characterizing your PEES:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the polymer repeating unit.[15]

• Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn).[15]

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg), which is an important thermal property of the polymer.[16]

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the polymer.[6]

Q4: How does the choice of the halogen in the dihalide monomer affect the synthesis?

A4: Generally, fluoro-monomers (e.g., 4,4'-difluorodiphenyl sulfone) are more reactive than chloro-monomers in nucleophilic aromatic substitution reactions. This higher reactivity can facilitate the formation of high molecular weight polymers under milder conditions. However, chloro-monomers can also be used, often requiring higher reaction temperatures.[11]

Q5: What is the role of the base in the PEES synthesis?

A5: The base, typically potassium carbonate, is used to deprotonate the hydroxyl groups of the bisphenol monomer to form the more nucleophilic phenoxide. This phenoxide then attacks the electron-deficient aromatic ring of the activated dihalide, leading to the formation of the ether linkage.

Data Presentation

Table 1: Effect of Reaction Time on Molecular Weight of Poly(ethylene succinate) (PES) at 185°C

Reaction Time (minutes)	Number-Average Molecular Weight (Mn) by ¹H NMR ( g/mol )	Number-Average Molecular Weight (Mn) by GPC ( g/mol )	Weight-Average Molecular Weight (Mw) by GPC ( g/mol )	Polydispersity Index (PDI)
40	846	2592	3447	1.33
50	954	2715	3638	1.34
60	1068	2862	3892	1.36
70	1192	3014	4129	1.37
80	1312	3394	4684	1.38
100	1110	3125	4346	1.39

Data adapted from a study on a related polyester, Poly(ethylene succinate), to illustrate the general trend of molecular weight change with reaction time.[7]

Experimental Protocols

Protocol: Synthesis of High Molecular Weight PEES via Nucleophilic Aromatic Substitution

This protocol describes a general procedure for the synthesis of high molecular weight PEES.

Materials:

• 4,4'-Dihydroxydiphenyl ether (Bisphenol E)

• 4,4'-Difluorodiphenyl sulfone

• Potassium carbonate (K₂CO₃), anhydrous

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Toluene

• Methanol

Procedure:

• Monomer and Reagent Preparation:

  • Dry the bisphenol E and 4,4'-difluorodiphenyl sulfone in a vacuum oven at 80°C overnight.

  • Grind the anhydrous potassium carbonate to a fine powder and dry it in an oven at 120°C for at least 4 hours.

• Reaction Setup:

  • Assemble a four-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, a Dean-Stark trap with a condenser, and a thermometer.

  • Ensure all glassware is thoroughly dried before use.

• Polymerization:

  • Under a nitrogen atmosphere, charge the flask with equimolar amounts of bisphenol E and 4,4'-difluorodiphenyl sulfone.

  • Add a slight excess (e.g., 1.05-1.1 molar equivalents) of potassium carbonate.

  • Add anhydrous NMP to achieve a monomer concentration of approximately 20-25% (w/v).

  • Add toluene to the reaction mixture (approximately half the volume of NMP).

  • Begin stirring and gently heat the mixture to reflux (around 140-150°C) to azeotropically remove any residual water. Water will collect in the Dean-Stark trap.

  • After the complete removal of water (typically 2-4 hours), slowly raise the temperature to 180-190°C by draining the toluene from the Dean-Stark trap.

  • Maintain the reaction at this temperature for 8-12 hours. The viscosity of the solution will increase significantly as the polymerization proceeds.

• Polymer Isolation and Purification:

  • Cool the viscous polymer solution to room temperature.

  • Dilute the solution with additional NMP to reduce its viscosity.

  • Slowly pour the polymer solution into a large excess of vigorously stirred methanol to precipitate the polymer as a fibrous solid.

  • Filter the polymer and wash it thoroughly with hot deionized water several times to remove any inorganic salts.

  • Further wash the polymer with methanol to remove any unreacted monomers and low molecular weight oligomers.

  • Dry the purified PEES in a vacuum oven at 100-120°C until a constant weight is achieved.

Visualizations

Caption: Workflow for the synthesis of high molecular weight PEES.

Caption: Key challenges leading to low molecular weight in PEES synthesis.

References

• 1. Step-growth polymerization - Wikipedia [en.wikipedia.org]
• 2. Selective synthesis of cyclic-polymer-free poly(ether sulfone)s with OH ends or F ends by non-stoichiometric, reversible polycondensation - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. US4339623A - Monomer/solvent purification - Google Patents [patents.google.com]
• 5. tandfonline.com [tandfonline.com]
• 6. mdpi.com [mdpi.com]
• 7. The Effect of Molecular Weight on the Solubility Properties of Biocompatible Poly(ethylene succinate) Polyester - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. High Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. High-Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Synthesis of Sulfonated Poly(Arylene Ether Sulfone)s Containing Aliphatic Moieties for Effective Membrane Electrode Assembly Fabrication by Low-Temperature Decal Transfer Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing the Thermal Resistance of Poly(1,4-phenylene ether-ether-sulfone) (PEES)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on enhancing the thermal resistance of Poly(1,4-phenylene ether-ether-sulfone) (PEES).

Troubleshooting Guides

This section addresses specific issues that may be encountered during experimental procedures aimed at improving the thermal stability of PEES.

Sulfonation Issues

Problem: Inconsistent or low degree of sulfonation.

Possible Causes & Solutions:

• Incomplete Dissolution of PEES: Ensure the PEES polymer is fully dissolved in the concentrated sulfuric acid before initiating the reaction. Gentle heating and stirring can aid dissolution.

• Reaction Time and Temperature: The degree of sulfonation is highly dependent on both reaction time and temperature.

  • Low Temperature/Short Duration: May result in an insufficient degree of sulfonation.

  • High Temperature/Long Duration: Can lead to polymer chain scission and degradation, which can negatively impact thermal stability.[1] It is crucial to carefully control these parameters to achieve the desired sulfonation level without compromising the polymer backbone.

• Moisture Contamination: The presence of water in the sulfuric acid can reduce its sulfonating effectiveness. Use fresh, concentrated sulfuric acid for each reaction.

Problem: Reduced thermal stability after sulfonation.

Possible Causes & Solutions:

• Excessive Sulfonation: A very high degree of sulfonation can introduce an excessive number of sulfonic acid groups, which can degrade at lower temperatures than the polymer backbone, thereby reducing the overall thermal stability.[2][3] The relationship between the degree of sulfonation and thermal properties like Glass Transition Temperature (Tg) and Decomposition Temperature (Td) should be carefully characterized to find the optimal balance.

• Polymer Degradation: As mentioned, harsh sulfonation conditions can cause chain scission.[1] Consider using milder sulfonating agents or optimizing the reaction conditions to minimize degradation.

Nanoparticle Incorporation Issues

Problem: Poor dispersion of nanoparticles in the PEES matrix.

Possible Causes & Solutions:

• Nanoparticle Aggregation: Nanoparticles have a high surface energy and tend to agglomerate. To counteract this, surface modification of the nanoparticles with coupling agents or surfactants can improve their compatibility with the polymer matrix.[4]

• Inadequate Mixing: Employ high-shear mixing or ultrasonication to effectively disperse the nanoparticles within the polymer solution before casting or molding.

• Solvent Choice: The solvent used to dissolve the PEES can influence the dispersion of nanoparticles. Experiment with different solvents to find one that promotes better nanoparticle suspension.

Problem: Leaching of nanoparticles from the polymer composite.

Possible Causes & Solutions:

• Weak Interfacial Adhesion: Poor interaction between the nanoparticles and the PEES matrix can lead to leaching. Surface functionalization of the nanoparticles can create stronger covalent or non-covalent bonds with the polymer chains, improving their retention within the matrix.[5][6]

• High Nanoparticle Loading: Exceeding an optimal concentration of nanoparticles can lead to increased aggregation and a higher likelihood of leaching. It is important to determine the optimal loading percentage for the specific nanoparticle and application.

Cross-linking Issues

Problem: Uncontrolled or incomplete cross-linking.

Possible Causes & Solutions:

• Solvent Effects: The presence of a residual high-boiling-point solvent, such as dimethyl sulfoxide (B87167) (DMSO), is often crucial for facilitating the thermal cross-linking of sulfonated PEES.[7] The amount of residual solvent can significantly impact the degree of cross-linking.

• Thermal Treatment Conditions: The cross-linking reaction is sensitive to both temperature and time.

  • Insufficient Temperature/Time: May result in incomplete cross-linking and, consequently, a smaller improvement in thermal resistance.

  • Excessive Temperature/Time: Can lead to degradation of the polymer. A systematic study of the curing profile is recommended to identify the optimal conditions.[8]

• Degree of Sulfonation: The density of cross-links can be influenced by the number of available sulfonic acid groups. The initial degree of sulfonation should be considered when designing the cross-linking process.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for enhancing the thermal resistance of PEES?

A1: The main strategies to improve the thermal stability of PEES include:

• Sulfonation: Introducing sulfonic acid groups into the polymer backbone can increase its glass transition temperature.[2]

• Cross-linking: Creating a network structure through covalent bonds between polymer chains significantly restricts their thermal motion.[7][9][10][11]

• Incorporation of Nanoparticles: Adding inorganic nanoparticles such as silica, titania, or clays (B1170129) can enhance the thermal properties of the polymer matrix.[4][12]

• Polymer Blending: Mixing PEES with other high-performance polymers can yield a material with superior thermal properties.

Q2: How does the degree of sulfonation affect the thermal stability of PEES?

A2: The effect is complex. Initially, increasing the degree of sulfonation can raise the glass transition temperature (Tg) due to stronger intermolecular interactions between the polar sulfonic acid groups.[2] However, exceeding an optimal degree of sulfonation can lead to a decrease in the decomposition temperature because the sulfonic acid groups themselves can be less thermally stable than the polymer backbone.[2][3]

Q3: What are the key parameters to control during thermal cross-linking of sulfonated PEES?

A3: The critical parameters to control are the thermal treatment temperature, duration, and the presence of a suitable solvent to facilitate the reaction. For instance, thermal treatment of sulfonated poly(ether ether ketone) (a related polymer) above 150°C in the presence of residual DMSO has been shown to be effective.[7][8]

Q4: Which types of nanoparticles are effective in enhancing the thermal resistance of PEES?

A4: Various nanoparticles have been shown to be effective, including:

• Metal Oxides: Such as TiO2, SiO2, and Al2O3, which can improve thermal conductivity and stability.[13][14]

• Clays: Like montmorillonite, which can act as a thermal barrier.

• Carbon-based Nanomaterials: Including graphene oxide and carbon nanotubes, which can enhance thermal conductivity.

The effectiveness of a particular nanoparticle depends on its size, shape, concentration, and dispersion within the polymer matrix.[14]

Q5: How can I verify that the thermal resistance of my modified PEES has improved?

A5: The most common techniques for evaluating thermal stability are:

• Thermogravimetric Analysis (TGA): This measures the weight loss of a material as a function of temperature, providing information about the decomposition temperature (Td). An increase in Td indicates improved thermal stability.[15]

• Differential Scanning Calorimetry (DSC): This technique is used to determine the glass transition temperature (Tg). An increase in Tg suggests that the material can withstand higher temperatures before softening.[15]

Quantitative Data Summary

Modification Method	Modifier	Degree of Modification	Unmodified PEES Tg (°C)	Modified PEES Tg (°C)	Unmodified PEES Td (°C) (5% weight loss)	Modified PEES Td (°C) (5% weight loss)	Reference
Sulfonation	H₂SO₄	40%	~220-230	~240	~500	~250 (desulfonation)	[2]
Sulfonation	H₂SO₄	50%	~220-230	~245	~500	~245 (desulfonation)	[2]
Sulfonation	H₂SO₄	60%	~220-230	~250	~500	~240 (desulfonation)	[2]
Nanocomposite	Sulfated-TiO₂	0.1 wt%	Not Reported	Not Reported	Not Reported	Not Reported	[4]
Nanocomposite	Sulfated-TiO₂	0.8 wt%	Not Reported	Not Reported	Not Reported	Not Reported	[4]

Note: The thermal properties can vary depending on the specific grade of PEES and the detailed experimental conditions.

Experimental Protocols

Protocol 1: Sulfonation of PEES

• Dissolution: Dissolve a known amount of dried PEES powder in concentrated (98%) sulfuric acid at a specific polymer concentration (e.g., 5% w/v) in a three-necked flask equipped with a mechanical stirrer and a nitrogen inlet.[1]

• Reaction: Stir the mixture at a controlled temperature (e.g., 10°C) for a predetermined time (e.g., 7-8 hours) to achieve the desired degree of sulfonation.[1]

• Precipitation: Slowly pour the viscous polymer solution into a large volume of ice-cold deionized water with vigorous stirring to precipitate the sulfonated PEES (SPEES).

• Washing: Wash the precipitated polymer repeatedly with deionized water until the wash water is neutral (pH ≈ 7).

• Drying: Dry the SPEES product in a vacuum oven at a moderate temperature (e.g., 80°C) until a constant weight is achieved.

• Characterization: Determine the degree of sulfonation using techniques such as titration or ¹H NMR spectroscopy.

Protocol 2: Thermal Cross-linking of Sulfonated PEES

• Membrane Casting: Dissolve the synthesized SPEES in a suitable solvent like DMSO. Cast the solution onto a glass plate and dry in an oven at a temperature below the cross-linking temperature (e.g., 80-90°C) to form a membrane.[8]

• Pre-treatment: Peel the membrane from the glass plate and dry it further under vacuum.

• Thermal Treatment: Place the dried membrane in a ventilated oven and heat it to the cross-linking temperature (e.g., 180°C) for a specific duration (e.g., 3-24 hours), depending on the desired degree of cross-linking.[7]

• Post-treatment: After cooling, immerse the cross-linked membrane in deionized water to remove any residual solvent.

• Characterization: Evaluate the degree of cross-linking by measuring the swelling ratio in a suitable solvent.

Visualizations

Caption: Workflow for the sulfonation of PEES.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of sulfonation degree on molecular weight, thermal stability, and proton conductivity of poly(arylene ether sulfone)s membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Modifications of polyethersulfone membrane by doping sulfated-TiO 2 nanoparticles for improving anti-fouling property in wastewater treatment - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06406C [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Influence of polyethersulfone polymer–metal oxide nanoparticle affinity interactions in preventing nanoparticle leaching during membrane cleaning with harsh chemical agents | CoLab [colab.ws]
• 7. researchgate.net [researchgate.net]
• 8. art.torvergata.it [art.torvergata.it]
• 9. mdpi.com [mdpi.com]
• 10. Cross-Linked Sulfonated Poly(arylene ether sulfone) Membrane Using Polymeric Cross-Linkers for Polymer Electrolyte Membrane Fuel Cell Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Modifications of polyethersulfone membrane by doping sulfated-TiO2 nanoparticles for improving anti-fouling property in wastewater treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. mdpi.com [mdpi.com]
• 14. Influence of Nanoparticles on Thermal and Electrical Conductivity of Composites | MDPI [mdpi.com]
• 15. tsapps.nist.gov [tsapps.nist.gov]

Technical Support Center: Overcoming Poor Adhesion of PEES Coatings

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Poly(ether ether sulfone) (PEES) coatings. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues related to poor coating adhesion on PEES substrates.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of poor adhesion of coatings on PEES substrates?

Poor adhesion of coatings on Poly(ether ether sulfone) (PEES) substrates can stem from several factors, primarily related to the inert nature of the polymer surface. Key causes include:

• Low Surface Energy: PEES is an inherently low-surface-energy material, which can make it difficult for coatings to wet and spread evenly across the surface, a crucial first step for good adhesion.

• Surface Contamination: The presence of contaminants such as oils, mold release agents, dust, or other residues can create a weak boundary layer that prevents the coating from directly bonding to the PEES substrate.[1][2]

• Smooth Surface Topography: A very smooth surface may not provide sufficient mechanical interlocking for the coating to anchor effectively.[3]

• Incompatible Coating Formulation: The chemical properties of the coating may not be compatible with the PEES surface, leading to weak interfacial bonds.

• Improper Curing: Incomplete or improper curing of the coating can result in a weak film with poor adhesion.

• Environmental Factors: High humidity or extreme temperatures during application and curing can negatively impact adhesion.[1]

Q2: What are the primary strategies to improve the adhesion of coatings on PEES?

To enhance the adhesion of coatings on PEES, it is essential to modify the surface to make it more receptive to the coating. The main strategies involve:

• Surface Cleaning: Thoroughly cleaning the PEES surface to remove any contaminants is the first and most critical step.

• Surface Treatment: Employing surface treatment techniques to increase the surface energy and/or create a rougher surface for better mechanical keying. Common methods include:

  • Plasma Treatment: This method uses ionized gas to activate the PEES surface, introducing polar functional groups that improve wettability and chemical bonding.[4][5][6]

  • Chemical Etching: Using strong acids to create a micro-roughened surface and introduce chemical functional groups.

  • UV Photo-oxidation: Exposing the PEES surface to ultraviolet radiation in the presence of oxygen to create a more hydrophilic surface.[7]

• Use of Adhesion Promoters: Applying a tie-layer or primer that has good adhesion to both the PEES substrate and the subsequent coating.

• Optimizing Coating Application and Curing Parameters: Ensuring the coating is applied and cured according to the manufacturer's recommendations to achieve optimal film properties.

Troubleshooting Guides

Problem: Coating Delamination or Peeling

Symptom: The applied coating lifts or peels away from the PEES substrate easily.

Potential Cause	Troubleshooting Steps
Inadequate Surface Preparation	1. Thoroughly Clean the Substrate: Use appropriate solvents to remove any organic contaminants. Ensure the surface is completely dry before proceeding. 2. Implement a Surface Treatment Protocol: Based on available equipment and coating type, consider plasma treatment or chemical etching to increase surface energy and roughness.
Low Surface Energy of PEES	1. Perform Surface Energy Measurement: Use contact angle measurements to assess the wettability of the PEES surface before and after treatment. A lower contact angle indicates higher surface energy and better wettability. 2. Select an Appropriate Surface Treatment: For a significant increase in surface energy, plasma treatment is highly effective.
Incompatible Coating	1. Consult Coating Supplier: Verify the suitability of the coating for high-performance polymers like PEES. 2. Use an Adhesion Promoter: Apply a primer specifically designed to bridge the PEES substrate and the topcoat.
Incorrect Curing	1. Verify Curing Parameters: Ensure the curing time and temperature are in accordance with the coating's technical data sheet. 2. Monitor Curing Environment: Control humidity and air circulation during the curing process.

Problem: Poor Wetting (Beading of the Coating)

Symptom: The liquid coating does not spread evenly on the PEES surface and forms beads or droplets.

Potential Cause	Troubleshooting Steps
Low Surface Energy	1. Increase Surface Energy: The primary solution is to employ a surface treatment method like plasma treatment or UV photo-oxidation to make the surface more hydrophilic.[4][7]
Surface Contamination	1. Rigorous Cleaning: Ensure all contaminants are removed. Even minute amounts of residue can lead to poor wetting.
High Surface Tension of Coating	1. Modify Coating Formulation: If possible, consult with the formulator to adjust the surface tension of the liquid coating.

Experimental Protocols

Plasma Treatment for PEES Surface Activation

This protocol describes a general procedure for activating a PEES surface using low-pressure argon plasma.

Objective: To increase the surface energy of PEES to improve coating adhesion.

Materials and Equipment:

• PEES substrate

• Low-pressure plasma system with a radio frequency (RF) generator

• Argon gas (high purity)

• Contact angle goniometer

Procedure:

• Sample Preparation: Clean the PEES substrate with isopropyl alcohol and deionized water in an ultrasonic bath for 15 minutes to remove any surface contaminants. Dry the substrate thoroughly with nitrogen gas.

• Plasma Treatment:

  • Place the cleaned and dried PEES substrate in the plasma chamber.

  • Evacuate the chamber to a base pressure of approximately 10 Pa.

  • Introduce argon gas into the chamber at a controlled flow rate (e.g., 20 sccm).

  • Set the RF power to 60 W.

  • Ignite the plasma and treat the PEES surface for 120 seconds.[4]

  • After treatment, vent the chamber and remove the sample.

• Characterization:

  • Measure the water contact angle on the treated and untreated PEES surfaces to quantify the change in hydrophilicity. A significant decrease in the contact angle indicates successful surface activation.

Expected Outcome: A significant decrease in the water contact angle, indicating increased surface energy and improved wettability.

Adhesion Testing: Cross-Cut Test (ASTM D3359)

This protocol outlines the procedure for assessing coating adhesion using the cross-cut tape test.

Objective: To qualitatively assess the adhesion of a coating to a PEES substrate.

Materials and Equipment:

• Coated PEES substrate

• Cross-cut adhesion test kit (with cutting tool and specified pressure-sensitive tape)

• Soft brush

• Magnifying glass

Procedure:

• Make the Cuts:

  • Place the cutting guide on the coated surface.

  • Use the cutting tool to make a series of parallel cuts through the coating to the substrate.

  • Rotate the guide 90 degrees and make a second series of cuts perpendicular to the first, creating a cross-hatch pattern.

• Clean the Area: Gently brush the cut area to remove any loose flakes of the coating.

• Apply the Tape:

  • Cut a piece of the specified adhesive tape and apply it over the cross-hatch area.

  • Press the tape down firmly with a finger or the eraser end of a pencil to ensure good contact.

• Remove the Tape:

  • Within 90 seconds of application, remove the tape by pulling it back on itself at a 180-degree angle in a smooth, continuous motion.

• Evaluate Adhesion:

  • Examine the cross-hatch area and the tape for any removed coating.

  • Classify the adhesion according to the ASTM D3359 scale (5B for no peeling to 0B for more than 65% of the coating removed).

Expected Outcome: A qualitative assessment of the coating's adhesion, which can be used to compare the effectiveness of different surface treatments.

Data Presentation

Table 1: Effect of Surface Treatment on PEES Wettability

Treatment	Power (W)	Time (s)	Gas Flow (sccm)	Water Contact Angle (°)
Untreated PEES	-	-	-	~85°
Argon Plasma	60	120	20	< 30°[4]

Note: The water contact angle for untreated PEES can vary depending on the specific grade and surface finish. The value for plasma-treated PEES is an expected result based on literature for similar polymers and treatments.

Visualizations

Caption: Experimental workflow for improving PEES coating adhesion.

Caption: Troubleshooting flowchart for poor PEES coating adhesion.

References

• 1. Coating Failure Troubleshooting [marvelcoatings.com]
• 2. gsextruder.com [gsextruder.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Minimizing Solvent-Induced Swelling of PEES Membranes

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to solvent-induced swelling of Poly(ether ether sulfone) (PEES) membranes during experimental work.

Troubleshooting Guides

This section addresses specific issues you may encounter with your PEES membranes.

Issue 1: My PEES membrane swelled excessively after immersion in an organic solvent.

• Question: I immersed my PEES membrane in N,N-Dimethylformamide (DMF), and it swelled significantly, compromising its integrity. What are the potential causes and how can I mitigate this?

• Answer: Excessive swelling of PEES membranes in solvents like DMF is a known issue.[1] The extent of swelling is influenced by the affinity between the polymer and the solvent.[2] Solvents with solubility parameters close to that of the polymer will cause more significant swelling.

  Troubleshooting Steps:

  • Solvent Selection: If your experimental conditions permit, consider switching to a solvent with a greater difference in solubility parameter compared to PEES. For instance, alcohols like methanol (B129727) and ethanol (B145695) generally cause less swelling in polyethersulfone (PES) membranes compared to aprotic solvents like DMF or N-Methyl-2-pyrrolidone (NMP).[3][4]

  • Crosslinking: Introduce crosslinking to the PEES membrane. Crosslinking creates a network structure within the polymer, which restricts the mobility of polymer chains and reduces the degree of swelling.[5][6] This can be achieved through chemical crosslinking methods. Increased crosslinking density generally leads to reduced swelling.[7]

  • Pre-treatment/Conditioning: Before the main experiment, consider pre-soaking the membrane in a less aggressive solvent to stabilize the polymer matrix.

  • Temperature Control: Perform your experiment at a lower temperature, if possible, as elevated temperatures can sometimes increase the rate and degree of swelling.

Issue 2: The flux and rejection performance of my PEES membrane changed dramatically after solvent exposure.

• Question: After using my PEES membrane for organic solvent nanofiltration (OSN), I observed a significant increase in flux and a drop in solute rejection. Why did this happen and how can I prevent it?

• Answer: Changes in membrane performance are often a direct consequence of solvent-induced swelling. Swelling can enlarge the membrane pores, leading to an increased flux of the solvent and a decreased rejection of the solute.[2] The presence of the solvent within the polymer matrix alters the macromolecular dynamics, which can substantially affect the membrane's performance.[8][9]

  Troubleshooting Steps:

  • Assess Swelling: First, quantify the degree of swelling of your membrane in the specific solvent to confirm that swelling is the root cause. A detailed protocol for this is provided in the "Experimental Protocols" section.

  • Employ Anti-Swelling Strategies:

    • Crosslinking: As mentioned previously, crosslinking is a highly effective method to enhance the stability of the membrane in organic solvents and maintain its separation performance.[1]

    • Use of Additives: Incorporating certain nanoparticles or other polymers can sometimes reduce the extent of swelling.

  • Membrane Selection: If you are in the early stages of process development, consider screening different types of solvent-resistant membranes to find one that is more stable in your target solvent.

Frequently Asked Questions (FAQs)

Q1: What is solvent-induced swelling in PEES membranes?

A1: Solvent-induced swelling is a phenomenon where a polymeric membrane, such as PEES, absorbs solvent molecules, causing it to increase in volume and thickness.[10] This occurs because of the thermodynamic affinity between the polymer and the solvent. The solvent molecules penetrate the polymer matrix, causing the polymer chains to move apart.

Q2: How does solvent-induced swelling affect my experiment?

A2: Swelling can have several detrimental effects on your experiment:

• Altered Separation Performance: Swelling can change the pore size and structure of the membrane, leading to decreased rejection of solutes and increased, often unpredictable, solvent flux.[2]

• Mechanical Instability: Excessive swelling can weaken the mechanical strength of the membrane, making it more prone to damage under pressure.[10]

• Delamination: In composite membranes, swelling of the active layer can lead to delamination from the support layer.[2]

Q3: Which solvents are most likely to cause swelling in PEES membranes?

A3: Solvents with similar solubility parameters to PEES are most likely to cause significant swelling. Polar aprotic solvents such as N,N-Dimethylformamide (DMF), N-methyl-2-pyrrolidone (NMP), and dimethyl sulfoxide (B87167) (DMSO) are known to cause swelling in PES membranes.[4] The affinity between the solvent and the membrane material is a key factor; the smaller the difference in their solubility parameters, the higher the sorption and swelling.[2]

Q4: How can I reduce or prevent swelling of my PEES membrane?

A4: Several strategies can be employed to minimize swelling:

• Crosslinking: This is one of the most effective methods. By creating chemical bonds between polymer chains, the membrane's structure becomes more rigid and less susceptible to swelling.[5][6]

• Solvent Choice: Whenever possible, choose a solvent that has a low affinity for the PEES membrane.

• Polymer Modification: In some cases, the PEES polymer itself can be modified to be more solvent-resistant.

Q5: How is the degree of swelling measured?

A5: The degree of swelling is typically determined by measuring the change in weight or dimensions (thickness, length, and width) of the membrane before and after immersion in the solvent. A detailed experimental protocol is provided below.

Quantitative Data on Membrane Swelling

The following tables summarize quantitative data on the swelling of polyethersulfone (PES) and similar polymers in various organic solvents. This data can be used as a reference to predict the potential swelling behavior of your PEES membranes.

Table 1: Swelling of Polyethersulfone (PES) in Different Solvents

Solvent	Swelling Degree (%)	Reference
N-methyl-2-pyrrolidone (NMP)	Data not explicitly quantified, but noted to cause swelling	[3]
N,N-Dimethylformamide (DMF)	Data not explicitly quantified, but noted to cause swelling	[3]
Dimethyl sulfoxide (DMSO)	Data not explicitly quantified, but noted to cause swelling	[3]
Isobutanol/water/methanol mixtures	Known to cause swelling in PES	[2]

Experimental Protocols

Protocol: Gravimetric Determination of Solvent Swelling

This protocol details the steps to measure the degree of swelling of a PEES membrane by monitoring its weight change.

• Sample Preparation:

  • Cut a piece of the PEES membrane to a specific dimension (e.g., 2 cm x 2 cm).

  • Dry the membrane sample in a vacuum oven at a specified temperature (e.g., 60 °C) for 24 hours to remove any residual moisture.

  • After drying, place the membrane in a desiccator to cool to room temperature.

  • Measure the initial dry weight of the membrane (Wd) using an analytical balance.

• Swelling Procedure:

  • Immerse the dry membrane sample in a sealed container filled with the target organic solvent.

  • Allow the membrane to swell for a predetermined period (e.g., 24, 48, or 72 hours) at a constant temperature. Ensure the sample is fully submerged.

• Measurement of Swollen Weight:

  • After the immersion period, carefully remove the swollen membrane from the solvent.

  • Quickly blot the surface of the membrane with filter paper to remove excess solvent without compressing the membrane.

  • Immediately weigh the swollen membrane (Ws) on the analytical balance.

• Calculation of Swelling Degree:

  • The degree of swelling (DS) is calculated using the following formula:

    DS (%) = [(Ws - Wd) / Wd] x 100

• Data Recording and Analysis:

  • Repeat the experiment at least three times to ensure reproducibility.

  • Record the average degree of swelling and the standard deviation.

  • You can also perform kinetic studies by measuring the swollen weight at different time intervals to understand the dynamics of swelling.

Visualizations

Caption: Experimental workflow for determining the degree of solvent-induced swelling.

Caption: Troubleshooting decision tree for excessive membrane swelling.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. The influence of different crosslinking agents onto the physical properties, integration behavior and immune response of collagen-based barrier membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Crosslinking and Swelling Properties of pH-Responsive Poly(Ethylene Glycol)/Poly(Acrylic Acid) Interpenetrating Polymer Network Hydrogels [mdpi.com]
• 8. ris.utwente.nl [ris.utwente.nl]
• 9. researchgate.net [researchgate.net]
• 10. poj.ippi.ac.ir [poj.ippi.ac.ir]

Strategies to enhance the proton conductivity of sulfonated PEES

Welcome to the Technical Support Center for Strategies to Enhance the Proton Conductivity of Sulfonated PEES. This resource is designed to provide researchers, scientists, and drug development professionals with practical troubleshooting guidance and frequently asked questions to support your experimental work with sulfonated poly(ether ether sulfone) (SPEES) membranes.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis and characterization of sulfonated PEES membranes.

Q1: My sulfonated PEES membrane exhibits low proton conductivity. What are the potential causes and how can I improve it?

Potential Causes:

• Insufficient Degree of Sulfonation (DS): The primary factor influencing proton conductivity is the concentration of sulfonic acid (-SO₃H) groups. A low DS will result in fewer charge carriers and consequently, lower conductivity.

• Poorly Formed Ionic Channels: Even with an adequate DS, if the sulfonic acid groups are not well-distributed to form continuous hydrophilic channels for proton transport, the conductivity will be low.

• Residual Solvent: The presence of residual casting solvent can interfere with the formation of proton-conducting pathways.[1]

• Inadequate Hydration: Proton conductivity in SPEES membranes is highly dependent on water content. Insufficient hydration will lead to a significant drop in conductivity.

Solutions:

• Optimize the Sulfonation Reaction:

  • Increase Reaction Time and/or Temperature: The degree of sulfonation can be controlled by adjusting the reaction time and temperature.[2] Increasing these parameters generally leads to a higher DS. However, be aware that harsh conditions can lead to polymer degradation.

  • Choice of Sulfonating Agent: Chlorosulfonic acid is a stronger sulfonating agent than concentrated sulfuric acid and can lead to a higher DS.[3][4]

• Enhance Ionic Channel Formation:

  • Incorporate Nanofillers: The addition of hydrophilic nanofillers such as Zeolitic Imidazolate Frameworks (ZIFs) can create additional proton-conducting pathways at the polymer-filler interface. For instance, incorporating ZIF-8 into SPEES membranes has been shown to enhance proton transport.[5]

  • Blend with Other Polymers: Blending SPEES with other sulfonated polymers can modify the membrane morphology and improve the connectivity of ionic domains.[6][7]

• Ensure Complete Solvent Removal: After casting, dry the membrane thoroughly in a vacuum oven at an appropriate temperature to remove any residual solvent. The choice of casting solvent also plays a role, with some solvents like N-methyl-2-pyrrolidone (NMP) potentially leading to higher proton conductivity compared to others.[1]

• Proper Hydration and Measurement:

  • Before measuring proton conductivity, ensure the membrane is fully hydrated by immersing it in deionized water for an extended period (e.g., 24 hours).

  • Conduct the measurement under controlled humidity and temperature conditions, as these significantly impact conductivity.

Q2: The SPEES membrane swells excessively in water, leading to poor mechanical stability. How can I mitigate this?

Potential Causes:

• High Degree of Sulfonation (DS): While a high DS is desirable for proton conductivity, it also increases the hydrophilicity of the membrane, leading to excessive water uptake and swelling.[8] This can compromise the mechanical integrity of the membrane.[7]

Solutions:

• Control the Degree of Sulfonation: A balance must be struck between achieving high proton conductivity and maintaining good mechanical stability. A lower DS will reduce swelling. Experiment with different sulfonation times and temperatures to find the optimal DS for your application.[2]

• Introduce Cross-linking: Cross-linking the polymer chains can restrict their movement and reduce swelling. This can be achieved through various chemical or thermal methods.

• Incorporate Nanofillers: The addition of inorganic nanofillers like ZIFs or silica (B1680970) can reinforce the polymer matrix and improve its dimensional stability, thereby reducing swelling.[5]

• Blend with a More Rigid Polymer: Blending SPEES with a less hydrophilic and more mechanically robust polymer, such as polyetherimide (PEI), can enhance the overall mechanical properties and reduce swelling.[6]

Q3: I'm having difficulty achieving a uniform dispersion of nanofillers in the SPEES matrix. What are some effective techniques?

Potential Causes:

• Agglomeration of Nanoparticles: Nanofillers have a high surface energy and tend to agglomerate, making uniform dispersion challenging.

• Poor Interfacial Adhesion: Incompatibility between the nanofiller surface and the polymer matrix can lead to poor dispersion.

Solutions:

• Ultrasonication: Using an ultrasonic bath or probe sonicator is a common and effective method to break up nanoparticle agglomerates in the polymer solution before casting.

• Surface Functionalization of Nanofillers: Modifying the surface of the nanofillers with functional groups that are compatible with the SPEES matrix can improve dispersion. For example, sulfonating the nanofillers can enhance their interaction with the sulfonated polymer.

• High-Shear Mixing: Employing high-shear mixing techniques can provide the necessary energy to disperse the nanofillers throughout the polymer solution.

• In-situ Synthesis of Nanofillers: Synthesizing the nanofillers directly within the polymer matrix can lead to a more uniform distribution. For ZIFs, this can be achieved by adding the metal precursors and ligands to the SPEES solution.[9]

FAQs

General Concepts

Q: What is the primary mechanism of proton conduction in sulfonated PEES membranes?

A: The primary mechanism is the vehicle mechanism, where protons (H⁺) associate with water molecules to form hydronium ions (H₃O⁺), which then diffuse through the hydrophilic channels formed by the sulfonic acid groups. The Grotthuss mechanism (proton hopping) can also play a role, especially at lower hydration levels.

Experimental Procedures

Q: How is the degree of sulfonation (DS) experimentally determined?

A: The most common method is through ¹H NMR spectroscopy. By comparing the integration of peaks corresponding to the protons on the sulfonated and non-sulfonated aromatic rings, the DS can be calculated. Another method is through titration to determine the ion exchange capacity (IEC), which is directly related to the DS.[10]

Q: What is the standard procedure for measuring proton conductivity?

A: Proton conductivity is typically measured using Electrochemical Impedance Spectroscopy (EIS). A hydrated membrane sample is placed between two electrodes in a measurement cell, and an AC voltage is applied over a range of frequencies. The bulk resistance of the membrane is extracted from the resulting Nyquist plot and used to calculate the conductivity.

Materials and Reagents

Q: What are the common sulfonating agents for PEES?

A: The most commonly used sulfonating agents are concentrated sulfuric acid (H₂SO₄) and chlorosulfonic acid (ClSO₃H).[4][11] Concentrated sulfuric acid is generally easier to handle, while chlorosulfonic acid is more reactive and can achieve higher degrees of sulfonation.[3]

Q: What are some examples of protic ionic liquids (PILs) used to enhance the proton conductivity of SPEES?

A: Imidazolium-based PILs are commonly used. The choice of cation and anion in the PIL can be tuned to optimize its interaction with the SPEES matrix and enhance proton conductivity.

Quantitative Data

The following table summarizes the proton conductivity of SPEES membranes modified with various strategies.

Modification Strategy	Filler/Dopant	Filler/Dopant Loading (wt%)	Temperature (°C)	Relative Humidity (%)	Proton Conductivity (S/cm)
Pristine SPEES	-	-	80	95	0.064
Nanocomposite	ZIF-90	3	90	98	0.160
Nanocomposite	ZIF-8	5	Not Specified	Fully Hydrated	Not Specified, but enhanced
Polymer Blend	Polyetherimide (PEI)	30	80	80	0.00338
Doping	Protic Ionic Liquid	50	100	Anhydrous	0.00717

Experimental Protocols

Protocol 1: Sulfonation of PEES using Concentrated Sulfuric Acid

• Drying: Dry the PEES pellets in a vacuum oven at 100 °C overnight to remove any moisture.

• Dissolution: In a three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, slowly add the dried PEES pellets to concentrated sulfuric acid (95-98%) at room temperature with vigorous stirring. A typical ratio is 5 g of PEES to 100 mL of sulfuric acid.

• Reaction: Once the PEES is completely dissolved, heat the reaction mixture to the desired temperature (e.g., 50-80 °C) and maintain it for a specific duration (e.g., 4-24 hours). The reaction time and temperature will determine the degree of sulfonation.

• Precipitation: After the desired reaction time, cool the solution to room temperature and then slowly pour it into a large volume of ice-cold deionized water with constant stirring. The sulfonated PEES (SPEES) will precipitate as white flakes or fibers.

• Washing: Filter the precipitated SPEES and wash it repeatedly with deionized water until the wash water is neutral (pH ≈ 7). This step is crucial to remove any residual sulfuric acid.

• Drying: Dry the purified SPEES in a vacuum oven at 80 °C for 24 hours.

Protocol 2: Preparation of SPEES Membranes by Solvent Casting

• Dissolution: Dissolve the dried SPEES polymer in a suitable solvent, such as N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP), to form a homogeneous solution (e.g., 15-20 wt%).[2] Stir the solution until the polymer is completely dissolved.

• Casting: Pour the polymer solution onto a clean, flat glass plate. Use a casting knife or a doctor blade to spread the solution evenly to a desired thickness.

• Evaporation: Place the glass plate in an oven at a controlled temperature (e.g., 60-80 °C) to slowly evaporate the solvent. The evaporation rate can influence the membrane morphology.

• Peeling and Annealing: Once the solvent has evaporated, immerse the glass plate in deionized water to peel off the membrane. Subsequently, anneal the membrane at a temperature above its glass transition temperature to relieve internal stresses.

• Post-treatment: To ensure complete removal of any residual solvent, immerse the membrane in dilute sulfuric acid (e.g., 1 M H₂SO₄) for a day, followed by thorough washing with deionized water.[1]

Protocol 3: Measurement of Ion Exchange Capacity (IEC)

• Proton Exchange: Accurately weigh a piece of the dry SPEES membrane (W_dry). Immerse the membrane in a known volume of a salt solution (e.g., 1 M NaCl) for at least 24 hours to allow for the exchange of H⁺ ions from the sulfonic acid groups with Na⁺ ions from the solution.

• Titration: Remove the membrane from the salt solution. Titrate the solution with a standardized sodium hydroxide (B78521) (NaOH) solution (e.g., 0.01 M) using a pH meter or an indicator like phenolphthalein (B1677637) to determine the amount of H⁺ ions released into the solution.[12]

• Calculation: The IEC, in milliequivalents per gram (meq/g), is calculated using the following formula:

  IEC = (V_NaOH × C_NaOH) / W_dry

  where:

  • V_NaOH is the volume of NaOH solution used in the titration (in mL).

  • C_NaOH is the concentration of the NaOH solution (in mol/L).

  • W_dry is the dry weight of the membrane (in g).

Protocol 4: Measurement of Water Uptake and Swelling Ratio

• Dry Weight and Dimensions: Dry a piece of the SPEES membrane in a vacuum oven at 80 °C until a constant weight is achieved. Record the dry weight (W_dry) and measure its length and width (L_dry, W_dry).

• Hydration: Immerse the dry membrane in deionized water at a specific temperature (e.g., room temperature or 80 °C) for 24 hours to ensure full hydration.

• Wet Weight and Dimensions: Remove the hydrated membrane from the water, gently wipe the surface with filter paper to remove excess water, and immediately weigh it (W_wet). Quickly measure its length and width (L_wet, W_wet).

• Calculations:

  • Water Uptake (%) = [(W_wet - W_dry) / W_dry] × 100

  • Area Swelling Ratio (%) = [((L_wet × W_wet) - (L_dry × W_dry)) / (L_dry × W_dry)] × 100

Visualizations

Caption: .

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Modification of Sulfonated Polyethersulfone Membrane as a Selective Adsorbent for Co(II) Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Fabrication of an antifouling PES ultrafiltration membrane via blending SPSF - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Preventing Degradation of PEES in Harsh Chemical Environments

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the degradation of Poly(ether ether sulfone) (PEES) in harsh chemical environments. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Poly(ether ether sulfone) (PEES) and why is it used in laboratory settings?

A1: Poly(ether ether sulfone) (PESU or PES) is a high-performance, amorphous thermoplastic polymer known for its exceptional thermal stability, mechanical strength, and chemical resistance.[1] Its molecular structure, which includes sulfone and ether linkages, provides rigidity, flexibility, and resistance to many chemicals, making it suitable for demanding applications in various fields, including biomedical and pharmaceutical research.[2][3] PES is often used for filtration membranes, medical devices, and laboratory equipment that require repeated sterilization.[1][4]

Q2: What are the general chemical resistance properties of PEES?

A2: PEES exhibits good resistance to a wide range of chemicals, including aqueous acids, bases, oils, greases, aliphatic hydrocarbons, and alcohols.[4][5] It is generally stable in polar solvents like ketones and esters, as well as non-polar solvents such as hydrocarbons.[2] However, it can be attacked by ketones, esters, and some halogenated and aromatic hydrocarbons.[4] Strong oxidizing agents and some chlorinated solvents may also cause degradation.[2][5]

Q3: What are the typical signs of PEES degradation?

A3: Degradation of PEES can manifest in several ways, including:

• Discoloration: Yellowing or browning of the material.

• Embrittlement: Loss of flexibility, leading to cracking or fracturing under stress.

• Swelling or Dissolution: Noticeable changes in dimensions or a complete breakdown of the material when exposed to aggressive solvents.

• Changes in Mechanical Properties: A decrease in tensile strength, elongation at break, or other mechanical performance indicators.

• Surface Crazing: The appearance of fine cracks on the surface of the polymer.

Q4: How does temperature affect the chemical resistance of PEES?

A4: The chemical resistance of PEES, like most thermoplastics, is dependent on temperature.[5] Elevated temperatures can accelerate the rate of chemical attack and degradation.[3] While PEES has a high glass transition temperature (around 220-230°C) and can be used continuously at temperatures up to 180°C, its resistance to certain chemicals may be reduced at higher temperatures.[1][4] It is crucial to consider the operating temperature when selecting PEES for applications involving chemical exposure.

Troubleshooting Guide

Issue 1: The PEES component has discolored (yellowed/browned) after chemical exposure.

Possible Cause	Troubleshooting/Prevention Steps
Oxidative Degradation: Exposure to strong oxidizing agents (e.g., concentrated nitric acid, chromic acid) or prolonged exposure to air at elevated temperatures.[5][6]	- Avoid using PEES with strong oxidizing agents. - If high-temperature applications are necessary, consider performing them in an inert atmosphere (e.g., nitrogen). - For applications requiring resistance to strong oxidizers, consider alternative polymers like PEEK, though even PEEK has limitations with concentrated nitric and sulfuric acids.
Photo-degradation: Prolonged exposure to UV radiation.	- Store PEES components and materials away from direct sunlight or other UV sources. - If UV exposure is unavoidable, consider using a UV-stabilized grade of PEES or a protective housing.

Issue 2: The PEES component has become brittle and cracked.

Possible Cause	Troubleshooting/Prevention Steps
Chemical Attack: Exposure to incompatible solvents such as ketones, esters, halogenated hydrocarbons (e.g., methylene (B1212753) chloride, chloroform), or aromatic hydrocarbons.[4][5]	- Consult the chemical compatibility chart (Table 1) before exposing PEES to any new solvent. - If a solvent is not listed, it is recommended to perform a chemical compatibility test (see Experimental Protocol 1).
Environmental Stress Cracking (ESC): The combined effect of mechanical stress and a chemical agent that is only mildly aggressive on its own.	- Minimize residual stress in PEES components from manufacturing or assembly. - Avoid over-tightening fittings or applying excessive mechanical loads in the presence of chemical agents. - Anneal the PEES part if high residual stress is suspected.

Issue 3: The PEES component has swollen or dissolved.

Possible Cause	Troubleshooting/Prevention Steps
High Solvent Affinity: Exposure to solvents that can readily dissolve PEES, such as N-Methyl-2-pyrrolidone (NMP), dimethylformamide (DMF), or dimethyl sulfoxide (B87167) (DMSO).[7]	- Avoid using these solvents with PEES unless dissolution is the intended purpose (e.g., for casting films). - If a process requires such solvents, select an alternative polymer with higher resistance.

Quantitative Data: Chemical Compatibility of PEES

The following table summarizes the chemical resistance of Poly(ether ether sulfone). The data is based on immersion tests at 25°C for 48 hours, unless otherwise specified.[5]

Table 1: Chemical Resistance of PEES

Chemical	Concentration	Temperature (°C)	Resistance
Acids
Acetic Acid	10%	25	Resistant
Acetic Acid	30%	25	Resistant
Acetic Acid	90%	25	Resistant
Acetic Acid, Glacial	100%	25	Resistant
Hydrochloric Acid	Concentrated	25	Resistant
Nitric Acid	6N	25	Resistant
Nitric Acid	Concentrated	25	Not Recommended
Sulfuric Acid	6N	25	Resistant
Sulfuric Acid	Concentrated	25	Not Recommended
Phosphoric Acid	Concentrated	25	Resistant
Chromic Acid	Concentrated	25	Resistant
Bases
Sodium Hydroxide	-	-	Good Resistance
Ammonium Hydroxide	-	-	Good Resistance
Solvents
Acetone	100%	25	Not Recommended
Benzene	100%	25	Limited Resistance
Chloroform	100%	25	Not Recommended
Dimethylformamide (DMF)	100%	25	Not Recommended
Dimethyl Sulfoxide (DMSO)	100%	25	Not Recommended
Ethanol	100%	25	Resistant
Isopropanol	100%	25	Resistant
Methanol	100%	25	Resistant
Methylene Chloride	100%	25	Not Recommended
N-Methyl-2-pyrrolidone (NMP)	100%	25	Not Recommended
Toluene	100%	25	Limited Resistance
Xylene	100%	25	Limited Resistance

Resistance Key:

• Resistant: No significant change in weight, dimensions, or mechanical properties.

• Limited Resistance: Some effect, such as slight swelling or a minor loss of mechanical properties. The material may be suitable for short-term, non-critical applications.

• Not Recommended: Significant degradation, such as swelling, dissolution, or embrittlement.

Experimental Protocols

Protocol 1: Weight Loss Analysis for Chemical Compatibility

This protocol outlines the procedure for determining the chemical resistance of PEES by measuring the change in mass after immersion in a chemical agent.

• Sample Preparation:

  • Cut at least three PEES specimens of uniform size and shape (e.g., 25 mm x 25 mm x 3 mm).

  • Clean the specimens with a non-aggressive solvent (e.g., isopropanol) and dry them thoroughly in a vacuum oven at a temperature below the glass transition temperature of PEES (e.g., 80°C) until a constant weight is achieved.

  • Record the initial dry weight of each specimen (W_i) using an analytical balance.

• Immersion:

  • Place each specimen in a separate, sealed container filled with the test chemical. Ensure the specimen is fully immersed.

  • Store the containers at a constant temperature (e.g., 25°C or the intended use temperature) for a specified duration (e.g., 24, 48, or 168 hours).

• Post-Immersion Analysis:

  • After the immersion period, carefully remove the specimens from the chemical.

  • Gently wipe the surface with a clean, dry cloth to remove excess liquid.

  • Dry the specimens in a vacuum oven under the same conditions as in step 1 until a constant weight is achieved.

  • Record the final dry weight of each specimen (W_f).

• Calculation of Weight Change:

  • Calculate the percentage of weight change (%WC) for each specimen using the following formula: %WC = [(W_f - W_i) / W_i] * 100

• Interpretation:

  • A weight gain typically indicates solvent absorption and swelling.

  • A weight loss may suggest dissolution or chemical degradation of the polymer.

  • A significant change in weight (e.g., >1%) indicates poor chemical compatibility.

Protocol 2: ATR-FTIR Spectroscopy for Detecting Chemical Degradation

This protocol describes how to use Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) spectroscopy to identify chemical changes in PEES after exposure to a harsh environment.

• Sample Preparation:

  • Use a PEES film or a flat section of a PEES component that has been exposed to the chemical environment.

  • Prepare a control sample of unexposed PEES for comparison.

  • Ensure the surfaces of both the exposed and control samples are clean and dry.

• ATR-FTIR Measurement:

  • Obtain a background spectrum of the clean ATR crystal.

  • Place the control (unexposed) PEES sample onto the ATR crystal and apply consistent pressure to ensure good contact.

  • Collect the IR spectrum of the control sample over a suitable wavenumber range (e.g., 4000-650 cm⁻¹).

  • Clean the ATR crystal thoroughly.

  • Place the exposed PEES sample onto the ATR crystal with the exposed surface in contact with the crystal and apply the same pressure as for the control sample.

  • Collect the IR spectrum of the exposed sample.

• Spectral Analysis:

  • Compare the spectrum of the exposed sample to the spectrum of the control sample.

  • Look for the appearance of new peaks or significant changes in the intensity of existing peaks. Key regions to examine for PEES degradation include:

    • Carbonyl group region (around 1700-1740 cm⁻¹): The appearance of a peak in this region can indicate oxidation.

    • Hydroxyl group region (broad peak around 3200-3600 cm⁻¹): The appearance of a broad peak may suggest hydrolysis.

    • Changes in the sulfone group peaks (around 1320 cm⁻¹ and 1150 cm⁻¹): A decrease in the intensity of these peaks could indicate chain scission.

Visualizations

Caption: Experimental workflow for weight loss analysis of PEES.

Caption: Troubleshooting flowchart for PEES degradation issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Polyethersulfone Polymer for Biomedical Applications and Biotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ud-machine.com [ud-machine.com]
• 4. specialchem.com [specialchem.com]
• 5. cranecpe.com [cranecpe.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Poly(1,4-phenylene ether-ether-sulfone) and Polysulfone (PSU) for Researchers and Drug Development Professionals

In the landscape of high-performance thermoplastics, Poly(1,4-phenylene ether-ether-sulfone) (PEEES) and Polysulfone (PSU) are notable for their robust thermal and chemical stability. This guide offers an objective comparison of their key properties, supported by available data, to assist researchers, scientists, and drug development professionals in making informed material selections for their applications.

Executive Summary

Both PEEES and PSU belong to the sulfone polymer family, characterized by the rigid and thermally stable sulfone group in their backbone. PSU is a well-established amorphous thermoplastic known for its high strength, transparency, and good hydrolytic stability, making it a frequent choice for medical and pharmaceutical applications requiring sterilization.[1][2] PEEES, a closely related polymer, also exhibits high-temperature resistance and is utilized in applications such as membrane technology.[3] While extensive data is available for PSU, detailed quantitative performance metrics for PEEES are less prevalent in publicly accessible datasheets. This guide consolidates the available data for a direct comparison and outlines the standard experimental protocols for property evaluation.

Data Presentation: A Comparative Analysis

The following tables summarize the key quantitative data for PEEES and PSU. It is important to note that the properties of polymers can vary depending on the specific grade, processing conditions, and presence of additives.

Table 1: Mechanical Properties

Property	Poly(1,4-phenylene ether-ether-sulfone) (PEEES)	Polysulfone (PSU)	ASTM Test Method
Tensile Strength (psi)	Data Not Available	10,200[1]	D638
Tensile Modulus (psi)	Data Not Available	360,000[1]	D638
Tensile Elongation at Yield (%)	Data Not Available	30[1]	D638
Flexural Strength (psi)	Data Not Available	15,000[1]	D790
Flexural Modulus (psi)	Data Not Available	400,000[1]	D790
Izod Impact, Notched (ft-lb/in)	Data Not Available	1.3[1]	D256
Hardness, Rockwell	Data Not Available	M82 / R128[1]	D785

Table 2: Thermal Properties

Property	Poly(1,4-phenylene ether-ether-sulfone) (PEEES)	Polysulfone (PSU)	Test Method
Glass Transition Temperature (°C)	~192	185 - 214[4]	DSC
Heat Deflection Temperature at 264 psi (°C)	Data Not Available	171 - 174[5][6]	ASTM D648
Coefficient of Linear Thermal Expansion (in/in/°F)	Data Not Available	3.1 x 10⁻⁵[7]	ASTM D696
Max Operating Temperature (°C)	Data Not Available	~149[5]	-

Table 3: Electrical Properties

Property	Poly(1,4-phenylene ether-ether-sulfone) (PEEES)	Polysulfone (PSU)	ASTM Test Method
Dielectric Strength (V/mil)	Data Not Available	425[7]	D149
Dielectric Constant at 60 Hz	Data Not Available	3.1[7]	D150
Dissipation Factor at 60 Hz	Data Not available	0.001[7]	D150
Volume Resistivity (ohm-cm)	Data Not Available	5.0 x 10¹⁶[7]	D257

Table 4: Physical and Chemical Properties

Property	Poly(1,4-phenylene ether-ether-sulfone) (PEEES)	Polysulfone (PSU)	ASTM Test Method
Density (g/cm³)	1.37[8]	1.24 - 1.35[5]	D792
Water Absorption, 24 hrs (%)	Data Not Available	0.3[5]	D570
Chemical Resistance	Soluble in aniline, dimethylacetamide, and pyridine.[9]	Good resistance to acidic and salt solutions, and detergents; not resistant to low-polar organic solvents (e.g., ketones and chlorinated hydrocarbons) and aromatic hydrocarbons.[1][4]	-

Experimental Protocols

The data presented in this guide is determined using standardized experimental protocols, primarily from ASTM International. Understanding these methods is crucial for accurately interpreting the data and for designing further comparative studies.

Mechanical Testing:

• Tensile Properties (ASTM D638): This test measures the force required to pull a specimen to its breaking point. A dumbbell-shaped specimen is placed in the grips of a universal testing machine and pulled at a constant rate of speed. The test determines tensile strength, tensile modulus (a measure of stiffness), and elongation.

• Flexural Properties (ASTM D790): This test measures the force required to bend a beam under a three-point loading system. It is used to determine the flexural strength and flexural modulus of a material.

• Izod Impact Resistance (ASTM D256): This test determines the impact resistance of a material. A pendulum strikes a notched specimen, and the energy absorbed to break the specimen is measured. This provides an indication of the material's toughness.

Thermal Analysis:

• Differential Scanning Calorimetry (DSC): This technique is used to determine the glass transition temperature (Tg), melting point, and other thermal transitions of a polymer. A sample is heated at a controlled rate, and the difference in heat flow between the sample and a reference is measured.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to determine the thermal stability and decomposition temperature of polymers.

Electrical Testing:

• Dielectric Strength (ASTM D149): This test measures the maximum voltage that a material can withstand before electrical breakdown occurs.

• Dielectric Constant and Dissipation Factor (ASTM D150): This test determines the ability of an insulating material to store electrical energy (dielectric constant) and the energy loss of the material (dissipation factor) when subjected to an alternating electric field.

Visualizing Key Concepts

To further aid in the understanding of these polymers, the following diagrams illustrate their synthesis and a typical workflow for their characterization.

Caption: Simplified synthesis routes for PEEES and PSU.

Caption: General experimental workflow for polymer characterization.

Conclusion

Polysulfone (PSU) is a well-characterized high-performance thermoplastic with a robust dataset supporting its use in demanding applications, including those in the medical and pharmaceutical fields. Its combination of mechanical strength, thermal stability, and hydrolytic resistance makes it a reliable choice. Poly(1,4-phenylene ether-ether-sulfone) (PEEES) shares a similar chemical backbone and is also employed in high-performance applications like membranes. However, a comprehensive, direct comparison is challenging due to the limited availability of quantitative performance data for PEEES in the public domain. For researchers and professionals considering these materials, the established performance of PSU provides a strong baseline. For applications where the specific properties of PEEES might offer an advantage, further experimental evaluation following standardized testing protocols is highly recommended to generate the necessary data for a thorough and informed material selection.

References

• 1. POLYSULFONE (PSU) - Sterling Plastics [sterlingplasticsinc.com]
• 2. Polysulfone (PSU) - MCP Engineering Plastics [mcpengineering.co.uk]
• 3. tandfonline.com [tandfonline.com]
• 4. lorric.com [lorric.com]
• 5. laminatedplastics.com [laminatedplastics.com]
• 6. lookpolymers.com [lookpolymers.com]
• 7. eagle-plastics.com [eagle-plastics.com]
• 8. POLY(1,4-PHENYLENE ETHER-SULFONE) | 25608-63-3 [chemicalbook.com]
• 9. Page loading... [guidechem.com]

A Comparative Study of Polyethersulfone (PES) and Polyetherimide (PEI) for High-Temperature Applications

For researchers, scientists, and drug development professionals, the selection of high-performance polymers is a critical decision dictated by the stringent demands of high-temperature environments. Among the leading candidates are Polyethersulfone (PES) and Polyetherimide (PEI), both amorphous thermoplastics renowned for their exceptional thermal stability, mechanical strength, and chemical resistance. This guide provides an objective comparison of their performance, supported by experimental data, to aid in material selection for demanding applications.

Polyethersulfone (PES) is a high-performance thermoplastic known for its excellent thermal stability, mechanical strength, and chemical resistance.[1] It maintains its structural integrity and mechanical properties at continuous service temperatures up to approximately 180°C (356°F).[1] Polyetherimide (PEI), another amorphous high-temperature plastic, is recognized for its similar high-performance characteristics.[2] While both polymers share common attributes, their distinct properties make them suitable for different specific applications. PEI, for instance, is noted for having better mechanical properties and UV resistance compared to PES, whereas PES exhibits slightly better temperature properties and chemical and hydrolysis resistance.[2]

Data Presentation: A Quantitative Comparison

To facilitate a clear comparison of their key performance indicators, the following tables summarize the quantitative data for PES and PEI across thermal, mechanical, electrical, and physical properties.

Table 1: Thermal Properties

Property	Polyethersulfone (PES)	Polyetherimide (PEI)
Glass Transition Temperature (Tg)	~220-225°C (428-437°F)[1][3]	~215-217°C (419-423°F)[2][4]
Heat Deflection Temperature @ 1.82 MPa	~200°C (392°F)[3]	~200-210°C (392-410°F)[3]
Max. Continuous Service Temperature	~180°C (356°F)[1]	~170°C (338°F)[3]
Decomposition Temperature	~540°C (1004°F)[5]	~530°C (986°F)[3]
Thermal Conductivity	~0.18 W/m-K[3]	~0.18-0.23 W/m-K[3]
Coefficient of Thermal Expansion	~53 µm/m-K[3]	~20-53 µm/m-K[3]

Table 2: Mechanical Properties

Property	Polyethersulfone (PES)	Polyetherimide (PEI)
Tensile Strength	70-95 MPa[6]	110-160 MPa[3]
Tensile Modulus	2.4-2.6 GPa[6]	3.4-5.6 GPa[3]
Elongation at Break	40-80%[6]	3.0-34%[3]
Flexural Strength	~130 MPa[3]	140-210 MPa[3]
Flexural Modulus	~2.6 GPa[3]	3.4-5.9 GPa[3]
Izod Impact Strength (Notched)	~85 J/m[6]	55-110 J/m[3]
Hardness (Rockwell M)	~M88[3][6]	~M110-130[3]

Table 3: Electrical Properties

Property	Polyethersulfone (PES)	Polyetherimide (PEI)
Dielectric Strength	~16 kV/mm[3][6]	30-33 kV/mm[3]
Dielectric Constant @ 1 MHz	~3.5-3.7[3][6]	3.2-3.7[3]
Dissipation Factor @ 1 MHz	~0.003[6]	-
Volume Resistivity	~10^17 Ohm.cm[6]	> 10^14 Ohm.cm[7]

Table 4: Physical and Chemical Properties

Property	Polyethersulfone (PES)	Polyetherimide (PEI)
Density	~1.37 g/cm³[6]	1.27-1.5 g/cm³[3]
Water Absorption (24 hrs)	~0.34%	0.17-0.25%[3]
Flammability (UL94)	V-0 @ 0.4 mm[6]	V-0
Chemical Resistance	Good resistance to dilute acids, alkalis, alcohols, greases, and oils. Fair resistance to concentrated acids and aromatic hydrocarbons. Poor resistance to ketones.[6]	Excellent resistance to a wide range of chemicals, including acids, bases, and hydrocarbons.[8]

Experimental Protocols: Methodologies for Material Characterization

The data presented above is typically generated using a suite of standardized analytical techniques. Understanding these methodologies is crucial for interpreting the data and for conducting further comparative studies.

Thermal Analysis

• Differential Scanning Calorimetry (DSC): This technique is used to determine the glass transition temperature (Tg) and other thermal transitions.

  • Methodology: A small sample of the polymer (typically 5-10 mg) is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g., nitrogen).[9] The heat flow to the sample is measured relative to an empty reference pan. The Tg is observed as a step change in the heat flow curve. The analysis often involves a heat-cool-heat cycle to erase the thermal history of the material.[9]

• Thermogravimetric Analysis (TGA): TGA is employed to evaluate the thermal stability and decomposition temperature of the polymers.

  • Methodology: A sample is heated in a controlled atmosphere (air or inert gas) at a constant rate, and its weight is continuously monitored as a function of temperature. The decomposition temperature is typically reported as the temperature at which a certain percentage of weight loss occurs (e.g., 5%).[10]

Mechanical Analysis

• Tensile Testing: This test measures the material's response to a pulling force.

  • Methodology: A standardized dumbbell-shaped specimen is pulled at a constant rate of extension until it fractures. The stress (force per unit area) and strain (change in length relative to the original length) are recorded. From the resulting stress-strain curve, tensile strength, tensile modulus, and elongation at break can be determined.

• Dynamic Mechanical Analysis (DMA): DMA provides information on the viscoelastic properties of the materials as a function of temperature.

  • Methodology: A small, rectangular sample is subjected to a sinusoidal oscillating stress. The resulting strain and the phase lag between the stress and strain are measured as the temperature is ramped up. This allows for the determination of the storage modulus (a measure of stiffness) and loss modulus (a measure of energy dissipation) over a temperature range. The peak of the tan delta (loss modulus/storage modulus) curve is often used to identify the glass transition temperature.

Mandatory Visualization

Experimental Workflow for Polymer Comparison

The following diagram illustrates a typical experimental workflow for the comparative evaluation of high-temperature polymers like PES and PEI.

Fig. 1: Experimental workflow for comparing high-temperature polymers.

Decision Factors for Material Selection

The choice between PES and PEI for a high-temperature application depends on a variety of factors. The following diagram outlines the logical relationships in the decision-making process.

Fig. 2: Decision factors for selecting between PES and PEI.

Conclusion

Both Polyethersulfone (PES) and Polyetherimide (PEI) are exceptional high-performance polymers suitable for a wide array of high-temperature applications. The choice between them is nuanced and application-dependent. PEI generally offers superior mechanical properties, such as higher tensile strength and stiffness, making it a preferred choice for applications demanding structural rigidity under load.[3] Conversely, PES often exhibits slightly better thermal properties and broader chemical resistance, particularly against hydrolysis, which can be critical in environments with moisture and aggressive chemicals.[2] The provided data and experimental outlines serve as a foundational guide for researchers and professionals to make informed decisions based on the specific performance requirements of their applications.

References

• 1. polymatindia.com [polymatindia.com]
• 2. mapeplastics.se [mapeplastics.se]
• 3. PEI vs. PES :: MakeItFrom.com [makeitfrom.com]
• 4. specialchem.com [specialchem.com]
• 5. researchgate.net [researchgate.net]
• 6. azom.com [azom.com]
• 7. cellpack-technology.com [cellpack-technology.com]
• 8. Unlocking the Potential of Polyetherimide (PEI): Properties and Applications [plasticservice.com]
• 9. ijettjournal.org [ijettjournal.org]
• 10. mdpi.com [mdpi.com]

Sulfonated PEES Membranes vs. Nafion: A Comprehensive Performance Comparison for Researchers

In the quest for high-performance proton exchange membranes (PEMs) for applications ranging from fuel cells to drug delivery, sulfonated poly(ether ether sulfone) (sPEES) has emerged as a promising, cost-effective alternative to the long-standing industry benchmark, Nafion. This guide provides a detailed, objective comparison of the performance of sPEES and Nafion membranes, supported by experimental data, to aid researchers, scientists, and drug development professionals in making informed material selections.

Performance Metrics: A Tabular Comparison

The following tables summarize the key performance characteristics of sPEES and Nafion membranes based on data reported in various research studies. It is important to note that the properties of sPEES can be tailored by controlling the degree of sulfonation (DS), which is often reported as a percentage or molar ratio.

Performance Metric	Sulfonated PEES (sPEES)	Nafion®	Key Insights
Proton Conductivity	Generally lower than Nafion at low temperatures and high humidity. Can be comparable or even exceed Nafion at higher temperatures (>100°C) and lower humidity, especially with an optimized degree of sulfonation.[1]	High proton conductivity under fully hydrated conditions (typically below 100°C).[1][2] Performance drops significantly at elevated temperatures and low humidity.[1][3]	sPEES shows potential for high-temperature applications where Nafion's performance is limited by its dependence on water for proton conduction.
Methanol (B129727) Permeability	Significantly lower than Nafion.[3] This is a major advantage for direct methanol fuel cells (DMFCs).	Relatively high, leading to fuel crossover and reduced efficiency in DMFCs.[3][4]	The lower methanol permeability of sPEES makes it a more attractive candidate for DMFC applications, minimizing fuel loss and improving overall cell performance.
Water Uptake	Generally higher than Nafion, and it increases with the degree of sulfonation.[5]	Moderate water uptake is essential for its proton conductivity.[5]	The higher water uptake of sPEES can contribute to good proton conductivity but may also lead to dimensional instability if not controlled.
Swelling Ratio	Tends to have a higher swelling ratio compared to Nafion, particularly at higher degrees of sulfonation and temperatures.[5] This can impact the mechanical stability of the membrane.	Exhibits lower swelling, contributing to its good mechanical integrity in fuel cell environments.[5]	Managing the swelling of sPEES membranes through cross-linking or blending with other polymers is a key area of research to improve its mechanical robustness.
Thermal Stability	More thermally stable than Nafion.[1] The aromatic backbone of PEES contributes to its higher degradation temperature.	Less thermally stable, with decomposition of sulfonic acid groups occurring at lower temperatures compared to sPEES.[1]	The superior thermal stability of sPEES makes it suitable for applications requiring operation at elevated temperatures.
Mechanical Properties	Mechanical strength can be lower than Nafion, especially at high degrees of sulfonation and hydration levels, which can lead to increased swelling.	Possesses good mechanical strength and durability, which has contributed to its widespread use.	Enhancing the mechanical properties of sPEES membranes is crucial for their long-term performance and durability in demanding applications.
Cost	Potentially lower cost due to the use of more readily available hydrocarbon-based polymers and a simpler synthesis process compared to the complex perfluorinated structure of Nafion.[3]	High cost is a significant barrier to its widespread commercialization in various technologies.[3]	The lower cost of sPEES is a major driving force for its development as an alternative to Nafion.

Experimental Protocols

This section details the methodologies for the key experiments cited in the comparison.

Proton Conductivity Measurement (Electrochemical Impedance Spectroscopy - EIS)

• Membrane Pre-treatment: The membrane sample is first immersed in deionized (DI) water and heated to a specific temperature (e.g., 80°C) for a set duration to ensure full hydration and remove any impurities.

• Cell Assembly: The hydrated membrane is placed in a two- or four-probe conductivity cell. For through-plane conductivity, the membrane is sandwiched between two electrodes (e.g., platinum or stainless steel). For in-plane conductivity, four electrodes are placed on the same side of the membrane.

• Environmental Control: The cell is placed in a chamber with controlled temperature and relative humidity (RH).

• EIS Measurement: An AC voltage with a small amplitude (e.g., 10-20 mV) is applied across a wide frequency range (e.g., 1 MHz to 1 Hz). The impedance data is recorded using an electrochemical workstation.

• Data Analysis: The bulk membrane resistance (R) is determined from the high-frequency intercept of the Nyquist plot with the real axis.

• Conductivity Calculation: The proton conductivity (σ) is calculated using the formula: σ = L / (R × A), where L is the distance between the electrodes (for in-plane) or the membrane thickness (for through-plane), and A is the cross-sectional area of the membrane through which the protons conduct.

Methanol Permeability Measurement (Diffusion Cell Method)

• Membrane Mounting: The pre-treated membrane is mounted between two compartments of a glass diffusion cell.

• Compartment Filling: One compartment (donor) is filled with a methanol solution of a known concentration (e.g., 2 M), and the other compartment (receptor) is filled with DI water.

• Sampling: At regular time intervals, a small aliquot of the solution is withdrawn from the receptor compartment.

• Concentration Analysis: The methanol concentration in the collected samples is measured using techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), or a refractive index detector.

• Permeability Calculation: The methanol permeability (P) is calculated from the steady-state flux of methanol across the membrane using Fick's law: P = (J × L) / ΔC, where J is the molar flux of methanol, L is the membrane thickness, and ΔC is the concentration gradient across the membrane.

Water Uptake and Swelling Ratio Measurement

• Dry Membrane Measurement: A piece of the membrane is dried in a vacuum oven at a specific temperature (e.g., 80°C) until a constant weight (W_dry) is achieved. The dimensions (length, L_dry, and width, W_dry) of the dry membrane are also measured.

• Hydration: The dry membrane is immersed in DI water at a specific temperature (e.g., room temperature or 80°C) for a set period (e.g., 24 hours) to ensure it is fully hydrated.

• Wet Membrane Measurement: The hydrated membrane is removed from the water, and excess surface water is carefully wiped off with filter paper. The weight (W_wet) and dimensions (length, L_wet, and width, W_wet) of the wet membrane are quickly measured.

• Calculation:

  • Water Uptake (%) = [(W_wet - W_dry) / W_dry] × 100

  • Area Swelling Ratio (%) = [((L_wet × W_wet) - (L_dry × W_dry)) / (L_dry × W_dry)] × 100

  • Thickness Swelling Ratio (%) can be similarly calculated if the thickness is measured in both dry and wet states.

Thermal Stability Assessment (Thermogravimetric Analysis - TGA)

• Sample Preparation: A small, accurately weighed sample of the dry membrane is placed in a TGA crucible (e.g., platinum or alumina).

• TGA Measurement: The sample is heated in a controlled atmosphere (typically nitrogen or air) at a constant heating rate (e.g., 10°C/min) over a wide temperature range (e.g., 30°C to 800°C).

• Data Analysis: The TGA thermogram plots the sample weight as a function of temperature. The onset of decomposition is identified as the temperature at which significant weight loss begins. The temperatures corresponding to different stages of degradation (e.g., loss of sulfonic acid groups, polymer backbone degradation) are determined from the derivative of the TGA curve (DTG).

Mechanical Properties Testing (Tensile Test)

• Sample Preparation: The membrane is cut into a specific shape (e.g., a dog-bone shape) according to a standard test method (e.g., ASTM D882).

• Testing Machine: The sample is mounted in the grips of a universal testing machine.

• Tensile Test: The sample is stretched at a constant rate of displacement until it breaks. The load and displacement are continuously recorded.

• Data Analysis: The stress-strain curve is plotted from the load-displacement data. Key mechanical properties such as tensile strength (stress at break), Young's modulus (slope of the initial linear portion of the curve), and elongation at break (strain at break) are determined.

Visualizing the Path to Performance: MEA Fabrication and Testing

The performance of a membrane is ultimately evaluated in a device. The following diagram illustrates the typical workflow for fabricating a Membrane Electrode Assembly (MEA) and testing its performance in a fuel cell.

Caption: Workflow for MEA fabrication and fuel cell testing.

References

• 1. infinitalab.com [infinitalab.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. qub.ac.uk [qub.ac.uk]

Validating the Gas Separation Performance of PEES Membranes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the gas separation performance of Poly(ether ether sulfone) (PEES) membranes against other common polymeric membranes. The information presented is supported by experimental data to assist researchers, scientists, and drug development professionals in selecting the most suitable membrane materials for their specific gas separation applications.

Comparative Performance of PEES Membranes

Poly(ether ether sulfone) (PEES), often used interchangeably with Polyethersulfone (PES), is a high-performance amorphous thermoplastic known for its excellent mechanical strength, thermal stability, and chemical resistance. These properties make it a popular choice for fabricating gas separation membranes.[1][2] The performance of these membranes is primarily evaluated based on two key parameters: permeability and selectivity.

Permeability is a measure of the rate at which a gas passes through the membrane, typically expressed in Barrer (1 Barrer = 10⁻¹⁰ cm³ (STP) · cm / (cm² · s · cmHg)). Selectivity refers to the ratio of the permeabilities of two different gases, indicating the membrane's ability to separate them.

The following tables summarize the gas separation performance of PEES/PES membranes in comparison to other commonly used polymeric membranes for key gas pairs.

Table 1: CO₂/CH₄ Separation Performance

Membrane Material	CO₂ Permeability (Barrer)	CH₄ Permeability (Barrer)	CO₂/CH₄ Selectivity	Test Conditions	Reference
PES (Pristine)	9	3	3	1 bar, 20 °C	[3]
PES/GNs (0.04 wt%)	2246	4176	~0.54	1 bar, 20 °C	[3]
PSf/PES (50:50)	-	-	Optimum performance combination	-	[1]
Matrimid® 5218	8	-	30	-	[4]
PIMs	>1000	-	>20	-

Note: The addition of graphene nanosheets (GNs) in the PES-GNs mixed matrix membrane dramatically increased permeability but significantly decreased CO₂/CH₄ selectivity.

Table 2: O₂/N₂ Separation Performance

Membrane Material	O₂ Permeability (Barrer)	N₂ Permeability (Barrer)	O₂/N₂ Selectivity	Test Conditions	Reference
PES/Zeolite 4A	Increased	Decreased Rapidly	-	-	[5]
PSf/PI (20/80 wt%)	Decreased	-	Maximum	-	[5]
Pebax-2533	8.0	-	4.2	0.1 MPa	[6]
PI Carbon Membrane	200-800	-	7.5-15	-	[7]

Experimental Protocols

The validation of gas separation performance of PEES membranes involves a standardized set of experimental procedures. The following is a generalized protocol for determining gas permeability and selectivity.

Membrane Fabrication

PEES membranes are typically fabricated using the phase inversion method.[8]

• Polymer Solution Preparation: A dope (B7801613) solution is prepared by dissolving PEES polymer in a suitable solvent (e.g., N-methyl-2-pyrrolidone (NMP), dimethylacetamide (DMAc)). Additives or other polymers may be included to create blended or mixed-matrix membranes.

• Casting: The polymer solution is cast onto a flat support (e.g., a glass plate) or spun into hollow fibers. The thickness of the cast film is controlled using a casting knife.

• Phase Inversion: The cast film is immersed in a coagulation bath (typically water). The exchange between the solvent and non-solvent induces the precipitation of the polymer, forming the porous membrane structure.

• Post-Treatment: The prepared membranes are thoroughly washed to remove any residual solvent and then dried.

Gas Permeation Measurement

Gas permeability is commonly measured using either the constant-pressure/variable-volume method or the constant-volume/variable-pressure method.[9][10] A general experimental setup is illustrated below.

References

• 1. researchgate.net [researchgate.net]
• 2. Enhanced gas separation performance for H2 purification using MIL-68(ln)-nh2/PES mixed-matrix membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. High performance of PES-GNs MMMs for gas separation and selectivity - Arabian Journal of Chemistry [arabjchem.org]
• 4. Experimental analysis of polymeric membranes for CO2/CH4 separation in biogas upgrade - Webthesis [webthesis.biblio.polito.it]
• 5. eprints.hu.edu.iq [eprints.hu.edu.iq]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. jestec.taylors.edu.my [jestec.taylors.edu.my]
• 8. pubs.acs.org [pubs.acs.org]
• 9. theaic.org [theaic.org]
• 10. US8424367B2 - Systems and methods for measurement of gas permeation through polymer films - Google Patents [patents.google.com]

A Head-to-Head Battle of High-Performance Polymers: Benchmarking PEES against PEEK for Mechanical Strength

In the realm of high-performance thermoplastics, Polyether ether sulfone (PEES) and Polyether ether ketone (PEEK) stand out for their exceptional thermal stability and chemical resistance. This guide provides a detailed comparison of their mechanical strength, offering researchers, scientists, and drug development professionals a comprehensive overview supported by quantitative data and standardized experimental protocols. The following sections delve into a direct comparison of their key mechanical properties, outline the methodologies for testing, and present a visual workflow for material characterization.

Quantitative Comparison of Mechanical Properties

The mechanical prowess of a polymer is a critical determinant of its suitability for demanding applications. The table below summarizes the key mechanical strength indicators for PEES and PEEK, compiled from various technical datasheets and scientific sources. It is important to note that while the data is presented side-by-side for ease of comparison, the values are sourced from different studies and datasheets, which may introduce slight variations due to different processing conditions and testing nuances, even when adhering to the same standards.

Mechanical Property	PEES (Polyether ether sulfone)	PEEK (Polyether ether ketone)	Test Standard
Tensile Strength	87 MPa	90 - 116 MPa	ASTM D638
Flexural Modulus	2.6 GPa	4.1 - 4.2 GPa	ASTM D790
Notched Izod Impact	91 J/m	3.5 - 7.5 kJ/m²	ASTM D256

From the data, it is evident that PEEK generally exhibits superior mechanical properties compared to PEES. PEEK demonstrates a higher tensile strength, indicating its ability to withstand greater pulling forces before breaking. Furthermore, its significantly higher flexural modulus suggests greater stiffness and resistance to bending. The notched Izod impact strength, a measure of toughness, also appears to be higher for PEEK, signifying its enhanced ability to absorb energy and resist fracture upon impact.

Experimental Protocols

To ensure accurate and reproducible results, the mechanical properties of polymers are determined using standardized testing methods. The following are detailed protocols for the key experiments cited in this guide, based on ASTM standards.

1. Tensile Strength (ASTM D638)

This test method is used to determine the ultimate tensile strength, yield strength, and elongation of a plastic material.

• Specimen Preparation: Test specimens are typically prepared by injection molding or machining into a "dog-bone" shape. The dimensions of the specimen are critical and are specified in the ASTM D638 standard. Prior to testing, the specimens are conditioned at a standard temperature and humidity to ensure consistency.

• Apparatus: A universal testing machine (UTM) equipped with grips to securely hold the specimen is used. An extensometer is attached to the specimen to accurately measure the elongation during the test.

• Procedure:

  • The width and thickness of the specimen's narrow section are measured.

  • The specimen is mounted securely in the grips of the UTM.

  • The extensometer is attached to the gauge length of the specimen.

  • The UTM is set to apply a tensile load at a constant rate of crosshead movement until the specimen fractures.

  • The force and elongation data are recorded throughout the test.

• Calculation: The tensile strength is calculated by dividing the maximum load by the original cross-sectional area of the specimen.

2. Flexural Modulus (ASTM D790)

This test method measures the flexural strength and flexural modulus of a material, which are indicators of its stiffness.

• Specimen Preparation: Rectangular bar specimens of specified dimensions are used. Similar to tensile testing, specimens are conditioned before the test.

• Apparatus: A universal testing machine is used with a three-point or four-point bending fixture. The fixture consists of two supports for the specimen and a loading nose to apply the force.

• Procedure:

  • The width and thickness of the specimen are measured.

  • The specimen is placed on the supports of the bending fixture.

  • The loading nose is brought into contact with the center of the specimen.

  • A load is applied at a specified rate, causing the specimen to bend.

  • The load and deflection are continuously recorded until the specimen breaks or reaches a specified strain.

• Calculation: The flexural modulus is calculated from the slope of the initial linear portion of the load-deflection curve.

3. Notched Izod Impact Strength (ASTM D256)

This test is used to determine the impact resistance or toughness of a material.

• Specimen Preparation: A rectangular bar specimen is prepared, and a V-shaped notch is machined into it to create a stress concentration point. The dimensions of the specimen and the notch are strictly defined by the standard.

• Apparatus: A pendulum-type impact testing machine is used. The machine has a weighted pendulum arm that is released from a specific height to strike the specimen.

• Procedure:

  • The notched specimen is clamped vertically in the test fixture with the notch facing the direction of the pendulum's impact.

  • The pendulum is raised to its starting position and then released.

  • The pendulum swings down, strikes the specimen, and the energy absorbed by the specimen during fracture is measured by the height to which the pendulum swings after breaking the specimen.

• Calculation: The Izod impact strength is calculated by dividing the energy absorbed by the thickness of the specimen.

Experimental Workflow Visualization

To provide a clear overview of the logical flow of mechanical strength testing for polymers like PEES and PEEK, the following diagram illustrates a typical experimental workflow.

A typical workflow for comparing the mechanical strength of polymers.

Long-Term Stability of PEES vs. Other High-Performance Polymers: A Comparative Guide

In the realm of high-performance thermoplastics, long-term stability is a critical determinant for material selection, particularly in demanding applications within the aerospace, medical, and chemical processing industries. This guide provides an objective comparison of the long-term stability of Polyether ether sulfone (PEES) against other leading high-performance polymers: Polyether ether ketone (PEEK), Polyetherimide (PEI), and Polyphenylene sulfide (B99878) (PPS). The comparison is based on experimental data focusing on thermal, mechanical, and chemical stability.

Comparative Performance Data

The long-term stability of a polymer is not a single property but a composite of its resistance to various environmental stressors over time. The following tables summarize key performance indicators for PEES and its counterparts.

Table 1: Thermal and Mechanical Properties

Property	PEES (Polyether ether sulfone)	PEEK (Polyether ether ketone)	PEI (Polyetherimide)	PPS (Polyphenylene Sulfide)
Continuous Use Temperature	~220°C[1]	Up to 260°C[1]	170 - 180°C[2]	200 - 240°C[2][3]
Melting Point (Tm)	Amorphous (No Tm)	~343°C[1][2][4]	Amorphous (No Tm)	~280-285°C[1][2][3]
Glass Transition Temp (Tg)	~225°C	~143°C[3]	~217°C[2]	~88°C[3]
Tensile Strength	Lower than PEEK[1]	High (up to ~100 MPa)[1][2][4]	Good strength and rigidity[2]	High rigidity, but brittle[1][2]
Impact Resistance	More flexible than PEEK[1]	Superior impact resistance[1][2]	Less than PEEK[2]	Generally lower, brittle[2]

Table 2: Chemical and Hydrolytic Stability

Property	PEES (Polyether ether sulfone)	PEEK (Polyether ether ketone)	PEI (Polyetherimide)	PPS (Polyphenylene Sulfide)
Acid Resistance	Good[5]	Excellent, but attacked by concentrated sulfuric and nitric acids[2][6][7]	Good, broader resistance than PSU[8]	Superior to PEEK, especially against acids[1][8]
Base Resistance	Good (pH 2-12)[5]	Excellent[6]	Moderate	Superior to PEEK[1]
Organic Solvent Resistance	Not resistant to low-polar organic solvents[5]	Excellent resistance to a wide range of organic solvents[7]	Good	Excellent[1]
Hydrolytic Stability	Susceptible to degradation by hydroxyl radicals[5]	Excellent; does not undergo hydrolysis in steam or hot water[1]	Can undergo hydrolysis at high pH[9]	Excellent

Analysis of Long-Term Stability

PEES (Polyether ether sulfone) demonstrates excellent thermal and mechanical properties and maintains stability over a wide pH range (2-12)[5]. However, its resistance to certain organic solvents is limited, and it can be susceptible to oxidative degradation, particularly through hydroxyl radical attack[5]. The addition of hydrophilic additives like polyvinylpyrrolidone (B124986) (PVP) can improve its resistance to fouling in membrane applications but may impact long-term chemical stability[5].

PEEK (Polyether ether ketone) is often considered the benchmark for high-performance thermoplastics due to its exceptional thermal stability, with a continuous use temperature up to 260°C, and outstanding chemical resistance to a vast array of chemicals, with the notable exception of concentrated sulfuric and nitric acids[1][2][6][7]. Its resonance-stabilized chemical structure makes it inherently resistant to thermal and chemical degradation[10]. PEEK also shows excellent retention of mechanical properties after long-term thermal aging[3].

PEI (Polyetherimide) offers a good balance of thermal and mechanical properties at a lower cost than PEEK[2][8]. It maintains its dimensional stability at elevated temperatures[8]. While it has good chemical resistance, it is outperformed by PPS in harsh chemical environments[8]. Its hydrolytic stability can be a concern under alkaline conditions, where the imide groups can be susceptible to hydrolysis[9].

PPS (Polyphenylene Sulfide) is distinguished by its superior chemical resistance, often surpassing that of PEEK, particularly against acids and bases[1]. It has good thermal stability, though lower than PEEK[2][3]. The primary trade-off with PPS is its inherent brittleness and lower impact toughness compared to PEEK[1][2].

Experimental Protocols

The assessment of long-term polymer stability relies on a variety of standardized experimental protocols designed to simulate real-world conditions over an extended period.

Accelerated Aging Studies

Accelerated aging protocols are employed to predict the long-term performance of polymers by subjecting them to elevated stress levels to speed up degradation processes[11].

• Objective: To simulate the effects of long-term environmental exposure (e.g., heat, oxygen, radiation) in a compressed timeframe.

• General Methodology:

  • Sample Preparation: Prepare standardized test specimens of the polymer.

  • Exposure: Place the specimens in a controlled environment chamber.

  • Stress Application: Subject the specimens to elevated conditions, such as high temperature (e.g., 70°C in a 5 bar oxygen atmosphere for 14 days), increased pressure, or exposure to specific chemical agents or radiation (e.g., gamma irradiation)[12][13].

  • Post-Aging Analysis: After the specified duration, remove the samples and evaluate changes in their properties.

  • Property Evaluation: Conduct mechanical tests (tensile strength, elongation), chemical analysis (FTIR for oxidation), and physical tests (color change, crystallinity via DSC) to quantify degradation[12][13][14].

Thermogravimetric Analysis (TGA)

TGA is used to characterize the thermal stability of a material.

• Objective: To determine the temperature at which a polymer begins to decompose and to quantify its mass loss as a function of temperature.

• Methodology:

  • A small sample of the polymer is placed in a high-precision balance within a furnace.

  • The sample is heated at a constant rate (e.g., 10°C/min) under a controlled atmosphere (typically nitrogen or air)[15][16][17].

  • The mass of the sample is continuously monitored as the temperature increases.

  • The resulting data is plotted as mass versus temperature, from which key metrics like the onset temperature of decomposition (e.g., T5%, the temperature at which 5% weight loss occurs) can be determined[15][16].

Fenton Test for Chemical Stability

The Fenton test is an aggressive accelerated test used to assess the oxidative stability of polymers, particularly for membrane applications in fuel cells or water treatment.

• Objective: To evaluate a material's resistance to degradation by hydroxyl radicals, which are highly reactive species.

• Methodology:

  • A sample of the polymer membrane is immersed in a Fenton's reagent, which is a solution of hydrogen peroxide (H₂O₂) and an iron catalyst (typically Fe²⁺).

  • The reaction between H₂O₂ and Fe²⁺ generates hydroxyl radicals (•OH).

  • The test is conducted for a specified duration at a controlled temperature.

  • After exposure, the membrane is analyzed for degradation, which can include measuring changes in weight, mechanical properties, or ion exchange capacity[18].

Visualizations

The following diagrams illustrate common workflows and relationships in the study of polymer stability.

Workflow for an accelerated aging study of polymers.

Factors influencing the long-term stability of polymers.

References

• 1. Choosing the Right High-Performance Polymer: PEEK, PPS, or PES? [peekchina.com]
• 2. PEEK vs PPS, PEI: Which Engineering Plastic Is Better For Your Needs? [honyplastic.com]
• 3. PEEK vs PI vs PPS: Heat Resistance Comparison for Extreme Environments - QUANDA Plastic [quandaplastic.com]
• 4. blog.mosaicmfg.com [blog.mosaicmfg.com]
• 5. researchgate.net [researchgate.net]
• 6. Chemical Resistance of PEEK: A Comprehensive Guide [peekchina.com]
• 7. daichem.co.jp [daichem.co.jp]
• 8. Comparative Analysis: PEI vs. Other High-Temperature Plastics - Tuntun Plastic [tuntunplastic.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. A methodology for examining the plausibility of accelerated aging protocols for UHMWPE components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Accelerated aging studies of UHMWPE. I. Effect of resin, processing, and radiation environment on resistance to mechanical degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A Comprehensive Review on the Thermal Stability Assessment of Polymers and Composites for Aeronautics and Space Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 16. High Thermal Stability, High Tensile Strength, and Good Water Barrier Property of Terpolyester Containing Biobased Monomer for Next-Generation Smart Film Application: Synthesis and Characterization [mdpi.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]

A Comparative Analysis of the Chemical Resistance of PEES and PVDF

For Researchers, Scientists, and Drug Development Professionals

In the selection of polymeric materials for laboratory and pharmaceutical applications, chemical resistance is a paramount consideration. The integrity and performance of equipment, filtration membranes, and fluid handling components are directly influenced by their compatibility with a wide range of chemicals, from aggressive solvents to corrosive acids and bases. This guide provides a detailed comparative analysis of two commonly used high-performance thermoplastics: Polyethersulfone (PEES or PES) and Polyvinylidene Fluoride (PVDF).

This comparison guide delves into the chemical compatibility of PEES and PVDF, presenting available data to assist researchers and professionals in making informed material selection decisions. The information is supported by established experimental protocols for chemical resistance testing.

General Comparison

Polyvinylidene Fluoride (PVDF) is a fluoropolymer renowned for its exceptional chemical inertness and thermal stability.[1] It exhibits broad resistance to a wide array of chemicals, including most acids, bases, organic solvents, and oxidizing agents.[2] This makes PVDF a preferred material for applications involving harsh chemical environments.[2]

Polyethersulfone (PEES), also known as PES, is a high-temperature amorphous thermoplastic. It offers good resistance to aqueous solutions, dilute acids, bases, and a range of inorganic chemicals.[3][4] However, its resistance to organic solvents is generally considered inferior to that of PVDF.[2] PEES is often favored for applications in biological and pharmaceutical processes where exposure to aggressive organic solvents is less frequent.[2]

Chemical Resistance Data

The following table summarizes the chemical resistance of PEES and PVDF to a variety of common chemicals. The ratings are based on publicly available chemical compatibility charts and are intended as a general guideline. It is crucial to note that the actual chemical resistance can be affected by factors such as temperature, concentration, exposure duration, and mechanical stress.[3][5] Therefore, for critical applications, it is always recommended to perform testing under the specific conditions of use.

Chemical	PEES (PES) Resistance	PVDF Resistance
Acids
Acetic Acid (10%)	Good	Excellent
Acetic Acid (Glacial)	Good[6]	Good
Hydrochloric Acid (concentrated)	Good[6]	Excellent
Nitric Acid (concentrated)	Not Recommended[6]	Good
Sulfuric Acid (concentrated)	Not Recommended[6]	Good
Bases
Ammonium Hydroxide (concentrated)	Good	Excellent
Sodium Hydroxide (50%)	Good	Excellent
Organic Solvents
Acetone	Not Recommended[6]	Limited/Not Recommended[7]
Benzene	Limited Resistance[6]	Excellent
Chloroform	Not Recommended[6]	Good
Ethanol	Good	Excellent
Isopropanol	Good	Excellent
Methanol	Good	Excellent
Methylene Chloride	Not Recommended[6]	Limited Resistance
Toluene	Limited Resistance[6]	Excellent
Xylene	Limited Resistance[6]	Excellent
Other
Bleaching Solutions (e.g., Sodium Hypochlorite)	Good	Good
Hydrogen Peroxide	Good	Excellent

Note on Quantitative Data:

However, some specific quantitative findings from research studies highlight their comparative resistance:

• Tensile Strength: In a study comparing PES and PVDF membranes modified with titanium dioxide (TiO2), the PVDF composite membrane exhibited a significantly higher tensile strength (3.153 MPa at 23wt%) compared to the PES composite membrane (0.617 MPa at 35wt%).[8] This suggests superior mechanical robustness of PVDF in this specific formulation.

• Thermal Stability: PVDF is generally more thermally stable than PES, withstanding higher temperatures.[4] PVDF can be stable up to approximately 260°C, while PES is generally stable up to around 200°C.[4]

Experimental Protocols

The chemical resistance of plastics is typically evaluated using standardized test methods. The most widely recognized standard is ASTM D543: Standard Practices for Evaluating the Resistance of Plastics to Chemical Reagents . This standard provides a framework for assessing the effect of chemical exposure on the properties of plastic materials.

Key Aspects of ASTM D543 Protocol:

1. Test Specimens:

• Standardized specimens of the plastic material are used. The dimensions depend on the specific properties to be evaluated (e.g., tensile strength, flexural strength).

2. Chemical Reagents:

• A comprehensive list of standard reagents is provided, but the protocol also allows for the use of other chemicals relevant to the intended application.

3. Exposure Conditions:

• Immersion Test: Specimens are fully immersed in the chemical reagent for a specified duration and at a controlled temperature. This simulates applications where the material is in continuous contact with the chemical.

• Wipe/Patch Test: The chemical reagent is applied to the surface of the specimen for shorter, intermittent exposures, simulating splashes or spills.

4. Property Evaluation:

• Weight and Dimensional Changes: The weight and dimensions of the specimens are measured before and after chemical exposure to determine swelling, shrinkage, or extraction of material.

• Mechanical Properties: Key mechanical properties such as tensile strength, elongation at break, and flexural strength are measured before and after exposure. The percentage change in these properties is a critical indicator of chemical attack.

• Visual Inspection: Specimens are visually examined for any changes in appearance, such as discoloration, crazing, cracking, or dissolution.

5. Reporting of Results:

• The results are reported as the percentage change in the measured properties after exposure to the specific chemical reagent for a defined time and temperature.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for evaluating the chemical resistance of polymeric materials according to the ASTM D543 standard.

Experimental workflow for chemical resistance testing.

Conclusion

The choice between PEES and PVDF for applications requiring chemical resistance depends heavily on the specific chemical environment. PVDF offers superior and broader chemical resistance, particularly against aggressive organic solvents, making it a robust choice for a wide range of demanding applications.[2] PEES provides excellent resistance to aqueous solutions, weak acids, and bases, and can be a cost-effective alternative when the chemical exposure is less severe.[2]

For critical applications, it is imperative for researchers, scientists, and drug development professionals to consult manufacturer-specific chemical compatibility data and, ideally, conduct in-house testing that mimics the actual operational conditions to ensure material integrity and prevent premature failure.

References

• 1. lorric.com [lorric.com]
• 2. PVDF vs. PES Membranes: Key Differences in Chemical Resistance & Pore Structure [eureka.patsnap.com]
• 3. cranecpe.com [cranecpe.com]
• 4. hawachmembrane.com [hawachmembrane.com]
• 5. gehr.de [gehr.de]
• 6. bmbio.com [bmbio.com]
• 7. astisensor.com [astisensor.com]
• 8. iosrjournals.org [iosrjournals.org]

A Comparative Guide to the Biocompatibility of PEES and Other Leading Implantable Polymers

For researchers, scientists, and drug development professionals, the selection of a biocompatible material is a critical step in the design and development of implantable medical devices. This guide provides an objective comparison of the biocompatibility of four key implantable polymers: Poly(ether ether sulfone) (PEES), Polyetheretherketone (PEEK), Titanium (Ti), and Polylactic Acid (PLA). The following sections detail their performance based on key biocompatibility indicators, supported by experimental data and methodologies.

Executive Summary

The long-term success of a medical implant is intrinsically linked to its biocompatibility, defined as the ability of a material to perform with an appropriate host response in a specific application. An ideal implantable polymer should not elicit cytotoxic effects, trigger a significant inflammatory response, or impede tissue integration. This guide evaluates PEES against the widely used implantable materials PEEK, titanium, and PLA, providing a comparative analysis of their performance in these critical areas. While PEEK, titanium, and PLA have been extensively studied, data on the in vivo biocompatibility of PEES for implant applications is less comprehensive, with much of the existing research focused on its use in membrane form for applications like hemodialysis.

Data Presentation: A Comparative Analysis

The following tables summarize the quantitative data on the biocompatibility of PEES, PEEK, Titanium, and PLA. It is important to note that direct comparative studies for all four materials under identical conditions are limited. The data presented is a synthesis of findings from various independent studies.

Table 1: In Vitro Cytotoxicity and Cell Viability

Material	Cell Type	Assay	Cell Viability (%)	Source
PEES	Human Liver (Carcinoma) Cells (HepG2)	Adhesion & Viability Assay	Good adhesion and viability (qualitative)	[1]
C3A cells	Scaffold tolerance	Well-tolerated, no toxic effects	[2]
ß-cells	Viability Assay	>95% (after 24h)	[3]
PEEK	Human Osteoblasts	MTT Assay	~95%	[4]
L929 Mouse Fibroblasts	MTT Assay	95.81 ± 2.47	[4]
Human Gingival Fibroblasts	MTT Assay	No significant difference from Titanium after 48h	[1]
Titanium (Ti-6Al-4V)	Human Osteoblasts	MTT Assay	Lower than PEEK and Zirconia	[5]
Periodontal Fibroblasts	MTT Assay	No significant difference from control	[6]
PLA	Not Specified	Not Specified	Not Specified	-

Table 2: In Vivo Inflammatory Response (Cytokine Levels)

Material	Animal Model	Cytokine Measured	Observation	Source
PEES	-	-	Data not available	-
PEEK (wear particles)	Mice	IL-1β, IL-6, TNF-α	Increased expression compared to UHMWPE	[7]
PEEK (sulfonated porous)	Mice	TNF-α, IL-10	Lower TNF-α, higher IL-10 compared to unmodified PEEK	[8]
Titanium	-	-	Data not available in a directly comparative format	-
PLA	Rats	TNF-α	Reduced inflammatory response with PLA/PVA/SA dressing	[9]

Note: The inflammatory response to biomaterials is complex and dependent on surface properties, implant site, and time. The data above represents specific experimental findings.

Table 3: Tissue Integration (Bone-Implant Contact - BIC)

Material	Animal Model	Healing Time	Bone-Implant Contact (%)	Source
PEES	-	-	Data not available	-
PEEK (porous)	Rats	8 weeks	Greater pullout force and stiffness than Ti-coated PEEK	[10]
Titanium (plasma-treated)	Human	4 weeks	38.7%	[11]
Titanium (untreated)	Human	4 weeks	22.4%	[11]
PLA	-	-	Data not available	-

Note: Bone-implant contact is a measure of osseointegration and is highly dependent on the implant's surface topography and chemistry.

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of biocompatibility studies. Below are representative protocols for key experiments cited in this guide.

In Vitro Cytotoxicity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[12][13]

• Cell Seeding: Cells (e.g., osteoblasts, fibroblasts) are seeded into 96-well plates at a predetermined density (e.g., 1 x 10^4 cells/well) and allowed to adhere overnight.[14]

• Material Exposure: Sterilized samples of the test materials (PEES, PEEK, Titanium, PLA) are placed in direct contact with the cultured cells, or extracts of the materials are added to the cell culture medium.

• Incubation: The cells are incubated with the materials or their extracts for specific time points (e.g., 24, 48, 72 hours).

• MTT Addition: After the incubation period, the culture medium is replaced with a medium containing MTT solution (typically 0.5 mg/mL), and the plates are incubated for 3-4 hours at 37°C.[12]

• Formazan (B1609692) Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., DMSO or a specialized SDS-based solution) is added to dissolve the purple formazan crystals formed by metabolically active cells.[13]

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a wavelength of 570 nm. The amount of formazan produced is proportional to the number of viable cells.[13]

In Vivo Inflammatory Response: Cytokine Analysis via ELISA

Enzyme-Linked Immunosorbent Assay (ELISA) is a common method to quantify the levels of specific cytokines in biological samples.[15]

• Sample Collection: Following a predetermined implantation period in an animal model (e.g., subcutaneous implantation in mice or rats), tissue surrounding the implant or peri-implant fluid is collected.

• Tissue Processing: For solid tissue, a protein extraction protocol is followed to obtain a lysate containing the cytokines.[16]

• ELISA Procedure:

  • A 96-well plate is coated with a capture antibody specific for the cytokine of interest (e.g., TNF-α, IL-6, IL-10).

  • The plate is blocked to prevent non-specific binding.

  • The tissue lysate or peri-implant fluid samples, along with a series of known standards, are added to the wells and incubated.

  • After washing, a detection antibody, also specific for the cytokine, is added. This antibody is typically biotinylated.

  • A streptavidin-enzyme conjugate (e.g., horseradish peroxidase - HRP) is added, which binds to the biotinylated detection antibody.

  • A substrate for the enzyme is added, resulting in a color change.

• Quantification: The absorbance of each well is measured using a microplate reader, and the concentration of the cytokine in the samples is determined by comparing their absorbance to the standard curve.[15]

Tissue Integration: Histological Analysis

Histological evaluation provides a qualitative and quantitative assessment of the tissue response at the implant interface.

• Implant Retrieval and Fixation: After a defined period in an animal model, the implant and surrounding tissue are carefully retrieved. The sample is immediately fixed in a solution such as 10% neutral buffered formalin to preserve the tissue structure.

• Dehydration and Embedding: The fixed tissue is dehydrated through a series of graded ethanol (B145695) solutions and then embedded in a resin (e.g., polymethylmethacrylate - PMMA) for hard tissue analysis or paraffin (B1166041) for soft tissue analysis.

• Sectioning and Staining: The embedded block is sectioned into thin slices (micrometers thick) using a microtome. These sections are then mounted on microscope slides and stained. Common stains include:

  • Hematoxylin and Eosin (H&E): For general visualization of cell nuclei (blue/purple) and cytoplasm/extracellular matrix (pink).[17]

  • Masson's Trichrome: To differentiate collagen (blue/green) from muscle and cytoplasm (red).[17]

  • Picro Sirius Red: To specifically visualize collagen fibers under polarized light.[17]

• Microscopic Analysis: The stained sections are examined under a light microscope to assess tissue morphology, cell types present at the interface (e.g., fibroblasts, macrophages, osteoblasts), the presence of a fibrous capsule, and the extent of bone-implant contact (for orthopedic/dental implants).[18]

• Histomorphometry: For quantitative analysis, specialized software is used to measure parameters such as the percentage of bone-implant contact (BIC), bone area within the threads, and fibrous capsule thickness.

Signaling Pathways and Experimental Workflows

The cellular response to an implantable material is governed by complex signaling pathways. Understanding these pathways is crucial for designing materials that promote favorable biological responses.

Signaling Pathways

Caption: Integrin-mediated signaling in osteoblast adhesion.

The interaction between cells and the implant surface is often mediated by integrin receptors binding to adsorbed extracellular matrix proteins.[7] This binding triggers intracellular signaling cascades, such as the activation of Focal Adhesion Kinase (FAK) and the Mitogen-Activated Protein Kinase (MAPK) pathway, which in turn regulate gene expression related to cell adhesion, proliferation, and differentiation.[19]

Caption: NF-κB signaling in macrophage inflammatory response.

The inflammatory response to foreign materials is often mediated by macrophages.[20] Recognition of the implant surface or its wear particles by macrophage receptors can activate the NF-κB signaling pathway. This leads to the transcription and secretion of pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6, which orchestrate the local inflammatory environment.[20]

Experimental Workflows

Caption: General workflow for biocompatibility evaluation.

A comprehensive evaluation of an implantable polymer's biocompatibility involves a multi-stage process. Initial in vitro screening assesses cytotoxicity and cell-material interactions. Promising materials then advance to in vivo studies in relevant animal models to evaluate the tissue response, inflammatory profile, and functional integration over time.

Conclusion

The selection of an appropriate biomaterial for implantable devices requires a thorough evaluation of its biocompatibility profile. PEEK and titanium are well-established materials with a large body of evidence supporting their excellent biocompatibility for a wide range of applications. PLA, as a biodegradable polymer, offers unique advantages for temporary implants, though its degradation products can sometimes elicit an inflammatory response.

Poly(ether ether sulfone) (PEES) demonstrates good in vitro cytocompatibility, particularly in membrane form. However, there is a clear need for more comprehensive in vivo studies to fully characterize its performance as a solid implant material, especially concerning its long-term tissue integration and inflammatory response compared to established materials like PEEK and titanium. Future research should focus on direct, controlled comparisons of these polymers in clinically relevant implant models to provide a clearer understanding of their relative biocompatibility and guide the development of next-generation medical devices.

References

• 1. BJOC - Regulation of integrin and growth factor signaling in biomaterials for osteodifferentiation [beilstein-journals.org]
• 2. Biocompatibility testing of polymers: in vivo implantation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Recent Advances in PEEK for Biomedical Applications: A Comprehensive Review of Material Properties, Processing, and Additive Manufacturing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cell viability assessed in a reproducible model of human osteoblasts derived from human adipose-derived stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The effect of titanium surface treatment by application of constant potential or current on the viability of pre-osteoblast cells: an in-vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Insight into the role of Integrins and Integrins-targeting biomaterials in bone regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Review of Integrin-targeting Biomaterials in Tissue Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 9. research.fit.edu [research.fit.edu]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. merckmillipore.com [merckmillipore.com]
• 13. broadpharm.com [broadpharm.com]
• 14. In Vivo Cytokine-Associated Responses to Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cytokine Elisa [bdbiosciences.com]
• 16. Cytokine levels in gingival tissues as an indicator to understand periodontal disease severity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Histological Analysis of Biological Width and Collagen Fibers Orientation Around Screw-Less, Morse Taper, Hemispherical Base Abutments 8 and 16 Weeks After Implant Uncovering: An Observational Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Histologic Evaluation of Soft Tissues around Dental Implant Abutments: A Narrative Review [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. mdpi.com [mdpi.com]

Performance comparison of PEES and polybenzimidazole (PBI) in fuel cells

A Comparative Guide to PEES and PBI Membranes in Fuel Cell Applications

For researchers and scientists in the field of fuel cell technology, the choice of polymer electrolyte membrane (PEM) is a critical determinant of performance and durability. Among the promising alternatives to perfluorinated sulfonic acid membranes like Nafion®, poly(ether ether sulfone) (PEES) and polybenzimidazole (PBI) have garnered significant attention. This guide provides an objective comparison of their performance, supported by experimental data, to aid in the selection of the most suitable membrane for specific fuel cell applications.

Quantitative Performance Comparison

The following tables summarize key performance metrics for sulfonated PEES (SPEES) and PBI-based membranes, compiled from various studies. It is important to note that direct comparisons are challenging due to variations in experimental conditions, membrane thickness, and specific modifications of the base polymers across different research efforts.

Table 1: Proton Conductivity

Membrane Material	Temperature (°C)	Relative Humidity (%)	Proton Conductivity (S/cm)
SPEEK/PES-5	60	100	0.007181
SPEES	70	100	0.091[1]
SPEEK (DS 87%)	Room Temp	-	0.0131[2]
SPEEK (DS 67%)	Room Temp	-	0.0075[2]
PBI (PA doped)	60	-	0.039[3]
PBI/GO 2:1	100	-	0.0464[4]
PBI/GO 3:1	100	-	0.0451[4]
PBI (H2SO4 doped)	120	38	0.112[5]
Sulfonated PBI (PA doped)	180	-	0.326[5]
PBI/ZrP	180	-	0.2[5]
Poly(pyridobisimidazole) (PPI)	180	Anhydrous	0.23[6]

Table 2: Thermal Stability

Membrane Material	Decomposition Temperature (°C)
SPEES	> 272[1]
PBI	> 500[7]
Poly(pyridobisimidazole) (PPI)	570[6]

Table 3: Mechanical Properties

Membrane Material	Tensile Strength (MPa)	Elongation at Break (%)
SPEEK (DS 87%)	24[2]	-
SPEEK (DS 67%)	44.7[2]	-
SPEEK/PES-5	Increased by 11-51% vs pristine SPEEK	Increased by 49-186% vs pristine SPEEK
PBI/TiO2	85.6[5]	34[5]
Poly(pyridobisimidazole) (PPI)	10[6]	-

Table 4: Fuel Cell Performance

Membrane Material	Operating Temperature (°C)	Fuel/Oxidant	Peak Power Density (mW/cm²)
SPEEK/PES-5	60	H₂/O₂	99.29[2]
PES 60	70	H₂/O₂	840 (at 0.6V)[1]
PBI (H₂SO₄ doped)	80	H₂/O₂	137[5]
PBI/Sulfonated Graphene Oxide	175	H₂/O₂	600[5]
Phenylindane-PBI (PA doped)	180	H₂/Air	360[5]
Quaternized PBI-c-PVBC	180	H₂/Air	530[8]
PBI-rGO Composite	-	H₂/Air	365[9]
PBI-MXene Composite	-	H₂/Air	347[9]

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of experimental results.

Proton Conductivity Measurement (Electrochemical Impedance Spectroscopy - EIS)

Objective: To determine the ionic conductivity of the polymer electrolyte membrane.

Procedure:

• Sample Preparation: A sample of the membrane is cut to a specific dimension (e.g., 1 cm x 4 cm). The thickness of the membrane is measured using a micrometer at several points to obtain an average value.

• Cell Assembly: The membrane is placed in a four-probe conductivity cell. The cell typically consists of four platinum electrodes. Two outer electrodes serve to apply an AC current, while two inner electrodes measure the voltage drop across a defined portion of the membrane.

• Environmental Control: The cell is placed in a temperature and humidity-controlled chamber. The desired temperature and relative humidity are set and allowed to stabilize.

• EIS Measurement: Electrochemical Impedance Spectroscopy is performed using a potentiostat/galvanostat with a frequency response analyzer. A small AC voltage (e.g., 10 mV) is applied across a frequency range (e.g., 1 MHz to 1 Hz).

• Data Analysis: The impedance data is plotted on a Nyquist plot (imaginary impedance vs. real impedance). The bulk resistance (R) of the membrane is determined from the high-frequency intercept of the impedance spectrum with the real axis.

• Conductivity Calculation: The proton conductivity (σ) is calculated using the following formula: σ = L / (R * A) where L is the distance between the inner voltage-sensing electrodes, R is the measured bulk resistance, and A is the cross-sectional area of the membrane.

Thermal Stability Assessment (Thermogravimetric Analysis - TGA)

Objective: To evaluate the thermal stability and decomposition characteristics of the membrane.

Procedure:

• Sample Preparation: A small, representative sample of the membrane (typically 5-10 mg) is accurately weighed and placed in a TGA sample pan (e.g., alumina (B75360) or platinum).

• Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen) to create an inert atmosphere. The desired temperature program is set, which typically involves a heating ramp at a constant rate (e.g., 10 °C/min) over a specified temperature range (e.g., 30 °C to 800 °C).[10]

• TGA Measurement: The analysis is initiated. The TGA instrument continuously measures the mass of the sample as a function of temperature.

• Data Analysis: The TGA curve, a plot of mass loss (%) versus temperature, is generated. The onset of decomposition is typically identified as the temperature at which a significant mass loss begins. The derivative of the TGA curve (DTG curve) can be used to identify the temperatures of maximum decomposition rates.

Mechanical Strength Evaluation (Tensile Testing)

Objective: To determine the tensile strength and elongation at break of the membrane.

Procedure:

• Sample Preparation: The membrane is cut into a specific "dog-bone" shape according to a standard test method (e.g., ASTM D882 or ISO 527-3).[11] This shape ensures that the stress is concentrated in the central, narrower gauge section of the specimen. The width and thickness of the gauge section are precisely measured.

• Instrument Setup: The dog-bone shaped specimen is mounted in the grips of a universal testing machine. The initial distance between the grips (gauge length) is recorded.

• Tensile Test: The test is initiated, and the grips are moved apart at a constant rate of extension (e.g., 5 mm/min). The force applied to the specimen and the corresponding elongation are continuously recorded until the specimen fractures.

• Data Analysis:

  • Tensile Strength: The tensile strength is calculated by dividing the maximum force applied by the initial cross-sectional area of the specimen.

  • Elongation at Break: The elongation at break is calculated as the percentage increase in the gauge length at the point of fracture relative to the initial gauge length.

Visualized Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key experimental workflows and the logical relationships between membrane properties and fuel cell performance.

Caption: Experimental workflow for fuel cell membrane synthesis, characterization, and performance testing.

Caption: Relationship between key membrane properties and overall fuel cell performance.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Modifications on Promoting the Proton Conductivity of Polybenzimidazole-Based Polymer Electrolyte Membranes in Fuel Cells | MDPI [mdpi.com]
• 4. Study of Innovative GO/PBI Composites as Possible Proton Conducting Membranes for Electrochemical Devices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Enhancement of Proton Conductivity Performance in High Temperature Polymer Electrolyte Membrane, Processed the Adding of Pyridobismidazole - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemeng.uwaterloo.ca [chemeng.uwaterloo.ca]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. A Beginner's Guide to Thermogravimetric Analysis [xrfscientific.com]
• 11. insights.globalspec.com [insights.globalspec.com]

Performance Validation of Poly(ether ether sulfone) (PEES) Membranes for Organic Solvent Nanofiltration: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of poly(ether ether sulfone) (PEES) membranes in organic solvent nanofiltration (OSN) with alternative polymeric membranes, namely polyimide (PI) and poly(ether ether ketone) (PEEK). The information presented is supported by experimental data from various studies, offering insights into membrane selection and application in pharmaceutical and chemical industries.

Comparative Performance of OSN Membranes

The selection of a membrane for organic solvent nanofiltration is a critical step that influences the efficiency and sustainability of separation processes. While PEES membranes offer a good balance of chemical resistance and mechanical strength, other high-performance polymers like polyimide and poly(ether ether ketone) are also prominent in this field. The following tables summarize the performance of these membranes in various organic solvents. It is important to note that a direct comparison is challenging due to variations in experimental conditions across different studies, such as operating pressure, temperature, solute concentration, and specific membrane fabrication protocols.

Table 1: Performance of Poly(ether ether sulfone) (PES/PEES) Membranes in Organic Solvents

Polymer	Solvent	Solute (MW, g/mol )	Permeance (L m⁻² h⁻¹ bar⁻¹)	Rejection (%)	Reference
PES	Methanol	Rose Bengal (1017.6)	5.05	98.15	[1]
Sulfonated PES	Methanol	Dyes	Not Reported	>99	[2]
PES	Ethanol	Rose Bengal (1017.6)	2.9	>90	[3]
PES	Isopropanol	Erythrosin B (836)	1.8	>90	[3]
PES	Acetone	Not Reported	~1.0	Not Reported	[4]
Sulfonated PES	Various	Not Reported	0.5 - 40	Not Reported	[5]

Table 2: Performance of Polyimide (PI) Membranes in Organic Solvents

Polymer	Solvent	Solute (MW, g/mol )	Permeance (L m⁻² h⁻¹ bar⁻¹)	Rejection (%)	Reference
Polyimide	Methanol	Methyl Blue (799.8)	2.18	94.2	[6]
Polyimide	Ethanol	Rose Bengal (1017.6)	~2.8	98	[6]
Polyimide	Isopropanol	Rose Bengal (1017.6)	21.37	70.41	[6]
Cross-linked PI	Isopropanol	Rose Bengal (1017.6)	5.91	99.64	[7]
P84 Polyimide	Ethanol	Dyes	Not Reported	Not Reported	[8]
Duramem™ (PI)	Various	Dyes	Not Reported	Not Reported	[9][10]

Table 3: Performance of Poly(ether ether ketone) (PEEK) Membranes in Organic Solvents

Polymer	Solvent	Solute (MW, g/mol )	Permeance (L m⁻² h⁻¹ bar⁻¹)	Rejection (%)	Reference
PEEK	Tetrahydrofuran	Polystyrene (MWCO)	0.26 - 0.47	~300 Da	[11]
PEEK	N,N-Dimethylformamide	Polystyrene (MWCO)	Not Reported	~470 g/mol	[11]
PEEK	Toluene	Polystyrene	Not Reported	Not Reported	[8]
PEEK	Acetone	Not Reported	Stable	Not Reported	[11]
PEEK	Methanol	Not Reported	Stable	Not Reported	[11]
Sulfonated PEEK	Various	Not Reported	Not Reported	Not Reported	[12]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the accurate evaluation and comparison of OSN membrane performance. Below are methodologies for key experiments cited in this guide.

Fabrication of PEES Membranes via Non-Solvent Induced Phase Separation (NIPS)

The NIPS method is a widely used technique for creating asymmetric polymeric membranes.[13][14][15]

Materials:

• Poly(ether ether sulfone) (PEES) polymer

• Solvent: N-methyl-2-pyrrolidone (NMP) or Dimethylformamide (DMF)

• Non-solvent: Deionized water

• Pore-forming agent (optional): Polyvinylpyrrolidone (PVP) or Polyethylene glycol (PEG)

Procedure:

• Dope (B7801613) Solution Preparation: Dissolve a specific concentration of PEES polymer (e.g., 15-25 wt%) and any pore-forming agents in the chosen solvent. Stir the mixture at an elevated temperature (e.g., 60°C) until a homogeneous solution is obtained.

• Degassing: Allow the dope solution to stand to remove any air bubbles.

• Casting: Cast the dope solution onto a flat, clean glass plate using a casting knife with a specific thickness (e.g., 150-200 µm).

• Phase Inversion: Immediately immerse the cast film into a coagulation bath containing the non-solvent (deionized water) at a controlled temperature. The exchange between the solvent in the cast film and the non-solvent in the bath induces the phase separation, forming the porous membrane structure.

• Washing: Keep the membrane in the non-solvent bath for a sufficient time (e.g., 24 hours) to ensure complete removal of the residual solvent.

• Drying: Dry the prepared membrane at room temperature or in a low-temperature oven.

Characterization of OSN Membrane Performance

2.2.1. Solvent Permeance Measurement

Solvent permeance is a measure of the membrane's productivity. It is determined by filtering a pure solvent through the membrane under a specific transmembrane pressure.

Procedure:

• Mount the membrane in a cross-flow or dead-end filtration cell.

• Pre-condition the membrane by filtering the solvent at a given pressure until a stable flux is achieved.

• Measure the volume of permeate (V) collected over a specific time (t) at a constant transmembrane pressure (ΔP).

• The solvent permeance (P) is calculated using the following equation:

  • P = V / (A * t * ΔP)

  • Where A is the effective membrane area.

2.2.2. Solute Rejection and Molecular Weight Cut-Off (MWCO) Determination

Solute rejection indicates the membrane's ability to separate molecules of different sizes. The MWCO is typically defined as the molecular weight of a solute that is 90% rejected by the membrane.[6][16][17]

Procedure:

• Prepare a feed solution of a specific solute (e.g., a dye like Rose Bengal or a series of polystyrene oligomers) in the desired solvent at a known concentration (Cf).

• Perform a filtration experiment under controlled conditions (pressure, temperature, and cross-flow velocity).

• Collect the permeate and measure the solute concentration (Cp) using a suitable analytical technique (e.g., UV-Vis spectrophotometry or HPLC).

• The rejection (R) is calculated as:

  • R (%) = (1 - (Cp / Cf)) * 100

• To determine the MWCO, perform rejection experiments with a series of solutes of different molecular weights and plot the rejection percentage against the molecular weight.

Long-Term Stability Assessment

Evaluating the long-term stability of a membrane in the presence of organic solvents is crucial for industrial applications.[18]

Procedure:

• Immerse membrane samples in the target organic solvent for an extended period (e.g., 30 days or more).

• At regular intervals, remove a membrane sample and test its performance (solvent permeance and solute rejection) as described above.

• Alternatively, conduct a continuous cross-flow aging test, where the membrane is continuously exposed to the solvent under operating pressure and temperature for an extended duration.

• Monitor the changes in permeance and rejection over time to assess the membrane's stability. A significant decline in performance indicates membrane degradation or compaction.

Visualizing Experimental Workflows and Relationships

Graphviz diagrams are provided to illustrate key processes and relationships in the validation of PEES membrane performance.

References

• 1. researchgate.net [researchgate.net]
• 2. purehost.bath.ac.uk [purehost.bath.ac.uk]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. An Efficient Method to Determine Membrane Molecular Weight Cut-Off Using Fluorescent Silica Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Poly(ether sulfone)–sulfonated poly(ether ether ketone) blend ultrafiltration/nanofiltration-based proton-conductive membranes with improved performance for H2/Cl2 fuel cell application - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Sustainable Fabrication of Organic Solvent Nanofiltration Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ris.utwente.nl [ris.utwente.nl]
• 16. researchgate.net [researchgate.net]
• 17. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 18. researchgate.net [researchgate.net]

Unveiling the Hydration Behavior of Sulfonated Poly(ether ether sulfone): A Comparative Guide to Ionomer Water Uptake and Swelling

For researchers and professionals in the fields of materials science and drug development, understanding the water uptake and swelling behavior of ionomers is paramount for applications ranging from fuel cell membranes to drug delivery systems. This guide provides a detailed comparison of sulfonated poly(ether ether sulfone) (sPEES) against other common ionomers, supported by experimental data and methodologies.

The degree of sulfonation, a key parameter influencing the hydrophilic character of an ionomer, directly correlates with its water uptake and dimensional stability. Sulfonated poly(ether ether sulfone) (sPEES) has emerged as a promising alternative to perfluorosulfonic acid (PFSA) membranes like Nafion®, offering a balance of good proton conductivity, mechanical strength, and thermal stability. This guide delves into the comparative performance of sPEES, focusing on the critical aspects of water absorption and the resultant swelling.

Comparative Analysis of Water Uptake and Swelling

The water uptake and swelling ratio of ionomers are crucial properties that dictate their performance in various applications. Excessive swelling can lead to mechanical failure and a loss of dimensional stability, while insufficient hydration can impede ion transport. The following tables summarize the quantitative data for sPEES in comparison to other widely used ionomers such as Nafion® and sulfonated poly(ether ether ketone) (sPEEK).

Table 1: Comparison of Water Uptake in Various Ionomers

Ionomer	Degree of Sulfonation (%) / IEC (meq/g)	Temperature (°C)	Water Uptake (%)	Reference
sPEES	1.50 (IEC)	20	50	[1]
sPEES	-	Room Temperature	3.58	[1]
Nafion® 117	-	20	-	[1]
sPEEK	60-80	-	20-40	[2]
Blended Nafion®/SPInd	-	Room Temperature	19-21	[3]
Blended Nafion®/SPInd	-	90	38-44	[3]

Table 2: Comparison of Swelling Ratio in Various Ionomers

Ionomer	Degree of Sulfonation (%)	Temperature (°C)	Swelling Ratio (%)	Reference
sPEEK	Increases with temperature	-	Increases	[2]
SPEEK 57	57	-	-	[4]
Nafion® 212	-	-	-	[4]

The data indicates that the water uptake of sPEES is highly dependent on its ion exchange capacity (IEC), which is a measure of the degree of sulfonation. For instance, sPEES with an IEC of 1.50 mmol/g exhibits a water uptake of 50 wt% at 20°C[1]. In comparison, sPEEK membranes with a sulfonation degree between 60% and 80% show a water uptake in the range of 20% to 40%, which is considered suitable for maintaining mechanical stability[2]. The aromatic ring structures in sPEEK membranes contribute to steric hindrance, which can reduce properties like ion permeability compared to other ionomers[4].

Experimental Protocols

Accurate and reproducible measurement of water uptake and swelling is critical for characterizing ionomer membranes. The following protocols are synthesized from established methodologies.

Protocol for Water Uptake Measurement

• Sample Preparation: Cut a small, rectangular piece of the ionomer membrane (e.g., 2 cm x 2 cm).

• Drying: Dry the membrane sample in a vacuum oven at a specified temperature (e.g., 80-110°C) for at least 12 hours, or until a constant weight is achieved.

• Initial Weight Measurement: Quickly transfer the dried sample to a desiccator to cool to room temperature, then weigh it accurately using an analytical balance. This weight is recorded as the dry weight (W_dry).

• Hydration: Immerse the dried membrane in deionized water at a specific temperature (e.g., room temperature or an elevated temperature) for a set period (e.g., 24 hours) to ensure equilibrium is reached.

• Wet Weight Measurement: After hydration, remove the membrane from the water, gently blot the surface with filter paper to remove excess water, and immediately weigh it. This weight is recorded as the wet weight (W_wet).

• Calculation: The water uptake is calculated using the following formula: Water Uptake (%) = [(W_wet - W_dry) / W_dry] x 100

Protocol for Swelling Ratio Measurement

• Sample Preparation and Drying: Follow steps 1 and 2 from the water uptake protocol.

• Initial Dimensions Measurement: Measure the length, width, and thickness of the dry membrane sample using a high-precision caliper or a similar instrument. These are the initial dimensions (L_dry, W_dry, T_dry).

• Hydration: Immerse the dried membrane in deionized water under the same conditions as for the water uptake measurement until equilibrium is reached.

• Wet Dimensions Measurement: Remove the hydrated membrane from the water, blot the surface, and quickly measure its length, width, and thickness. These are the wet dimensions (L_wet, W_wet, T_wet).

• Calculation: The swelling ratio can be calculated in terms of area or volume:

  • Area Swelling Ratio (%) = {[(L_wet x W_wet) - (L_dry x W_dry)] / (L_dry x W_dry)} x 100

  • Volume Swelling Ratio (%) = {[(L_wet x W_wet x T_wet) - (L_dry x W_dry x T_dry)] / (L_dry x W_dry x T_dry)} x 100

Logical Relationships and Influencing Factors

The water uptake and swelling behavior of sulfonated aromatic polymers like sPEES and sPEEK are governed by a complex interplay of structural and environmental factors. The following diagram illustrates these relationships.

Caption: Relationship between polymer properties and performance.

This diagram illustrates that the degree of sulfonation is a primary determinant of the ion exchange capacity. A higher IEC leads to increased water uptake, which in turn enhances proton conductivity but also results in a greater swelling ratio. Excessive swelling can negatively impact the mechanical stability of the membrane. The inherent structure of the polymer backbone also plays a crucial role in determining both the ultimate mechanical stability and the water absorption characteristics of the ionomer.

References

• 1. researchgate.net [researchgate.net]
• 2. The Effects of Sulfonated Poly(ether ether ketone) Ion Exchange Preparation Conditions on Membrane Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nafion/sulfonated poly(indene) polyelectrolyte membranes for fuel cell application [redalyc.org]
• 4. mdpi.com [mdpi.com]

Cost-Performance Analysis of Poly(1,4-phenylene ether-ether-sulfone) (PEES)

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of high-performance engineering plastics, Poly(1,4-phenylene ether-ether-sulfone), a member of the polyethersulfone (PESU/PES) family, stands out for its exceptional thermal stability, mechanical strength, and chemical resistance.[1][2] This guide provides an objective cost-performance analysis of PEES, comparing it with other leading high-performance thermoplastics: Polysulfone (PSU), Polyphenylsulfone (PPSU), and Polyetheretherketone (PEEK). The selection of an appropriate polymer is critical in research and pharmaceutical applications where materials must withstand harsh sterilization cycles, aggressive chemical environments, and demanding physical stresses.[1][3]

Performance Comparison: Key Properties

The performance of these polymers is dictated by their chemical structure. PEES, like other sulfone-based plastics, is an amorphous thermoplastic known for its high-temperature resistance and rigidity.[1][4] The addition of ether linkages provides some flexibility, enhancing its processability compared to more rigid polymers.[5][6] PEEK, a semi-crystalline polymer, generally offers superior mechanical performance and a higher service temperature, positioning it at the premium end of the spectrum.[7][8]

Data Presentation: Quantitative Comparison

The following tables summarize the key mechanical, thermal, and electrical properties of PEES and its alternatives. Data is compiled from various sources to provide a comprehensive overview.

Table 1: Mechanical Properties

Property	PEES (PESU)	PSU	PPSU	PEEK	Test Standard
Tensile Strength (MPa)	84 - 87[9]	70 - 80	70 - 80	90 - 110	ASTM D638 / ISO 527
Flexural Modulus (GPa)	2.6[9]	2.5 - 2.7	2.4 - 2.6	3.5 - 4.0	ASTM D790
Flexural Strength (MPa)	120 - 130[9]	100 - 110	110 - 120	140 - 170	ASTM D790
Notched Izod Impact (J/m)	60 - 91[9]	50 - 70	300 - 700	80 - 120	ASTM D256 / ISO 180

| Hardness (Rockwell M) | 88[9] | 69 - 80 | 80 - 90 | 99 - 105 | ASTM D785 |

Table 2: Thermal & Electrical Properties

Property	PEES (PESU)	PSU	PPSU	PEEK	Test Standard
Heat Deflection Temp. (°C) at 1.82 MPa	200 - 205[4][9]	174	207	150 - 160 (unfilled)	ASTM D648
Glass Transition Temp. (Tg, °C)	220 - 230[2][10]	185 - 190	220	143	DSC
Max. Continuous Service Temp. (°C)	180 - 190[6]	160	180	250[8]	-
Dielectric Strength (kV/mm)	15 - 16[9]	15 - 17	14 - 16	18 - 20	ASTM D149

| Density (g/cm³) | 1.37[10][11] | 1.24 | 1.29 | 1.30 - 1.32 | ASTM D792 |

Cost-Performance Analysis

While PEEK demonstrates superior strength and a significantly higher maximum service temperature, its cost can be a limiting factor in many applications.[7][12] The family of sulfone polymers offers a more cost-effective solution with a tiered performance profile.

• PEEK : The highest cost and performance option, chosen for the most demanding applications where temperatures exceed 200°C and high mechanical strength is paramount.[8]

• PPSU : Offers the best chemical resistance and impact strength among the sulfones and can withstand repeated steam sterilization cycles, making it ideal for medical devices.[3][6] Its cost is the highest among the sulfones.[5]

• PEES (PESU) : Strikes a balance between the performance of PPSU and the cost-effectiveness of PSU.[6][13] It offers better heat resistance than PSU and is more easily processed than PPSU, making it a versatile choice for a wide range of applications, including filtration membranes and electrical components.[4][6]

• PSU : The most cost-effective of the sulfone polymers, it provides good all-around performance and is suitable for general-purpose applications that do not require the enhanced thermal or chemical resistance of PEES or PPSU.[5][13]

Ultimately, PEES represents a compelling option for applications requiring performance beyond that of PSU but where the premium cost of PPSU or PEEK is not justified.

Experimental Protocols & Methodologies

The data presented in this guide is derived from standardized testing procedures. Below are detailed methodologies for the key experiments used to characterize these polymers.

Mechanical Properties Testing

Mechanical testing evaluates the strength, flexibility, and toughness of a polymer.[14][15] These tests are typically performed under controlled temperature and humidity conditions.

• Tensile Strength (ASTM D638 / ISO 527) : This test measures the force required to pull a specimen to its breaking point.

  • Specimen Preparation : Dog-bone shaped specimens are injection molded or machined to standard dimensions.

  • Procedure : The specimen is mounted in the grips of a universal testing machine. It is then pulled apart at a constant rate of speed until it fractures.

  • Data Acquired : The test yields the ultimate tensile strength, elongation at break, and tensile modulus.[16]

• Flexural Strength (ASTM D790) : This test measures a material's resistance to bending.

  • Specimen Preparation : Rectangular bar specimens are prepared.

  • Procedure : The specimen is placed on two supports, and a load is applied to the center (3-point bending). The load is increased until the specimen breaks or reaches a specified strain.

  • Data Acquired : Flexural strength and flexural modulus are calculated from the load-deflection curve.

Thermal Analysis

Thermal analysis techniques are used to study the effect of temperature on a polymer's properties.[17]

• Differential Scanning Calorimetry (DSC) : DSC is used to determine thermal transitions like the glass transition temperature (Tg).[18][19]

  • Procedure : A small sample of the polymer is placed in an aluminum pan and heated at a constant rate in a DSC instrument. An empty reference pan is heated simultaneously.

  • Measurement : The instrument measures the difference in heat flow required to raise the temperature of the sample and the reference.

  • Data Acquired : A step change in the heat flow curve indicates the glass transition temperature (Tg).[10]

• Thermogravimetric Analysis (TGA) : TGA measures changes in a material's mass as a function of temperature, indicating its thermal stability and decomposition temperature.[18][19]

  • Procedure : A sample is placed on a precision balance within a furnace. The temperature is increased at a constant rate in a controlled atmosphere (e.g., nitrogen or air).

  • Data Acquired : A plot of mass versus temperature shows the temperatures at which the material degrades.

Chemical Resistance Testing

• ASTM D543 - Standard Practices for Evaluating the Resistance of Plastics to Chemical Reagents : This standard provides a framework for assessing the chemical compatibility of polymers.[20]

  • Specimen Preparation : Standardized test specimens are prepared and their initial weight, dimensions, and mechanical properties are measured.[21]

  • Chemical Exposure : Specimens are fully immersed in the test chemical for a specified duration and at a controlled temperature.[22]

  • Post-Exposure Evaluation : After exposure, the specimens are removed, cleaned, and re-measured. Changes in weight, dimensions, appearance (e.g., discoloration, cracking), and mechanical properties (like tensile strength) are recorded.[21][23]

  • Analysis : The degree of chemical resistance is determined by comparing the pre- and post-exposure properties.[22]

Visualizations: Workflows and Relationships

Diagrams generated using Graphviz provide a clear visual representation of complex processes.

Caption: Synthesis workflow for Polyethersulfone (PEES).

Caption: Workflow for comparative polymer performance testing.

References

• 1. PES Polymer Mechanic|Electric|Physical|Thermal|Properties [engineercalculator.com]
• 2. ud-machine.com [ud-machine.com]
• 3. genesismedicalplastics.com [genesismedicalplastics.com]
• 4. PES (polyethersulfone) Plastic Material: Properties & Uses - Tuntun Plastic [tuntunplastic.com]
• 5. The Three Polysulfone Brothers: PSU, PPSU, And PES [honyplastic.com]
• 6. PSU vs PES vs PPSU - Tuntun Plastic [tuntunplastic.com]
• 7. PEEK vs PPS: Key Differences in High-Performance Plastics [peekchina.com]
• 8. PEEK vs PPS: Performance Comparison Between PEEK and PPS Polymers [dongxtechnology.com]
• 9. Polyethersulfone (PES) :: MakeItFrom.com [makeitfrom.com]
• 10. PES: Polyethersulfone - NETZSCH Polymers [polymers.netzsch.com]
• 11. POLY(1,4-PHENYLENE ETHER-SULFONE) | 25608-63-3 [chemicalbook.com]
• 12. Price Analysis of PEEK Plastics: Exploring the Cost of High Performance Polymers - Knowledge [bainaisichem.com]
• 13. juyuans.com [juyuans.com]
• 14. contractlaboratory.com [contractlaboratory.com]
• 15. stablemicrosystems.com [stablemicrosystems.com]
• 16. testextextile.com [testextextile.com]
• 17. Fundamentals of Polymers Thermal Characterization: TGA, DSC, Thermal Conductivity, STA, and DMA Techniques – C-Therm Technologies Ltd. [ctherm.com]
• 18. scribd.com [scribd.com]
• 19. prism.tus.ie [prism.tus.ie]
• 20. infinitalab.com [infinitalab.com]
• 21. coirubber.com [coirubber.com]
• 22. Chemical Compatibility ASTM D543 [intertek.com]
• 23. e2techtextiles.com [e2techtextiles.com]

Safety & Regulatory Compliance

Proper Disposal of Poly(1,4-phenylene ether-ether-sulfone) for Laboratory Settings

This guide provides essential safety and logistical information for the proper disposal of Poly(1,4-phenylene ether-ether-sulfone) (PPEES), a high-performance thermoplastic. Adherence to these procedures is critical for ensuring laboratory safety and environmental compliance.

Waste Characterization and Segregation

Before disposal, it is imperative to characterize the PPEES waste. The appropriate disposal route depends on its form and any potential contamination.

• Uncontaminated PPEES: Solid forms such as pellets, films, or failed parts that have not been in contact with hazardous materials.

• Contaminated PPEES: PPEES that has been mixed with or exposed to solvents, chemicals, or biological materials.

• Sharps: Needles, blades, or other sharp objects contaminated with PPEES.

Procedure:

• Segregate Waste Streams: Do not mix uncontaminated PPEES with contaminated PPEES or other laboratory waste.

• Use Designated Containers: Collect each waste stream in a separate, clearly labeled, and appropriate waste container. Ensure containers are compatible with the waste type. For instance, do not store solvent-contaminated waste in a container susceptible to degradation by that solvent.

• Labeling: All waste containers must be accurately labeled with the full chemical name—"Poly(1,4-phenylene ether-ether-sulfone)"—and any contaminants present. Avoid using abbreviations.[1]

Personal Protective Equipment (PPE)

When handling PPEES waste, especially if it is in powder form or contaminated, appropriate PPE must be worn to minimize exposure.

PPE Item	Specification	Purpose
Gloves	Chemical-resistant gloves (e.g., nitrile)	To prevent skin contact.
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from dust or splashes.
Lab Coat	Standard laboratory coat	To protect clothing and skin.
Respiratory Protection	NIOSH-approved respirator	Recommended if handling fine powders or if dust is generated.

Consult the specific Safety Data Sheet (SDS) for the PPEES product for detailed PPE requirements.[2][3][4]

Disposal Procedures

The primary disposal methods for PPEES are recycling, incineration, and landfilling. The preferred method should be determined in accordance with institutional policies and local regulations.

a. Recycling:

Recent advancements have made chemical recycling of polyarylethersulfone (PAES) materials possible.[5] These processes can depolymerize the polymer back into its constituent monomers, which can then be used to produce new, high-quality polymer.[5]

• Procedure:

  • Identify and contact a specialized recycling vendor that accepts PAES materials.

  • Follow the vendor's instructions for packaging and transportation.

  • This is the most environmentally friendly option and should be prioritized where available.

b. Incineration:

Incineration in a suitable facility is a common and effective method for disposing of PPEES waste.[6][7]

• Procedure:

  • Ensure the waste is packaged in a container suitable for incineration.

  • Arrange for collection by a licensed hazardous waste disposal company.

  • The incineration must be carried out in a facility that complies with local air quality regulations.

c. Landfill:

For uncontaminated, solid PPEES, landfilling may be an option, subject to local regulations. Due to its insolubility in water, its environmental impact in a properly managed landfill is considered low.[6]

• Procedure:

  • Confirm with your institution's environmental health and safety (EHS) office and local authorities that landfilling of this material is permitted.

  • Package the waste as required by the landfill operator.

Spill and Cleanup

In the event of a spill of PPEES powder or pellets:

• Restrict Access: Cordon off the area to prevent further dispersal.

• Wear Appropriate PPE: Refer to the table above.

• Cleanup:

  • For small amounts, use a brush and dustpan or a vacuum cleaner with a HEPA filter to collect the material.[6][7]

  • For larger amounts, use a suitable appliance to pick up the material.[6][7]

  • Avoid dry sweeping, which can generate dust.

• Dispose of Residue: Place the collected material and any contaminated cleaning supplies into a labeled waste container for proper disposal.

Experimental Workflow for Disposal

Caption: Decision workflow for the proper disposal of PPEES waste.

References

• 1. oehs.tulane.edu [oehs.tulane.edu]
• 2. solusgrp.com [solusgrp.com]
• 3. firstcallenvironmental.com [firstcallenvironmental.com]
• 4. The MSDS HyperGlossary: Personal Protective Equipment, PPE [ilpi.com]
• 5. Syensqo pioneers recycling tech for circular sulfone polymers [syensqo.com]
• 6. download.basf.com [download.basf.com]
• 7. download.basf.com [download.basf.com]

Comprehensive Safety and Handling Guide for Poly(1,4-phenylene ether-ether-sulfone)

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and disposal procedures for handling Poly(1,4-phenylene ether-ether-sulfone), also known as polyethersulfone (PES). The information is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Under standard conditions, Poly(1,4-phenylene ether-ether-sulfone) is a stable, non-hazardous material. However, specific handling procedures are crucial to mitigate risks associated with dust inhalation and thermal decomposition.

Hazard Identification and Personal Protective Equipment

While not classified as a hazardous substance, the primary concerns are the inhalation of fine dust particles and exposure to fumes from heated material. Adherence to the recommended PPE is critical for minimizing potential exposure.

Table 1: Personal Protective Equipment (PPE) for Handling Poly(1,4-phenylene ether-ether-sulfone)

Operation	Eye Protection	Hand Protection	Respiratory Protection	Skin and Body Protection
Handling at Room Temperature (Solid/Pellets)	Safety glasses with side-shields	Standard laboratory gloves (e.g., nitrile)	N95 dust mask if dust is generated[1]	Lab coat
Handling Molten Material	Face shield and safety glasses	Heat-resistant gloves	Not generally required with adequate ventilation	Heat-resistant apron and lab coat
Machining/Grinding (Generates Dust)	Safety goggles	Standard laboratory gloves	N95 dust mask or higher	Lab coat

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for maintaining a safe laboratory environment. The following workflow outlines the key steps from receiving the material to its final disposal.

Caption: Workflow for safe handling and disposal of Poly(1,4-phenylene ether-ether-sulfone).

Experimental Protocols

Safe Handling of Solid Material:

• Ventilation: Always handle Poly(1,4-phenylene ether-ether-sulfone) in a well-ventilated area. If weighing or transferring powder, a chemical fume hood may be necessary to control dust.

• Personal Protective Equipment: At a minimum, wear safety glasses with side-shields and standard laboratory gloves. If there is a potential for dust generation, an N95 dust mask is required.[1]

• Housekeeping: Clean up any spills promptly to prevent dust accumulation. Use a wet-mopping or HEPA-filtered vacuum system for cleanup; avoid dry sweeping.

Safe Handling of Molten Material:

• Thermal Decomposition: Avoid heating the material above 400°C, as this can lead to the release of hazardous decomposition products, including carbon monoxide, carbon dioxide, and sulfur oxides.[2]

• Ventilation: When melting or processing the polymer at high temperatures, use local exhaust ventilation to capture any fumes or vapors at the source.

• Personal Protective Equipment: Wear a face shield, safety glasses, and heat-resistant gloves when handling molten polymer to protect against thermal burns.[3]

Disposal Plan:

• Waste Characterization: Although not classified as hazardous waste, it should be disposed of according to institutional and local regulations for non-hazardous solid waste.

• Containerization: Collect waste Poly(1,4-phenylene ether-ether-sulfone) in a clearly labeled, sealed container to prevent dust from becoming airborne.

• Disposal Method: The preferred disposal method is recycling if available. Otherwise, it can be landfilled or incinerated in a licensed facility. Do not dispose of it in standard trash or down the drain.

References

• 1. 聚(1,4-亚苯基醚-醚-砜) pellets | Sigma-Aldrich [sigmaaldrich.com]
• 2. download.basf.com [download.basf.com]
• 3. advancedtek.com [advancedtek.com]